O-2-Amino-2-methylpropyl Bilastine-d6

Core Science & Biosynthesis

O-2-Amino-2-methylpropyl Bilastine-d6: A Technical Guide for Researchers

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, potential synthesis, and analytical applications of O-2-Amino-2-methylpropyl Bilastine-d6, a deuterated analogue of a potential impurity and metabolite of the second-generation antihistamine, Bilastine (B1667067). This document is intended to support researchers and scientists in drug metabolism, pharmacokinetics, and analytical chemistry.

Chemical Properties

O-2-Amino-2-methylpropyl Bilastine-d6 is a stable isotope-labeled compound, which is a derivative of Bilastine. Its chemical structure is characterized by the esterification of the carboxylic acid group of Bilastine with a 2-amino-2-methylpropanol moiety and the incorporation of six deuterium (B1214612) atoms on the terminal methyl groups of the propanoic acid side chain. These properties make it an ideal internal standard for mass spectrometry-based quantitative analysis of Bilastine and its metabolites.

Property	Value	Source
Molecular Formula	C₃₂D₆H₄₀N₄O₃	[1][2]
Molecular Weight	540.77 g/mol	[1][2]
IUPAC Name	2-Amino-2-methylpropyl 2-(4-(2-(4-(1-(2-Ethoxymethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)-2-methylpropanoate-D6	[2]
Synonyms	2-Amino-2-methylpropyl 2-(4-(2-(4-(1-(2-Ethoxymethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)-2-methylpropanoate.	[1]
CAS Number	Not Available	[2]

Experimental Protocols

Proposed Synthesis

While a specific synthetic protocol for O-2-Amino-2-methylpropyl Bilastine-d6 is not publicly available, a plausible route can be derived from the synthesis of related Bilastine impurities. The synthesis of the non-deuterated analogue, 2-amino-2-methylpropyl ester of bilastine, has been described as a process-related impurity of Bilastine. The synthesis of the deuterated compound would likely follow a similar esterification reaction.

Reaction: Esterification of Bilastine-d6 with 2-amino-2-methylpropanol.

Procedure Outline:

• Starting Material: Bilastine-d6 would be the key starting material. The synthesis of Bilastine itself has been described in various patents, often involving the coupling of 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazole with a suitable phenylpropanoic acid derivative.

• Esterification: Bilastine-d6 would be reacted with an excess of 2-amino-2-methylpropanol in the presence of a suitable coupling agent (e.g., DCC/DMAP or EDC/HOBt) and a non-polar aprotic solvent (e.g., dichloromethane (B109758) or DMF).

• Reaction Conditions: The reaction would likely be carried out at room temperature for several hours to overnight.

• Work-up and Purification: The reaction mixture would be quenched, and the product extracted with an organic solvent. Purification would be achieved through column chromatography on silica (B1680970) gel to yield the desired O-2-Amino-2-methylpropyl Bilastine-d6.

Use as an Internal Standard in Pharmacokinetic Studies

O-2-Amino-2-methylpropyl Bilastine-d6 is well-suited as an internal standard for the quantification of Bilastine in biological matrices (e.g., plasma, urine) using High-Performance Liquid Chromatography-tandem Mass Spectrometry (HPLC-MS/MS). Bilastine itself is known to have minimal metabolism, with the majority of the drug excreted unchanged.

Methodology for Quantification of Bilastine using O-2-Amino-2-methylpropyl Bilastine-d6 as an Internal Standard:

• Sample Preparation:

  • To a known volume of the biological sample (e.g., 100 µL of plasma), add a precise amount of O-2-Amino-2-methylpropyl Bilastine-d6 solution in a suitable solvent (e.g., methanol) as the internal standard.

  • Perform protein precipitation by adding a solvent like acetonitrile (B52724).

  • Centrifuge the sample to pellet the precipitated proteins.

  • Collect the supernatant and evaporate it to dryness under a stream of nitrogen.

  • Reconstitute the residue in the mobile phase for HPLC analysis.

• Chromatographic Conditions (based on typical Bilastine analysis):

  • HPLC Column: A C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm).[3]

  • Mobile Phase: A gradient of an aqueous buffer (e.g., 0.1% formic acid in water) and an organic solvent (e.g., acetonitrile or methanol).

  • Flow Rate: 1.0 - 1.5 mL/min.[3]

  • Injection Volume: 10 µL.[3]

  • Column Temperature: 40°C.[3]

• Mass Spectrometric Detection:

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Multiple Reaction Monitoring (MRM): Monitor specific precursor-to-product ion transitions for both Bilastine and O-2-Amino-2-methylpropyl Bilastine-d6.

    • Bilastine: The exact mass transitions would need to be optimized, but would be based on the fragmentation of the parent molecule (m/z 464.3).

    • O-2-Amino-2-methylpropyl Bilastine-d6: The precursor ion would be m/z 541.8, and the product ions would be selected based on its fragmentation pattern.

  • Data Analysis: The concentration of Bilastine in the sample is determined by calculating the ratio of the peak area of Bilastine to the peak area of the internal standard (O-2-Amino-2-methylpropyl Bilastine-d6) and comparing it to a standard curve.

Visualizations

Proposed Synthetic Pathway

Caption: Proposed synthetic route for O-2-Amino-2-methylpropyl Bilastine-d6.

Workflow for Pharmacokinetic Analysis

Caption: Analytical workflow for pharmacokinetic studies using an internal standard.

Signaling and Metabolic Pathways

As O-2-Amino-2-methylpropyl Bilastine-d6 is a synthetic, deuterated derivative of a potential metabolite, it is not expected to have intrinsic pharmacological activity or be involved in specific signaling pathways. Its primary role is as an analytical tool.

The parent compound, Bilastine, is a selective H1 histamine (B1213489) receptor antagonist.[4] Its mechanism of action involves blocking the effects of histamine at H1 receptors, thereby alleviating allergy symptoms. Bilastine is characterized by its minimal metabolism in humans, with approximately 95% of the administered dose being excreted unchanged in the feces and urine.[5][6] This low level of biotransformation is a key feature of its pharmacokinetic profile, reducing the potential for drug-drug interactions involving metabolic pathways like the cytochrome P450 system.[7][8]

The logical relationship for the use of the deuterated standard is outlined in the diagram below.

Caption: Role of the internal standard in quantitative bioanalysis.

References

• 1. gentaur.com [gentaur.com]
• 2. clearsynth.com [clearsynth.com]
• 3. giwmscdntwo.gov.np [giwmscdntwo.gov.np]
• 4. Bilastine | C28H37N3O3 | CID 185460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics and Safety of a Bilastine Once-Daily, Preservative-Free, Ophthalmic Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Bilastine - Wikipedia [en.wikipedia.org]
• 7. benchchem.com [benchchem.com]
• 8. An overview of bilastine metabolism during preclinical investigations - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to the Synthesis of O-2-Amino-2-methylpropyl Bilastine-d6

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the synthesis pathway for O-2-Amino-2-methylpropyl Bilastine-d6, a deuterated derivative of a known Bilastine impurity. The synthesis is a multi-step process involving the preparation of a deuterated Bilastine core followed by an esterification reaction. This guide details the probable synthetic route, incorporating experimental protocols derived from analogous, non-deuterated syntheses and general knowledge of isotopic labeling.

Introduction

Bilastine is a second-generation antihistamine used for the treatment of allergic rhinoconjunctivitis and urticaria. During its manufacturing and storage, various related substances can form as impurities. One such potential impurity is the 2-amino-2-methylpropyl ester of Bilastine. The deuterated form, O-2-Amino-2-methylpropyl Bilastine-d6, is a valuable tool in pharmacokinetic and metabolic studies, serving as an internal standard for analytical methods due to its distinct mass. The "-d6" designation indicates the presence of six deuterium (B1214612) atoms on the two methyl groups of the propanoic acid moiety, providing a stable isotopic label.

This guide outlines a logical synthetic approach, beginning with the synthesis of the deuterated carboxylic acid side-chain, followed by the preparation of the core intermediate Bilastine-d6, and culminating in the final esterification to yield the target compound.

Overall Synthesis Pathway

The synthesis of O-2-Amino-2-methylpropyl Bilastine-d6 can be logically divided into three main stages:

• Stage 1: Synthesis of the Deuterated Side Chain: Preparation of methyl 2-(4-(2-chloroethyl)phenyl)-2-(methyl-d3)-propanoate-d3.

• Stage 2: Synthesis of Bilastine-d6: Coupling of the deuterated side chain with the benzimidazole-piperidine moiety and subsequent hydrolysis of the methyl ester.

• Stage 3: Final Esterification: Reaction of Bilastine-d6 with 2-amino-2-methyl-1-propanol (B13486) to form the desired product.

An In-depth Technical Guide to O-2-Amino-2-methylpropyl Bilastine-d6

This technical guide provides a comprehensive overview of the molecular structure, potential synthesis, and analytical methodologies related to O-2-Amino-2-methylpropyl Bilastine-d6. It is intended for researchers, scientists, and professionals in drug development who are interested in the properties and analysis of this stable isotope-labeled derivative of the antihistamine, Bilastine. While publicly available data on this specific deuterated ester is limited, this guide synthesizes information on the parent compound, general principles of prodrug design, and bioanalytical techniques to provide a thorough and practical resource.

Molecular Structure and Physicochemical Properties

O-2-Amino-2-methylpropyl Bilastine-d6 is a deuterated analog of a potential prodrug form of Bilastine. The deuterium (B1214612) labeling is on the two methyl groups of the propanoate moiety. This isotopic labeling makes it a suitable internal standard for mass spectrometry-based quantitative analysis of the non-deuterated O-2-Amino-2-methylpropyl Bilastine or for use in pharmacokinetic studies.

The core structure consists of Bilastine, a second-generation H1 histamine (B1213489) receptor antagonist, esterified with 2-amino-2-methylpropanol. This esterification of the carboxylic acid group can potentially alter the physicochemical properties of the parent drug, such as its solubility and permeability.

Table 1: Physicochemical Properties of O-2-Amino-2-methylpropyl Bilastine-d6

Property	Value	Source
Molecular Formula	C₃₂H₄₀D₆N₄O₃	[1][2]
Molecular Weight	540.77 g/mol	[1][2]
IUPAC Name	2-Amino-2-methylpropyl 2-(4-(2-(4-(1-(2-ethoxymethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)-2-methylpropanoate-d6	[2]
SMILES	[2H]C([2H])([2H])C(C(=O)OCC(C)(C)N)(c1ccc(CCN2CCC(CC2)c3nc4ccccc4n3CCOCC)cc1)C([2H])([2H])[2H]	[1][3]
InChI	InChI=1S/C32H46N4O3/c1-6-38-22-21-36-28-10-8-7-9-27(28)34-29(36)25-16-19-35(20-17-25)18-15-24-11-13-26(14-12-24)32(4,5)30(37)39-23-31(2,3)33/h7-14,25H,6,15-23,33H2,1-5H3/i4D3,5D3	[1][3]
CAS Number	Not Available	[2]
Appearance	Not Publicly Available	-
Solubility	Not Publicly Available	-
Melting Point	Not Publicly Available	-
Boiling Point	Not Publicly Available	-
pKa	Not Publicly Available	-
Isotopic Purity	>99% (Typical for commercial standards)	Inferred

Conceptual Framework: Aminoalkyl Ester Prodrugs

The structure of O-2-Amino-2-methylpropyl Bilastine-d6 suggests it is an aminoalkyl ester prodrug. Prodrugs are inactive or less active derivatives of a drug that are converted in the body into the active form. Esterification of a carboxylic acid is a common strategy to create prodrugs with improved oral absorption.

The rationale for creating an aminoalkyl ester prodrug includes:

• Increased Lipophilicity: Masking the polar carboxylic acid group with an ester can increase the molecule's lipophilicity, potentially enhancing its ability to cross cell membranes.[4]

• Improved Solubility: The addition of an amino group can form a salt at physiological pH, which may improve aqueous solubility.[5]

• Targeted Delivery: The distribution of esterases in the body can be exploited for targeted drug release.[6]

These prodrugs are designed to be stable at the acidic pH of the stomach and then undergo hydrolysis in the bloodstream or tissues, where esterase enzymes are abundant, to release the active carboxylic acid drug.[7]

Hypothetical Synthesis Protocol

A specific synthesis protocol for O-2-Amino-2-methylpropyl Bilastine-d6 is not publicly available. However, a plausible route can be devised based on known methods for synthesizing Bilastine and general esterification procedures for creating aminoalkyl ester prodrugs. The synthesis would likely involve the coupling of Bilastine-d6 with 2-amino-2-methylpropanol.

Key Steps:

• Synthesis of Bilastine-d6: The parent carboxylic acid, Bilastine-d6, would first be synthesized. This can be achieved by following established routes for Bilastine synthesis, but using a deuterated starting material for the 2-methylpropanoic acid moiety.[8][9]

• Activation of the Carboxylic Acid: The carboxylic acid group of Bilastine-d6 would be activated to facilitate esterification. This is commonly done by converting it to an acid chloride or by using a coupling agent.

• Esterification: The activated Bilastine-d6 would then be reacted with 2-amino-2-methylpropanol. The amino group of the alcohol would need to be protected during this step to prevent side reactions.

• Deprotection: The protecting group on the amino moiety would be removed to yield the final product.

• Purification: The final compound would be purified using techniques such as chromatography.

Below is a DOT script for a Graphviz diagram illustrating this hypothetical synthesis workflow.

References

• 1. Synthesis, stability and in vitro dermal evaluation of aminocarbonyloxymethyl esters as prodrugs of carboxylic acid agents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. mdpi.com [mdpi.com]
• 3. gentaur.com [gentaur.com]
• 4. Design of ester prodrugs to enhance oral absorption of poorly permeable compounds: challenges to the discovery scientist - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Amino Acids in the Development of Prodrugs - PMC [pmc.ncbi.nlm.nih.gov]
• 6. scirp.org [scirp.org]
• 7. researchgate.net [researchgate.net]
• 8. museonaturalistico.it [museonaturalistico.it]
• 9. museonaturalistico.it [museonaturalistico.it]

An In-depth Technical Guide to the Stability and Storage of O-2-Amino-2-methylpropyl Bilastine-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the stability and recommended storage conditions for O-2-Amino-2-methylpropyl Bilastine-d6. The information presented herein is critical for ensuring the integrity, accuracy, and reproducibility of research and development activities involving this molecule.

Disclaimer: Specific stability data for O-2-Amino-2-methylpropyl Bilastine-d6 is not extensively available in public literature. The data and protocols presented in this guide are primarily based on forced degradation and stability studies conducted on the non-deuterated parent compound, Bilastine. Deuterium labeling is generally not expected to significantly alter the chemical stability of a molecule under typical storage and handling conditions. Therefore, the stability profile of Bilastine serves as a robust surrogate for its deuterated analog.

Chemical Profile and Inherent Stability

O-2-Amino-2-methylpropyl Bilastine-d6 is the deuterated form of a derivative of Bilastine, a second-generation antihistamine known for its selective H1 receptor antagonist activity. Understanding the inherent stability of the core Bilastine molecule is fundamental to predicting its behavior under various environmental conditions. Studies indicate that Bilastine is a relatively stable compound but is susceptible to degradation under specific stress conditions, including acidic and basic hydrolysis, oxidation, and thermal stress.[1][2] The degradation kinetics of Bilastine in aqueous solutions have been shown to follow pseudo-first-order kinetics.[3][4]

Forced Degradation and Stability Profile

Forced degradation studies are essential to identify the potential degradation pathways and the intrinsic stability of a drug substance. The following tables summarize the quantitative data from various forced degradation studies performed on Bilastine. These studies help in developing stability-indicating analytical methods and provide insights into appropriate storage conditions.

Table 1: Summary of Bilastine Forced Degradation Studies

Stress Condition	Reagent/Parameters	Exposure Time	Temperature	Degradation (%)	Reference
Acid Hydrolysis	0.1 N HCl	30 minutes	60°C	1.81%	[1]
Base Hydrolysis	0.1 N NaOH	30 minutes	60°C	3.06%	[1]
Oxidation	Hydrogen Peroxide	30 minutes	60°C	2.30%	[1]
Thermal Degradation	Heat	30 minutes	60°C	3.20%	[1]
Photolytic Degradation	UV Light	-	Ambient	Stable	[2]

Note: The results indicate that Bilastine is most susceptible to thermal and alkaline conditions, although the overall degradation is minimal under the tested short-term stress conditions.[1][2] Another study confirmed that Bilastine is most stable in neutral and alkaline environments and at lower temperatures.[3][5]

Experimental Protocols

This section details a representative experimental protocol for conducting a forced degradation study on Bilastine, which can be adapted for O-2-Amino-2-methylpropyl Bilastine-d6.

3.1 Objective

To assess the stability of the drug substance under various stress conditions as prescribed by the International Council for Harmonisation (ICH) guidelines.

3.2 Materials and Equipment

• Bilastine reference standard

• Hydrochloric acid (HCl)

• Sodium hydroxide (B78521) (NaOH)

• Hydrogen peroxide (H₂O₂)

• HPLC grade methanol, acetonitrile, and water

• pH meter

• Water bath or oven

• UV chamber for photostability

• Validated stability-indicating RP-HPLC method[1][6]

3.3 General Procedure for Sample Preparation

• Prepare a stock solution of the Bilastine compound in a suitable solvent (e.g., methanol) at a known concentration (e.g., 1 mg/mL).

• For each stress condition, dilute the stock solution with the respective stress agent to achieve a final concentration in the range of 10-100 µg/mL.[1]

3.4 Stress Condition Protocols

• Acidic Hydrolysis: Mix the drug solution with 0.1 N HCl and heat at 60°C for 30 minutes. Cool the solution and neutralize it with an equivalent volume and concentration of NaOH before analysis.[1]

• Alkaline Hydrolysis: Mix the drug solution with 0.1 N NaOH and heat at 60°C for 30 minutes. Cool the solution and neutralize it with an equivalent volume and concentration of HCl before analysis.[1]

• Oxidative Degradation: Treat the drug solution with a solution of hydrogen peroxide (e.g., 3-30%) and heat at 60°C for 30 minutes. Cool the solution before analysis.[1]

• Thermal Degradation: Heat the solid drug substance or a solution of the drug at a specified temperature (e.g., 60°C) for a defined period.[1]

• Photolytic Degradation: Expose the drug substance (solid and in solution) to UV light (e.g., under 200 watt-hours/m²) and cool white fluorescent light (e.g., 1.2 million lux-hours).

3.5 Analysis

Analyze all stressed samples, along with an unstressed control sample, using a validated stability-indicating HPLC method. The method should be capable of separating the intact drug from all potential degradation products.[6][7]

Visualized Workflows and Relationships

The following diagrams illustrate key processes and concepts related to stability testing.

Caption: Experimental workflow for a forced degradation study.

Caption: Key factors affecting the stability of the Bilastine core structure.

Recommended Storage and Handling

Based on the available stability data for Bilastine, the following storage and handling procedures are recommended for O-2-Amino-2-methylpropyl Bilastine-d6 to ensure its long-term integrity.

5.1 Solid Compound

• Temperature: Store in a freezer at or below -20°C for long-term storage. For short-term storage, refrigeration at 2-8°C is acceptable.

• Light: While Bilastine has shown resistance to photolytic degradation, it is best practice to store the compound in an amber vial or a light-resistant container to prevent any potential degradation.

• Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) in a tightly sealed container to minimize exposure to moisture and oxygen. The product monograph for the parent drug, BLEXTEN®, notes that Bilastine is not hygroscopic, but caution is still advised.[8]

5.2 Solutions

• Solvent Choice: Prepare solutions fresh for immediate use. If storage is necessary, use aprotic, anhydrous solvents.

• Temperature: Store solutions at -20°C or -80°C. Avoid repeated freeze-thaw cycles, as this can accelerate degradation. It is advisable to aliquot solutions into single-use volumes before freezing.

• pH: As Bilastine is more stable in neutral to slightly alkaline conditions, avoid preparing and storing stock solutions in acidic buffers for extended periods.[3]

Table 2: Summary of Recommended Storage Conditions

Form	Condition	Long-Term Storage	Short-Term Storage	Handling Notes
Solid	Temperature	≤ -20°C	2-8°C	Keep container tightly sealed.
Light	Protect from light (amber vial).	Protect from light.
Atmosphere	Inert gas (Argon/Nitrogen).	Minimize exposure to air and moisture.
Solution	Temperature	≤ -20°C (preferably -80°C)	2-8°C (for hours)	Prepare fresh. Aliquot to avoid freeze-thaw cycles.
pH	Use neutral or slightly basic buffers if aqueous.	Avoid acidic conditions.

By adhering to these guidelines, researchers can minimize degradation and ensure the chemical integrity of O-2-Amino-2-methylpropyl Bilastine-d6, leading to more reliable and reproducible experimental outcomes.

References

• 1. rjptonline.org [rjptonline.org]
• 2. ijpsonline.com [ijpsonline.com]
• 3. jddtonline.info [jddtonline.info]
• 4. researchgate.net [researchgate.net]
• 5. jddtonline.info [jddtonline.info]
• 6. tandfonline.com [tandfonline.com]
• 7. Characterization of Forced Degradation Products & Related Substances of Bilastine by Online LC-Q-TOF-MS and In-silico Study of Characterized Compounds | Semantic Scholar [semanticscholar.org]
• 8. pdf.hres.ca [pdf.hres.ca]

A Technical Guide to the Isotopic Purity of O-2-Amino-2-methylpropyl Bilastine-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth analysis of O-2-Amino-2-methylpropyl Bilastine-d6, a deuterated internal standard crucial for the accurate quantification of Bilastine in pharmacokinetic and metabolic studies. The focus of this document is on the isotopic purity of this compound, offering a comprehensive overview of its synthesis, analytical characterization, and the experimental protocols used to ensure its quality.

Compound Overview

O-2-Amino-2-methylpropyl Bilastine-d6 is the deuterated analog of a Bilastine ester. The deuterium (B1214612) labeling is specifically on the two methyl groups of the 2-methylpropanoate (B1197409) moiety. This stable isotope-labeled standard is essential for use in liquid chromatography-mass spectrometry (LC-MS) based bioanalytical methods, where it serves as an internal standard to correct for matrix effects and variations in sample processing and instrument response.

Table 1: Chemical and Physical Properties

Property	Value
IUPAC Name	2-Amino-2-methylpropyl 2-(4-(2-(4-(1-(2-Ethoxymethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)-2-methylpropanoate-d6[1]
Molecular Formula	C₃₂H₄₀D₆N₄O₃[1][2][3]
Molecular Weight	540.77 g/mol [1][2][3]
SMILES	[2H]C([2H])([2H])C(C(=O)OCC(C)(C)N)(c1ccc(CCN2CCC(CC2)c3nc4ccccc4n3CCOCC)cc1)C([2H])([2H])[2H][1][2][3]
Appearance	Typically a white to off-white solid

Isotopic Purity Data

The isotopic purity of a deuterated standard is a critical parameter that defines its quality. It is typically expressed as the percentage of the deuterated species relative to all isotopic variants of the molecule. While specific batch data for O-2-Amino-2-methylpropyl Bilastine-d6 is not publicly available, the isotopic purity of its parent compound, Bilastine-d6, is often reported by suppliers to be exceptionally high.

Table 2: Representative Isotopic Purity Data

Compound	Isotopic Purity (Atom % D)	Chemical Purity (HPLC)	Notes
Bilastine-d6	≥ 99.5%	≥ 99.0%	This is the carboxylic acid precursor to the title compound. The high isotopic enrichment of the precursor is indicative of the expected purity of the final ester product.

Note: Data is representative and may vary between different commercial suppliers and batches.

Synthesis and Deuterium Incorporation

The synthesis of O-2-Amino-2-methylpropyl Bilastine-d6 involves a multi-step process. The key step for introducing the deuterium atoms is the alkylation of a precursor molecule using a deuterated methylating agent. A plausible synthetic strategy involves the gem-dimethylation of a phenylacetic acid derivative with a deuterated methyl iodide (CD₃I). This ensures the stable incorporation of six deuterium atoms. The final step involves the esterification of the resulting Bilastine-d6 with 2-amino-2-methylpropan-1-ol.

Caption: Plausible synthetic pathway for O-2-Amino-2-methylpropyl Bilastine-d6.

Experimental Protocols for Isotopic Purity Determination

The determination of isotopic purity is primarily achieved through high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy. These methods allow for the precise measurement of the relative abundance of different isotopologues.

Method 1: Liquid Chromatography-High Resolution Mass Spectrometry (LC-HRMS)

This is the most common and powerful technique for assessing isotopic purity. It combines the separation power of liquid chromatography with the mass accuracy and resolution of a high-resolution mass spectrometer (e.g., Orbitrap or TOF).

Experimental Workflow:

Caption: Workflow for isotopic purity analysis by LC-HRMS.

Detailed Protocol:

• Sample Preparation: A stock solution of O-2-Amino-2-methylpropyl Bilastine-d6 is prepared in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of approximately 1 mg/mL. This is further diluted to a working concentration of ~1 µg/mL.

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column (e.g., Waters XBridge C18, 2.1 x 50 mm, 3.5 µm) is typically used.[4][5]

  • Mobile Phase: A gradient elution is employed, often with a mixture of an aqueous buffer (e.g., 1 mM ammonium (B1175870) formate) and an organic solvent (e.g., acetonitrile (B52724) or methanol).[4][5]

  • Flow Rate: A typical flow rate is 0.3-0.5 mL/min.

  • Injection Volume: 5-10 µL.

• Mass Spectrometry Conditions:

  • Ionization Mode: Electrospray Ionization (ESI) in positive mode.

  • Scan Mode: Full scan acquisition over a relevant m/z range (e.g., 530-550 amu).

  • Resolution: A high resolution setting (e.g., > 60,000 FWHM) is crucial to resolve the isotopic peaks.

  • Precursor Ions: The expected protonated molecular ions are:

    • d0 (unlabeled): m/z 535.38

    • d6 (fully labeled): m/z 541.42

• Data Analysis:

  • The mass spectrum corresponding to the chromatographic peak of the analyte is analyzed.

  • The peak areas for the monoisotopic peaks of each isotopologue (d0 to d6) are integrated.

  • The isotopic purity is calculated using the following formula:

    • Isotopic Purity (%) = [Area(d6) / (Area(d0) + Area(d1) + ... + Area(d6))] x 100

Table 3: Typical LC-MS/MS Parameters for Bilastine Analysis

Parameter	Bilastine	Bilastine-d6 (Internal Standard)
Precursor Ion (m/z)	464	470[4][5]
Product Ion (m/z)	272	278[4][5]

Note: These parameters are for the carboxylic acid form of Bilastine, often used in pharmacokinetic studies. The precursor ion for the O-2-Amino-2-methylpropyl ester will be different (approx. m/z 535 for d0 and 541 for d6).

Method 2: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides complementary information to mass spectrometry. While ¹H NMR can be used to detect residual non-deuterated sites, ¹³C NMR is particularly useful for quantifying isotopic purity.

Detailed Protocol:

• Sample Preparation: A sufficient amount of the deuterated compound (typically 5-10 mg) is dissolved in a suitable deuterated solvent (e.g., CDCl₃ or DMSO-d₆).

• ¹H NMR Analysis:

  • Acquire a standard proton NMR spectrum.

  • The absence or significant reduction of signals corresponding to the methyl protons (around 1.2-1.5 ppm) confirms a high degree of deuteration.

  • Integration of any residual proton signals against a known internal standard can provide a quantitative measure of the non-deuterated impurity.

• ¹³C NMR Analysis:

  • In a proton-decoupled ¹³C NMR spectrum, the carbon atoms attached to deuterium will show a characteristic multiplet (e.g., a triplet for a CD₃ group) due to C-D coupling.

  • The carbon signal for the non-deuterated CH₃ group will appear as a singlet.

  • The ratio of the integrals of these signals can be used to calculate the isotopic purity.

Conclusion

The isotopic purity of O-2-Amino-2-methylpropyl Bilastine-d6 is a critical attribute that underpins its function as a reliable internal standard in quantitative bioanalysis. A combination of advanced analytical techniques, primarily high-resolution mass spectrometry and NMR spectroscopy, is employed to verify its high degree of deuteration and chemical purity. The detailed experimental protocols provided in this guide offer a framework for the robust quality control and characterization of this and other stable isotope-labeled standards, ensuring the accuracy and reliability of crucial drug development data.

References

• 1. clearsynth.com [clearsynth.com]
• 2. gentaur.com [gentaur.com]
• 3. O-2-Amino-2-methylpropyl Bilastine-d6 | LGC Standards [lgcstandards.com]
• 4. benchchem.com [benchchem.com]
• 5. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]

Technical Guide: Certificate of Analysis for O-2-Amino-2-methylpropyl Bilastine-d6

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the analytical data and testing methodologies related to O-2-Amino-2-methylpropyl Bilastine-d6, a deuterated derivative of a Bilastine impurity. The information presented herein is crucial for researchers in drug metabolism studies, pharmacokinetic analysis, and as a reference standard in analytical development.

Compound Identification and Physical Properties

O-2-Amino-2-methylpropyl Bilastine-d6 is a stable isotope-labeled compound. Its identity and fundamental physical characteristics are summarized below.

Parameter	Specification	Reference
Chemical Name	2-Amino-2-methylpropyl 2-(4-(2-(4-(1-(2-Ethoxymethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)-2-methylpropanoate-D6	[1]
Synonyms	2-Amino-2-methylpropyl 2-(4-(2-(4-(1-(2-Ethoxymethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)-2-methylpropanoate	[2]
Molecular Formula	C₃₂H₄₀D₆N₄O₃	[1][2]
Molecular Weight	540.77 g/mol	[1][2]
CAS Number	Not Available	[1]
Appearance	Off-White Solid (based on related compound)	[3]

Analytical Specifications and Purity

The purity of O-2-Amino-2-methylpropyl Bilastine-d6 is determined by a combination of chromatographic and mass spectrometric techniques. The following table outlines the typical analytical specifications.

Test	Method	Specification	Reference
Purity by HPLC	High-Performance Liquid Chromatography	≥98.0%	[3]
Isotopic Purity	Mass Spectrometry	>99.5 atom %D	[3]
Chemical Identity	¹H-NMR, Mass Spectrometry	Conforms to structure	[3]

Experimental Protocols

Detailed methodologies for the key analytical experiments are provided below. These protocols are representative of standard procedures for the quality control of isotopically labeled pharmaceutical reference standards.

3.1 High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This method is used to determine the chemical purity of the compound by separating it from any potential impurities.

• Instrumentation: A standard HPLC system equipped with a UV detector.

• Column: C18 (4.6mm x 250mm, 5µm).[4]

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., Potassium dihydrogen orthophosphate with 1-Octane sulfonic sodium salt, pH adjusted to 2.5) and an organic phase (e.g., a mixture of Acetonitrile and Methanol).[4]

• Flow Rate: 1.5 ml/min.[4]

• Column Temperature: 40°C.[4]

• Detection Wavelength: 270 nm.[4]

• Injection Volume: 10 µl.[4]

• Procedure: A solution of the sample is prepared in a suitable diluent (e.g., 90% Methanol in water) and injected into the HPLC system. The peak area of the main component is compared to the total area of all peaks to calculate the purity.

3.2 Mass Spectrometry (MS) for Identity and Isotopic Purity

Mass spectrometry is employed to confirm the molecular weight of the compound and to determine the degree of deuterium (B1214612) incorporation.

• Instrumentation: A mass spectrometer, typically with an electrospray ionization (ESI) source.

• Ionization Mode: Positive Ion (ESI+).

• Data Acquisition: The mass spectrum is acquired over a relevant mass-to-charge (m/z) range to observe the [M+H]⁺ ion.

• Procedure for Identity: The observed monoisotopic mass of the [M+H]⁺ ion is compared to the theoretically calculated mass to confirm the compound's identity.

• Procedure for Isotopic Purity: The relative intensities of the isotopic peaks are analyzed to calculate the percentage of deuterium incorporation.

Visualized Workflows and Pathways

The following diagrams illustrate the experimental workflows for the analytical techniques described.

Caption: Workflow for HPLC Purity Analysis.

Caption: Workflow for Mass Spectrometry Analysis.

Potential Impurities

During the synthesis of Bilastine and its analogues, several process-related impurities can be formed. The analysis of O-2-Amino-2-methylpropyl Bilastine-d6 would typically include monitoring for related substances. One such potential impurity is the "open-ring ester" of bilastine, which is structurally analogous to the title compound.[5][6] The control of such impurities is critical for ensuring the quality of the reference standard.

Caption: Logical Relationship of Target Compound and Impurities.

References

• 1. clearsynth.com [clearsynth.com]
• 2. gentaur.com [gentaur.com]
• 3. esschemco.com [esschemco.com]
• 4. giwmscdntwo.gov.np [giwmscdntwo.gov.np]
• 5. researchgate.net [researchgate.net]
• 6. chemicalpapers.com [chemicalpapers.com]

O-2-Amino-2-methylpropyl Bilastine-d6: A Technical Guide for Researchers

For Research Use Only

Abstract

This technical guide provides a comprehensive overview of O-2-Amino-2-methylpropyl Bilastine-d6, a deuterated derivative of a potential process-related impurity of the second-generation antihistamine, Bilastine (B1667067). Given the limited direct research on this specific compound, this document contextualizes its potential properties, synthesis, and analytical characterization based on the extensive data available for Bilastine and its deuterated internal standard, Bilastine-d6. This guide is intended for researchers, scientists, and drug development professionals investigating Bilastine, its impurities, and related compounds.

Introduction

Bilastine is a non-sedating, long-acting H1 receptor antagonist with a favorable pharmacokinetic profile characterized by minimal metabolism.[1][2] As with any active pharmaceutical ingredient (API), the identification and characterization of impurities are critical for ensuring drug quality, safety, and efficacy. O-2-Amino-2-methylpropyl Bilastine, also referred to as the "2-amino-2-methylpropyl ester of bilastine or bilastine open-ring ester," has been identified as a potential process-related impurity in the synthesis of Bilastine.[3][4][5] The deuterated form, O-2-Amino-2-methylpropyl Bilastine-d6, serves as a valuable tool for analytical and research purposes, particularly in mass spectrometry-based assays.

This guide summarizes the available information on O-2-Amino-2-methylpropyl Bilastine-d6, discusses its relationship to Bilastine, and provides inferred methodologies for its synthesis and analysis.

Physicochemical Properties

While specific experimental data for O-2-Amino-2-methylpropyl Bilastine-d6 is scarce, its fundamental properties can be derived from supplier specifications and its chemical structure.

Property	Value	Source
Synonyms	2-Amino-2-methylpropyl 2-(4-(2-(4-(1-(2-Ethoxymethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)-2-methylpropanoate-D6	[6][7]
Molecular Formula	C₃₂D₆H₄₀N₄O₃	[6][7]
Molecular Weight	540.77 g/mol	[6][7]
Appearance	White solid (inferred from Bilastine-d6)	[8]

Synthesis and Formation

O-2-Amino-2-methylpropyl Bilastine is considered a process-related impurity of Bilastine.[3] Its formation may occur during the synthesis of the Bilastine API. The synthesis of Bilastine and its impurities is a complex process, and various routes have been described.[9][10] The formation of this ester impurity could potentially arise from the reaction of a Bilastine carboxylic acid intermediate with 2-amino-2-methylpropanol, which might be present as a reagent or a byproduct.

The synthesis of the deuterated form, O-2-Amino-2-methylpropyl Bilastine-d6, would likely follow a similar synthetic route, incorporating a deuterated starting material, such as α,α-(dimethyl-d6)benzeneacetic acid, early in the synthesis of the Bilastine parent molecule.[8]

A generalized workflow for the synthesis and quality control of Bilastine, highlighting the potential point of impurity formation, is presented below.

Fig. 1: Generalized workflow for Bilastine synthesis and the potential formation of the O-2-Amino-2-methylpropyl ester impurity.

Analytical Methodologies

The analysis of Bilastine and its impurities is predominantly carried out using High-Performance Liquid Chromatography (HPLC), often coupled with mass spectrometry (LC-MS).[11][12][13][14] Given the structural similarity, these methods can be adapted for the detection and quantification of O-2-Amino-2-methylpropyl Bilastine-d6.

High-Performance Liquid Chromatography (HPLC)

A reversed-phase HPLC method would be suitable for the separation of O-2-Amino-2-methylpropyl Bilastine-d6 from Bilastine and other related substances.

Parameter	Recommended Condition
Column	C18 reversed-phase column (e.g., 250 mm x 4.6 mm, 5 µm)
Mobile Phase	A gradient or isocratic mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate) and an organic solvent (e.g., methanol, acetonitrile)
Flow Rate	0.8 - 1.2 mL/min
Detection	UV at approximately 215 nm or 280 nm
Column Temperature	20 - 40 °C

Mass Spectrometry (MS)

Mass spectrometry, particularly tandem mass spectrometry (MS/MS), is a powerful tool for the structural confirmation and quantification of O-2-Amino-2-methylpropyl Bilastine-d6.

Parameter	Typical Value
Ionization Mode	Positive Electrospray Ionization (ESI+)
Precursor Ion (m/z)	Expected around 541.4 (for [M+H]⁺)
Product Ions	Fragmentation would likely involve the loss of the 2-amino-2-methylpropyl group and other characteristic fragments of the Bilastine core structure.

The workflow for the analytical characterization would involve method development, validation, and application for impurity profiling.

Fig. 2: Experimental workflow for the analytical characterization of Bilastine and its impurities.

Context within Bilastine's Metabolic Profile

Extensive research has shown that Bilastine undergoes minimal metabolism in humans and various animal species.[1][2][15] The majority of an administered dose is excreted as the unchanged parent drug.[1][16] In vitro studies with human liver microsomes and hepatocytes have confirmed the low metabolic clearance of Bilastine.[15] This suggests that O-2-Amino-2-methylpropyl Bilastine is unlikely to be a significant metabolite of Bilastine in vivo. Its relevance is therefore primarily as a process-related impurity.

Potential Research Applications

As a deuterated standard, O-2-Amino-2-methylpropyl Bilastine-d6 is a valuable tool for:

• Quantitative Analysis: It can be used as an internal standard in LC-MS methods for the accurate quantification of the non-deuterated O-2-Amino-2-methylpropyl Bilastine impurity in Bilastine drug substance and formulated products.

• Impurity Profiling: It serves as a reference standard for the identification and characterization of this specific impurity during forced degradation studies and routine quality control of Bilastine.

• Pharmacokinetic Studies: While unlikely to be a major metabolite, its availability could allow for investigation into its potential formation in trace amounts in vivo under specific conditions.

Conclusion

O-2-Amino-2-methylpropyl Bilastine-d6 is a critical reference material for the pharmaceutical analysis of Bilastine. While direct research on this compound is limited, its properties and analytical behavior can be inferred from the extensive knowledge base of Bilastine. This guide provides a foundational understanding for researchers working with Bilastine and highlights the importance of characterizing potential impurities to ensure the quality and safety of this important antihistamine. Further research into the synthesis and characterization of this and other Bilastine-related compounds will continue to be of high value to the pharmaceutical industry.

References

• 1. benchchem.com [benchchem.com]
• 2. An overview of bilastine metabolism during preclinical investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. scilit.com [scilit.com]
• 5. chemicalpapers.com [chemicalpapers.com]
• 6. gentaur.com [gentaur.com]
• 7. clearsynth.com [clearsynth.com]
• 8. esschemco.com [esschemco.com]
• 9. museonaturalistico.it [museonaturalistico.it]
• 10. Method for preparing bilastine impurity - Eureka | Patsnap [eureka.patsnap.com]
• 11. Chemistry, Pharmacokinetics, Pharmacodynamics and Analytical Methods of Bilastine, a Histamine H1 Receptor Antagonist: An Update - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Identification of Degradation Pathway of Bilastine and Montelukast by LC/MS | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]
• 13. jchr.org [jchr.org]
• 14. ijpsonline.com [ijpsonline.com]
• 15. tandfonline.com [tandfonline.com]
• 16. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]

An In-Depth Technical Guide to O-2-Amino-2-methylpropyl Bilastine-d6: A Vital Tool for Pharmacokinetic and Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of O-2-Amino-2-methylpropyl Bilastine-d6, a deuterated analog of a Bilastine impurity. This document is intended for researchers, scientists, and drug development professionals, offering detailed information on its physicochemical properties, a proposed synthesis pathway, analytical methodologies, and its role in understanding the mechanism of action of Bilastine.

Physicochemical Properties

O-2-Amino-2-methylpropyl Bilastine-d6 is the deuterated form of a potential process-related impurity and metabolite of Bilastine, a second-generation H1 antihistamine.[1][2][3] The deuterium (B1214612) labeling makes it an ideal internal standard for quantitative bioanalytical assays.[4] Below is a summary of its key physicochemical properties, alongside those of the more commonly referenced Bilastine-d6.

Property	O-2-Amino-2-methylpropyl Bilastine-d6	Bilastine-d6
IUPAC Name	2-Amino-2-methylpropyl 2-(4-(2-(4-(1-(2-ethoxymethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)-2-methylpropanoate-d6	4-[2-[4-[1-(2-Ethoxyethyl)-1H-benzimidazol-2-yl]-1-piperidinyl]ethyl]-α,α-(dimethyl-d6)benzeneacetic Acid
Synonyms	2-Amino-2-methylpropyl 2-(4-(2-(4-(1-(2-Ethoxymethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)-2-methylpropanoate-D6	3,3,3-trideuterio-2-[3-[2-[4-[1-(2-ethoxyethyl)benzimidazol-2-yl]piperidin-1-yl]ethyl]phenyl]-2-(trideuteriomethyl)propanoic acid
Molecular Formula	C₃₂H₄₀D₆N₄O₃[5][6][7]	C₂₈H₃₁D₆N₃O₃[8]
Molecular Weight	540.77 g/mol [5][6][7]	469.65 g/mol [8][9]
CAS Number	Not Available	1215358-58-9[8]
Appearance	White solid (presumed)	White solid[8]
Purity (Typical)	Not specified, available as a research chemical	≥99.2% (HPLC), 99.5 atom % D[8]

Synthesis and Purification

A detailed experimental protocol for the synthesis of O-2-Amino-2-methylpropyl Bilastine-d6 is not publicly available. However, based on the known synthesis of its non-deuterated analog and general organic chemistry principles for deuteration and esterification, a plausible synthetic route is proposed below.[1][2][3]

Proposed Synthetic Pathway

The synthesis can be envisioned as a two-step process starting from the commercially available Bilastine-d6:

• Activation of the Carboxylic Acid: The carboxylic acid moiety of Bilastine-d6 is first activated to facilitate esterification. This can be achieved using a variety of coupling agents.

• Esterification: The activated Bilastine-d6 is then reacted with 2-amino-2-methylpropan-1-ol to form the desired ester.

Proposed Synthesis Workflow for O-2-Amino-2-methylpropyl Bilastine-d6.

Detailed Experimental Protocol (Hypothetical)

Step 1: Activation of Bilastine-d6

• To a solution of Bilastine-d6 (1 equivalent) in anhydrous N,N-dimethylformamide (DMF), add 1-[Bis(dimethylamino)methylene]-1H-1,2,3-triazolo[4,5-b]pyridinium 3-oxid hexafluorophosphate (B91526) (HATU) (1.2 equivalents) and N,N-diisopropylethylamine (DIPEA) (3 equivalents).

• Stir the reaction mixture at room temperature for 30 minutes to generate the activated ester intermediate.

Step 2: Esterification

• To the solution containing the activated Bilastine-d6, add 2-amino-2-methylpropan-1-ol (1.5 equivalents).

• Continue stirring the reaction mixture at room temperature for 12-18 hours, monitoring the reaction progress by thin-layer chromatography (TLC) or LC-MS.

Step 3: Work-up and Purification

• Upon completion of the reaction, dilute the mixture with ethyl acetate (B1210297) and wash successively with saturated aqueous sodium bicarbonate solution and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purify the crude product by preparative high-performance liquid chromatography (HPLC) to yield O-2-Amino-2-methylpropyl Bilastine-d6 as a solid.

Analytical Methods

The primary application of O-2-Amino-2-methylpropyl Bilastine-d6 is as an internal standard for the quantification of the corresponding non-deuterated impurity in biological matrices by LC-MS/MS. A validated LC-MS/MS method for the analysis of Bilastine, which can be adapted for its ester impurity, is detailed below.

Parameter	Condition
Instrumentation	High-Performance Liquid Chromatography system coupled with a Triple Quadrupole Mass Spectrometer
Column	Reversed-phase C18 column (e.g., 50 x 2.1 mm, 3.5 µm)
Mobile Phase	Isocratic or gradient elution with a mixture of acetonitrile (B52724) and water containing 0.1% formic acid
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions (Hypothetical)	O-2-Amino-2-methylpropyl Bilastine (Analyte): To be determined
O-2-Amino-2-methylpropyl Bilastine-d6 (IS): To be determined

Mechanism of Action of Bilastine

Bilastine is a second-generation antihistamine that acts as a selective inverse agonist of the histamine (B1213489) H1 receptor.[5][10][11] It binds to the H1 receptor, stabilizing its inactive conformation and thereby preventing histamine-induced signaling. This action alleviates the symptoms of allergic reactions. Docking studies and thermodynamic analyses have revealed that the binding of Bilastine to the H1 receptor is a complex process involving both electrostatic and hydrophobic interactions with key amino acid residues.[5][10][11]

Interaction of Bilastine with the Histamine H1 Receptor.

Quality Control Workflow

As a certified reference material, O-2-Amino-2-methylpropyl Bilastine-d6 must undergo rigorous quality control to ensure its identity, purity, isotopic enrichment, and concentration. A typical quality control workflow is outlined below.

Quality Control Workflow for O-2-Amino-2-methylpropyl Bilastine-d6.

This in-depth guide provides a solid foundation for understanding and utilizing O-2-Amino-2-methylpropyl Bilastine-d6 in a research and development setting. While a definitive, published synthesis protocol is not available, the proposed pathway offers a scientifically sound approach for its preparation. The detailed analytical methods and quality control workflow will aid in its proper application as an internal standard, ensuring the generation of accurate and reliable data in pharmacokinetic and drug metabolism studies.

References

• 1. researchgate.net [researchgate.net]
• 2. O-2-Amino-2-methylpropyl Bilastine-d6 | LGC Standards [lgcstandards.com]
• 3. Systems-Level Analysis of Isotopic Labeling in Untargeted Metabolomic Data by X13CMS - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. mdpi.com [mdpi.com]
• 6. gentaur.com [gentaur.com]
• 7. clearsynth.com [clearsynth.com]
• 8. esschemco.com [esschemco.com]
• 9. Bilastine-d6 | C28H37N3O3 | CID 57369243 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. Differential Regulation of Bilastine Affinity for Human Histamine H1 Receptors by Lys 179 and Lys 191 via Its Binding Enthalpy and Entropy - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]

Technical Guide: Characterization of Impurities in Deuterated Bilastine

Audience: Researchers, Scientists, and Drug Development Professionals

Abstract: This technical guide provides a comprehensive overview of the strategies and methodologies for the identification, characterization, and quantification of impurities in deuterated bilastine (B1667067). While specific literature on deuterated bilastine impurities is sparse, this document extrapolates from extensive research on bilastine, as the analytical principles, potential process-related impurities, and degradation pathways are directly analogous. The primary distinction lies in the mass spectrometric detection, where a mass shift corresponding to the deuterium (B1214612) labeling is observed. This guide details the common impurities, advanced analytical workflows, and specific experimental protocols relevant to ensuring the purity, safety, and efficacy of deuterated bilastine.

Introduction to Deuterated Bilastine and Impurity Profiling

Bilastine is a second-generation H1 antihistamine used for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria.[1][2] It is a highly selective histamine (B1213489) H1 receptor antagonist with a favorable safety profile, undergoing negligible metabolism in humans.[3] Deuterated bilastine, often bilastine-d6, is commonly used as a stable isotope-labeled internal standard in pharmacokinetic and bioanalytical studies for accurate quantification of the parent drug.[3][4]

Impurity profiling is a critical aspect of drug development and manufacturing, mandated by regulatory bodies like the International Council for Harmonisation (ICH). Impurities can arise from various sources, including the synthesis process (process-related impurities), degradation of the active pharmaceutical ingredient (API) (degradation products), or interaction with excipients.[] Characterizing these impurities is essential as they can impact the safety and efficacy of the final drug product.

Potential Impurities in Deuterated Bilastine

The impurity profile of deuterated bilastine is expected to be similar to that of non-deuterated bilastine. Impurities can be broadly categorized as process-related impurities and degradation products.

Process-Related Impurities

These impurities are by-products formed during the synthesis of the API. Several potential process-related impurities for bilastine have been identified and synthesized for use as reference standards.[6][7] Given that the deuteration step is typically performed on a late-stage intermediate or the final molecule, similar impurities can be expected.

Table 1: Known Process-Related Impurities of Bilastine

Impurity Name	Chemical Name	Source
Methoxyethyl Bilastine	2-[4-(2-(4-(1-(2-methoxyethyl)benzimidazole-2-yl) piperidine-1-yl)ethyl) phenyl]-2-methylpropanoic acid	Synthesis By-product[7][8]
(2-Ethoxyethoxy)ethyl Bilastine	2-[4-(2-(4-(1-(2-(2-ethoxyethoxy)ethyl)benzimidazole-2-yl) piperidine-1-yl)ethyl)phenyl]-2-methyl propanoic acid	Synthesis By-product[7][8]
Bilastine Open-Ring Ester	2-amino-2-methylpropyl 2-[4-(2-(4-(1-(2-ethoxyethyl)benzimidazole-2-yl) piperidine-1-yl)ethyl)phenyl]-2-methyl propanoate	Synthesis By-product[7][8]
Bilastine Open-Ring Amide	2-[4-(2-(4-(1-(2-ethoxyethyl)benzimidazole-2-yl] piperidine-1-yl) ethyl) phenyl]-N-(1-hydroxy-2-methylpropan-2-yl)-2-methylpropanamide	Synthesis By-product[7][8]
Bilastine Imidazole Impurity	(Structure not fully specified in search results)	Synthesis By-product[9]

| Bilastine DEO Impurity | (Structure not fully specified in search results) | Synthesis By-product[9] |

Degradation Products

Forced degradation studies under various stress conditions (acidic, basic, oxidative, thermal, photolytic) are performed to identify potential degradation products and establish the stability-indicating nature of analytical methods.[10][11] Bilastine has been found to be susceptible to degradation under oxidative and acidic conditions.[1][10]

Table 2: Known Degradation Products of Bilastine

Impurity Name	Formation Condition	Molecular Formula (Non-deuterated)	Notes
Benzimidazole (DP1)	Oxidative Stress	Not specified	Identified via HRMS; demonstrates high mutagenic potential in silico.[1][12][13]

| Amine N-oxide of Bilastine (DP2) | Oxidative Stress | C₂₈H₃₇N₃O₄ | Identified via HRMS; shows potential for hepatotoxicity and hERG inhibition in silico.[1][12][13] |

Analytical Workflow for Impurity Characterization

A systematic workflow is crucial for the effective characterization of impurities. High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC), often coupled with mass spectrometry, are the cornerstone techniques.[]

Caption: Workflow for impurity identification and characterization.

Experimental Protocols

Detailed and validated analytical methods are required for impurity profiling. The following protocols are synthesized from published methods for bilastine analysis and are directly applicable to its deuterated analogue.

Stability-Indicating UPLC Method

This method is designed to separate deuterated bilastine from its potential impurities and degradation products.

• Instrumentation: UPLC system with a photodiode array (PDA) detector.

• Column: Acquity UPLC CSH Phenyl-hexyl (2.1 mm × 150 mm, 1.7 µm).[11]

• Mobile Phase A: 0.05% Trifluoroacetic Acid (TFA) in water.[11]

• Mobile Phase B: 0.05% TFA in Acetonitrile (B52724).[11]

• Gradient Program: A time-based gradient elution is typically used to ensure separation of all components.

• Flow Rate: 0.10 mL/min.[11]

• Column Temperature: 25 °C.[11]

• Detection Wavelength: 275 nm.[11]

• Sample Preparation: Weigh and transfer 25 mg of the deuterated bilastine sample into a 50 mL volumetric flask. Add 25 mL of a suitable diluent (e.g., a mixture of acetonitrile and water), and sonicate to dissolve. Dilute to volume with the diluent.[11]

LC-MS/MS Method for Structural Elucidation

This protocol is essential for identifying the mass of the impurities and elucidating their structures through fragmentation analysis.

• Instrumentation: HPLC or UPLC system coupled to a tandem mass spectrometer (e.g., Q-TOF, API 4000/5000).[4][14]

• Column: Inertsil ODS-3 (150 x 4.6 mm, 5 µm) or Waters XBridge C18.[3][14]

• Mobile Phase A: 10 mM Ammonium Acetate (pH 6.0) or 1 mM Ammonium Formate with 0.1% Ammonium Hydroxide.[4][14]

• Mobile Phase B: Methanol or Acetonitrile.[4][14]

• Elution: Gradient or isocratic elution depending on the complexity of the sample.

• Ionization Source: Positive Turbo Ion Spray or Electrospray Ionization (ESI).[4]

• Mass Analysis:

  • Bilastine: Precursor ion m/z 464 → Product ion m/z 272.[3][4]

  • Deuterated Bilastine (d6): Precursor ion m/z 470 → Product ion m/z 278.[3][4]

  • Impurities: A full scan (MS1) is performed to detect the m/z of unknown peaks. Subsequently, a product ion scan (MS2) is conducted on the impurity's parent ion to obtain its fragmentation pattern for structural elucidation.

Bilastine Mechanism of Action

Understanding the drug's mechanism of action provides context for its pharmacological activity. Bilastine acts as a selective inverse agonist of the histamine H1 receptor.

Caption: Bilastine's mechanism as an H1 receptor antagonist.

Conclusion

The characterization of impurities in deuterated bilastine is a critical process that relies heavily on the established analytical knowledge of bilastine. By employing a combination of high-resolution chromatographic and spectrometric techniques, researchers and drug developers can effectively identify, quantify, and control potential process-related and degradation impurities. This ensures that the deuterated API meets the stringent purity and safety standards required for its use in clinical and pharmaceutical research, thereby safeguarding the integrity of bioanalytical data and contributing to overall drug safety.

References

• 1. researchgate.net [researchgate.net]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Identification and synthesis of potential impurities of bilastine drug substance | Semantic Scholar [semanticscholar.org]
• 8. scilit.com [scilit.com]
• 9. ViewArticleDetail [ijpronline.com]
• 10. ijlpr.com [ijlpr.com]
• 11. ijpsr.com [ijpsr.com]
• 12. researchgate.net [researchgate.net]
• 13. Bilastine: Quantitative Determination by LC with Fluorescence Detection and Structural Elucidation of the Degradation Products Using HRMS. | Semantic Scholar [semanticscholar.org]
• 14. tandfonline.com [tandfonline.com]

Synthesis of Bilastine Process-Related Impurities: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthesis and characterization of process-related impurities of bilastine (B1667067), a second-generation antihistamine. A detailed analysis of various synthetic routes for bilastine is presented to elucidate the origins of these impurities. The guide offers detailed experimental protocols for the synthesis of key impurities and summarizes analytical methodologies for their identification and quantification. All quantitative data is presented in structured tables for comparative analysis, and complex chemical pathways and experimental workflows are illustrated with clear, concise diagrams. This document is intended to be an essential resource for researchers, scientists, and drug development professionals working on the quality control and manufacturing of bilastine.

Introduction

Bilastine is a non-sedating, long-acting H1 histamine (B1213489) receptor antagonist approved for the treatment of allergic rhinoconjunctivitis and urticaria. The control of impurities in the active pharmaceutical ingredient (API) is a critical aspect of drug development and manufacturing, as impurities can affect the safety and efficacy of the final drug product. Process-related impurities are chemical substances that are formed during the manufacturing process and are not the intended API. These can include unreacted starting materials, intermediates, by-products, and products of side reactions. This guide details the common process-related impurities of bilastine, their synthesis, and analytical characterization.

Synthetic Routes of Bilastine and Origin of Impurities

Several synthetic routes for bilastine have been reported, each with the potential to generate a unique profile of process-related impurities. A common and efficient synthetic strategy involves the coupling of two key intermediates: 1-(2-ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazole (Intermediate A) and 2-(4-(2-chloroethyl)phenyl)-2-methylpropanoic acid (Intermediate B) or its derivatives.[1][2]

The synthesis of these intermediates and their subsequent coupling can introduce several impurities. For instance, impurities can arise from the starting materials, side reactions during the formation of the benzimidazole (B57391) ring, the alkylation of the piperidine (B6355638) nitrogen, or the final coupling and hydrolysis steps.[3] A novel synthetic route starting from 2-nitroaniline (B44862) has also been proposed to be more cost-effective and produce fewer byproducts.[1]

Below is a generalized synthetic pathway illustrating the convergence of the key intermediates to form bilastine.

Caption: Generalized convergent synthetic pathway for bilastine.

Common Process-Related Impurities

Several process-related impurities of bilastine have been identified and characterized. These are often related to the starting materials or intermediates, or are by-products of the reaction steps.

Table 1: Common Process-Related Impurities of Bilastine

Impurity Name	Structure	Potential Origin
Bilastine Impurity A (Methyl Ester of Bilastine)	2-(4-(2-(4-(1-(2-ethoxyethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)-2-methylpropanoate	Incomplete hydrolysis of the methyl ester intermediate during the final step of some synthetic routes.
BLS Imidazole (B134444) Impurity	Imidazole analogue of bilastine	Formation of an imidazole ring instead of a benzimidazole ring during the synthesis of Intermediate A.
BLS DEO Impurity	Di-ethoxyethyl piperidine derivative	Reaction of two molecules of 2-chloroethyl ethyl ether with the piperidine intermediate.[4]
BLS TSO Impurity	Tosylated intermediate	Incomplete reaction or carry-over of a tosylated intermediate.
Bilastine N-Oxide	N-oxide of the piperidine nitrogen	Oxidation of the piperidine nitrogen in bilastine during synthesis or storage.

Experimental Protocols for Impurity Synthesis

The ability to synthesize and isolate pure impurity standards is crucial for their identification, quantification, and toxicological evaluation. The following are representative protocols for the synthesis of key bilastine intermediates and a known impurity.

Synthesis of 1-(2-Ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazole (Intermediate A)

This protocol is based on the N-alkylation of 2-(piperidin-4-yl)-1H-benzo[d]imidazole.

Materials:

• 2-(Piperidin-4-yl)-1H-benzo[d]imidazole

• 2-Chloroethyl ethyl ether (or 2-ethoxyethyl tosylate)

• Sodium hydride (NaH) or another suitable base

• Anhydrous Dimethylformamide (DMF) or Tetrahydrofuran (THF)

Procedure:

• To a solution of 2-(piperidin-4-yl)-1H-benzo[d]imidazole in anhydrous DMF, add sodium hydride portion-wise at 0 °C under a nitrogen atmosphere.

• Stir the mixture at room temperature for 1 hour.

• Add 2-chloroethyl ethyl ether dropwise to the reaction mixture.

• Heat the reaction mixture to 60-70 °C and stir for 4-6 hours, monitoring the reaction progress by TLC or HPLC.

• After completion, cool the reaction mixture to room temperature and quench with ice-cold water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography to obtain Intermediate A.

Synthesis of Methyl 2-(4-(2-chloroethyl)phenyl)-2-methylpropanoate (Intermediate B derivative)

This protocol involves the Friedel-Crafts acylation of a phenylpropanoate derivative followed by reduction.[5][6]

Materials:

• Methyl 2-methyl-2-phenylpropanoate

• Chloroacetyl chloride

• Aluminum chloride (AlCl₃)

• Dichloromethane (B109758) (DCM)

• Reducing agent (e.g., triethylsilane and titanium tetrachloride)

Procedure:

• To a suspension of aluminum chloride in dichloromethane, add methyl 2-methyl-2-phenylpropanoate at 0 °C.

• Add chloroacetyl chloride dropwise and stir the mixture at room temperature for 2-3 hours.

• Pour the reaction mixture into ice-water and extract with dichloromethane.

• Wash the organic layer with sodium bicarbonate solution and brine, dry over anhydrous sodium sulfate, and concentrate to give methyl 2-(4-(2-chloroacetyl)phenyl)-2-methylpropanoate.

• Dissolve the product from the previous step in dichloromethane and add triethylsilane.

• Add titanium tetrachloride dropwise at 0 °C and stir at room temperature until the reaction is complete (monitored by TLC/HPLC).

• Quench the reaction with a saturated solution of ammonium (B1175870) chloride and extract with dichloromethane.

• Wash, dry, and concentrate the organic layer to yield methyl 2-(4-(2-chloroethyl)phenyl)-2-methylpropanoate.

Synthesis of Bilastine Impurity A (Methyl Ester of Bilastine)

This impurity is the direct product of the coupling of Intermediate A and the methyl ester of Intermediate B.

Materials:

• 1-(2-Ethoxyethyl)-2-(piperidin-4-yl)-1H-benzo[d]imidazole (Intermediate A)

• Methyl 2-(4-(2-chloroethyl)phenyl)-2-methylpropanoate

• Sodium carbonate (Na₂CO₃) or another suitable base

• Acetonitrile (B52724) or another suitable solvent

Procedure:

• A mixture of Intermediate A, methyl 2-(4-(2-chloroethyl)phenyl)-2-methylpropanoate, and sodium carbonate in acetonitrile is heated to reflux for 12-16 hours.

• The reaction progress is monitored by TLC or HPLC.

• After completion, the reaction mixture is cooled, filtered, and the solvent is removed under reduced pressure.

• The residue is purified by column chromatography to yield Bilastine Impurity A.

Analytical Characterization of Impurities

High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC), often coupled with mass spectrometry (MS), are the primary techniques for the detection, identification, and quantification of bilastine and its impurities.[7][8][9][10][11][12][13]

HPLC and UPLC Methods

A variety of reversed-phase HPLC and UPLC methods have been developed for the analysis of bilastine and its impurities. The choice of column, mobile phase, and detector settings is crucial for achieving optimal separation and sensitivity.

Caption: General workflow for the analysis of bilastine impurities.

Table 2: Representative HPLC/UPLC Methods for Bilastine Impurity Analysis

Method	Column	Mobile Phase	Flow Rate	Detection	Reference
RP-HPLC	Hypersil BDS C18	Gradient: 2mM Ammonium Acetate (B1210297) buffer & Acetonitrile	0.8-1.0 mL/min	275 nm	[7]
RP-HPLC	Phenomenex Gemini C18 (150 x 4.60 mm, 5µm)	Formic acid: Methanol (50:50 v/v)	0.8 mL/min	282 nm
UPLC	Acquity UPLC CSH Phenyl-hexyl (2.1 x 150 mm, 1.7µ)	Gradient: 0.05% TFA in water & 0.05% TFA in Acetonitrile	0.10 mL/min	275 nm	[8]
RP-HPLC	C18 Water (150 x 4.6mm, 5µm)	Acetonitrile: Ammonium acetate (pH 5.0) (85:15 v/v)	1.0 mL/min	215 nm	[9][11]
UPLC	Acquity BEH C18 (50 x 2.1 mm, 1.7 µm)	Gradient: 0.1% Triethylamine in water (pH 2.5) & Acetonitrile	0.2 mL/min	224 nm	[12][13]

Quantitative Data from Analytical Methods

The following table summarizes some of the reported retention times (RT) for bilastine and its impurities under specific chromatographic conditions. It is important to note that RTs can vary between different systems and laboratories.

Table 3: Retention Times of Bilastine and Selected Impurities

Analyte	Method	Retention Time (min)	Reference
Bilastine	RP-HPLC	9.4	[7]
BLS imidazole imp	RP-HPLC	1.1	[7]
BLS DEO imp	RP-HPLC	4.6	[7]
BLS TSO imp	RP-HPLC	13.5	[7]
Bilastine	RP-HPLC	2.167
Bilastine	UPLC	5.668	[12][13]
BLS Impurity-A	UPLC	1.509	[12][13]
BLS Impurity-B	UPLC	3.435	[12][13]
Unspecified Degradation Impurity 1	UPLC	2.174	[12][13]
Unspecified Degradation Impurity 2	UPLC	2.657	[12][13]
Unspecified Degradation Impurity 3	UPLC	3.368	[12][13]
Unspecified Degradation Impurity 4	UPLC	4.143	[12][13]

Forced Degradation Studies

Forced degradation studies are essential to understand the stability of a drug substance and to develop stability-indicating analytical methods. Bilastine has been subjected to various stress conditions, including acidic, basic, oxidative, thermal, and photolytic stress.[14][15]

Significant degradation of bilastine is typically observed under acidic and oxidative conditions, while it shows more stability under basic, thermal, and photolytic conditions.[9][15][16]

Table 4: Summary of Forced Degradation Studies of Bilastine

Stress Condition	Reagents and Conditions	Observed Degradation	Reference
Acid Hydrolysis	0.1 N HCl, 60°C, 30 min	1.81%	[15]
Base Hydrolysis	0.1 N NaOH, 60°C, 30 min	3.06%	[15]
Oxidative Degradation	3% H₂O₂, 60°C, 30 min	2.3%	[15]
Thermal Degradation	60°C, 30 min	3.2%	[15]
Photolytic Degradation	Direct sunlight, 2 days	Stable	[16]

Conclusion

The synthesis of bilastine is a multi-step process with the potential for the formation of various process-related impurities. A thorough understanding of the synthetic route and the stability of the drug substance is crucial for the effective control of these impurities. This technical guide has provided an in-depth overview of the common synthetic pathways of bilastine, the origins of its process-related impurities, detailed experimental protocols for their synthesis, and a summary of analytical methods for their characterization. The presented data and workflows serve as a valuable resource for scientists and professionals in the pharmaceutical industry to ensure the quality, safety, and efficacy of bilastine.

References

• 1. museonaturalistico.it [museonaturalistico.it]
• 2. US8633223B2 - Process for preparation of 2-methyl-2′-phenylpropionic acid derivatives and novel intermediate compounds - Google Patents [patents.google.com]
• 3. CN104177331A - Preparation method of bilastine - Google Patents [patents.google.com]
• 4. anaxlab.com [anaxlab.com]
• 5. WO2014188453A2 - Novel process for the preparation of 2-[4-(2-{4-[1-(2-ethoxyethyl)-1h-benzimidazol-2-yl]-1-piperidinyl}ethyl) phenyl]-2-methylpropanoic acid - Google Patents [patents.google.com]
• 6. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 7. ViewArticleDetail [ijpronline.com]
• 8. ijpsr.com [ijpsr.com]
• 9. ajpaonline.com [ajpaonline.com]
• 10. jchr.org [jchr.org]
• 11. researchgate.net [researchgate.net]
• 12. Unspecified degradation impurities identification and characterization in bilastine and montelukast tablet formulations by using UPLC and LCMS/MS: Robustness by design expert and green assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. ijpsonline.com [ijpsonline.com]
• 15. rjptonline.org [rjptonline.org]
• 16. Identification of Degradation Pathway of Bilastine and Montelukast by LC/MS | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]

Understanding Bilastine Metabolism: A Technical Guide to Its Minimal Biotransformation

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

Bilastine (B1667067), a second-generation H1 antihistamine, stands out within its therapeutic class due to a pharmacokinetic profile characterized by minimal metabolism. Extensive preclinical and clinical studies have consistently shown that bilastine is not significantly biotransformed in humans or animal models. The majority of an administered dose is excreted as the unchanged parent drug, primarily in the feces and urine. This inherent metabolic stability minimizes the risk of drug-drug interactions mediated by enzyme systems like cytochrome P450 (CYP), offering a predictable and safe profile. This guide provides a comprehensive overview of the metabolic pathway of bilastine, detailing the quantitative data from key studies and the experimental methodologies employed to elucidate its metabolic fate.

Metabolic Profile of Bilastine

Bilastine undergoes negligible metabolism in the body. Unlike many other antihistamines that are extensively processed by the liver, bilastine's therapeutic action is attributed to the parent compound itself. This lack of significant biotransformation is a key advantage, reducing the potential for variability in patient response due to genetic differences in metabolic enzymes or interactions with co-administered drugs that induce or inhibit these enzymes.

In Vitro Studies

In vitro experiments using human-derived systems have confirmed the high metabolic stability of bilastine. Studies with human liver microsomes, which are rich in CYP enzymes, showed minimal metabolism of bilastine. Similarly, incubations with cryopreserved human hepatocytes, a more complete model of hepatic metabolism, also demonstrated very low levels of biotransformation. Furthermore, studies using Caco-2 cell cultures, a model for intestinal absorption and metabolism, indicated no significant intestinal metabolism of bilastine.

In Vivo and Mass Balance Studies

Human mass balance studies using radiolabeled bilastine ([14C]-bilastine) have provided definitive evidence of its limited metabolism. These studies show that approximately 95% of an orally administered dose is recovered unchanged in the excreta. The primary routes of elimination are through feces and urine.

Quantitative Pharmacokinetic and Metabolism Data

The following tables summarize the key quantitative data regarding the pharmacokinetics and metabolism of bilastine.

Parameter	Value	Reference
Absolute Oral Bioavailability	~61%
Time to Peak Plasma Concentration (Tmax)	~1.13 - 1.3 hours
Plasma Protein Binding	84-90%
Elimination Half-Life	~14.5 hours

Table 1: Key Pharmacokinetic Parameters of Bilastine

Excretion Route	Percentage of Unchanged Drug	Reference
Feces	~67%
Urine	~28-33%
Total Recovery of Unchanged Drug	~95%

Table 2: Excretion of Unchanged Bilastine in Humans

In Vitro System	Condition	Metabolism Rate	Reference
Human Liver Microsomes	20 μM bilastine	0.46% ± 6.87%
Human Cryopreserved Hepatocytes	1-hour incubation	1.77%
Human Cryopreserved Hepatocytes	4-hour incubation	5.09%
Caco-2 Cells	Not specified	No intestinal metabolism

Table 3: In Vitro Metabolism of Bilastine

Experimental Methodologies

The determination of bilastine's metabolic profile relies on a series of well-established experimental protocols.

In Vitro Metabolic Stability Assays

Objective: To assess the extent of bilastine metabolism in human liver preparations.

A. Human Liver Microsome Stability Assay:

• Microsome Preparation: Human liver microsomes are prepared from pooled human liver tissue.

• Incubation: Bilastine (e.g., 20 μM) is incubated with human liver microsomes in the presence of an NADPH-generating system (to support CYP enzyme activity) at 37°C.

• Time Points: Aliquots are taken at various time points (e.g., 0, 15, 30, 60 minutes).

• Reaction Quenching: The reaction is stopped by adding a cold organic solvent (e.g., acetonitrile).

• Analysis: The concentration of remaining bilastine is quantified by LC-MS/MS to determine the rate of disappearance.

B. Hepatocyte Stability Assay:

• Cell Culture: Cryopreserved human hepatocytes are thawed and suspended in a suitable incubation medium (e.g., Williams' Medium E).

• Incubation: A known concentration of bilastine is added to the hepatocyte suspension and incubated at 37°C in a humidified atmosphere.

• Time Points: Samples are collected at different time points (e.g., 0, 1, 2, 4 hours).

• Sample Preparation: The samples are treated to separate the cells and quench metabolic activity.

• Analysis: The disappearance of the parent drug and the potential formation of metabolites are monitored by LC-MS/MS.

Human Mass Balance Study

Objective: To determine the routes and extent of excretion of bilastine and its metabolites in humans.

• Study Population: Healthy volunteers are administered a single oral dose of radiolabeled ([14C]) bilastine.

• Sample Collection: Urine and feces are collected at predetermined intervals for a period sufficient to ensure nearly complete recovery of the radioactivity (e.g., over several days).

• Radioactivity Measurement: The total radioactivity in urine and fecal homogenates is measured using liquid scintillation counting.

• Metabolite Profiling: Samples are analyzed by chromatographic techniques (e.g., HPLC) coupled with radioactivity detection and mass spectrometry to identify and quantify the parent drug and any potential metabolites.

Analytical Methodology

High-Performance Liquid Chromatography with Tandem Mass Spectrometry (HPLC-MS/MS): This is the most common and sensitive method for the quantitative determination of bilastine in biological matrices such as plasma, urine, and in vitro incubation mixtures.

• Sample Preparation: Protein precipitation or liquid-liquid extraction is typically used to remove interfering substances from the biological samples.

• Chromatographic Separation: A reverse-phase HPLC column (e.g., C18) is used to separate bilastine from other components in the sample.

• Mass Spectrometric Detection: A tandem mass spectrometer is used for sensitive and selective detection and quantification of bilastine based on its specific mass-to-charge ratio and fragmentation pattern.

Visualizing Bilastine's Metabolic Pathway and Experimental Workflow

The following diagrams illustrate the minimal metabolic pathway of bilastine and a typical experimental workflow for its analysis.

Caption: The metabolic pathway of bilastine is characterized by its direct excretion with minimal biotransformation.

Caption: A typical experimental workflow for investigating the metabolism of bilastine both in vitro and in vivo.

Conclusion

The extensive body of evidence from in vitro and in vivo studies unequivocally demonstrates that bilastine undergoes minimal metabolism. Its primary route of elimination is the excretion of the unchanged parent drug. This characteristic is a significant advantage, as it minimizes the potential for drug-drug interactions mediated by metabolic enzyme systems, particularly the cytochrome P450 pathways. For drug development professionals, the metabolic profile of bilastine serves as a benchmark for a safe and predictable antihistamine. Researchers can be confident in its pharmacokinetic

The Indispensable Role of Stable Isotopes in Modern Drug Metabolite Analysis: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

The elucidation of a drug's metabolic fate is a cornerstone of pharmaceutical development, profoundly influencing its efficacy, safety, and pharmacokinetic profile. Stable isotope labeling (SIL) has emerged as a powerful and indispensable tool in this endeavor, offering unparalleled precision and clarity in the identification and quantification of drug metabolites. By strategically replacing atoms within a drug molecule with their heavier, non-radioactive isotopes, such as deuterium (B1214612) (²H), carbon-13 (¹³C), or nitrogen-15 (B135050) (¹⁵N), researchers can effectively "tag" the compound and trace its journey through complex biological systems. This technical guide provides a comprehensive overview of the core principles, experimental methodologies, and profound applications of stable isotopes in drug metabolite analysis. It is designed to equip researchers, scientists, and drug development professionals with the foundational knowledge and practical insights necessary to leverage this technology for accelerated and more informed decision-making in the drug development pipeline.

Core Principles of Stable Isotope Labeling in Drug Metabolism

The fundamental principle behind SIL lies in the ability to differentiate a drug and its metabolites from endogenous molecules within a biological matrix.[1] Analytical techniques like mass spectrometry (MS) and nuclear magnetic resonance (NMR) spectroscopy can readily distinguish the mass difference between the labeled and unlabeled compounds.[1] This distinction provides a clear and unambiguous signature for all drug-related material.

One of the key concepts underpinning the use of deuterium is the Kinetic Isotope Effect (KIE) . The bond between carbon and deuterium (C-D) is stronger than the carbon-hydrogen (C-H) bond.[1] Consequently, enzymatic reactions that involve the cleavage of a C-H bond as the rate-limiting step will proceed more slowly when a deuterium atom is present at that position.[1] This effect can be strategically exploited to modulate a drug's metabolic profile, often leading to a longer half-life and reduced formation of toxic metabolites.[2]

Commonly used stable isotopes in drug metabolism studies include:

• Deuterium (²H): Primarily used to investigate and slow down metabolism at specific sites (metabolic "soft spots") due to the KIE.[3]

• Carbon-13 (¹³C): Incorporated into the drug's carbon skeleton to serve as a tracer for absorption, distribution, metabolism, and excretion (ADME) studies and for absolute bioavailability assessments.[4][5]

• Nitrogen-15 (¹⁵N): Used to label nitrogen-containing drugs to trace their metabolic pathways.

The choice of isotope and the position of labeling are critical considerations in designing effective SIL studies.

Key Applications in Drug Development

Stable isotope labeling is a versatile technique with broad applications throughout the drug discovery and development process.

• Metabolite Identification: SIL simplifies the detection of drug metabolites in complex biological matrices. By comparing the mass spectra of samples from subjects dosed with a mixture of labeled and unlabeled drug, metabolites can be readily identified by their characteristic isotopic signature or "twin peaks".[6]

• Pharmacokinetic (PK) Studies: Stable isotopes are instrumental in defining a drug's ADME profile.[7] For instance, a ¹³C-labeled version of a drug can be administered intravenously while the unlabeled version is given orally. This allows for the simultaneous determination of absolute bioavailability without the need for a washout period.[4]

• Reaction Phenotyping: SIL can be used to identify the specific enzymes responsible for a drug's metabolism.

• Bioactivation and Toxicity Studies: By labeling specific positions on a drug molecule, researchers can investigate the formation of reactive metabolites and their potential role in drug-induced toxicity.

• Drug-Drug Interaction (DDI) Studies: Labeled compounds can be used to study the effect of co-administered drugs on the metabolism of a new chemical entity.[8]

Data Presentation: Quantitative Insights from Stable Isotope Labeling

A major advantage of using stable isotopes is the ability to generate precise quantitative data. The following tables summarize representative data from studies utilizing deuterated and ¹³C-labeled drugs.

Table 1: Comparative Pharmacokinetic Parameters of a Deuterated vs. Non-Deuterated Chalcone Derivative (In Vivo Animal Model) [9]

Parameter	Symbol	Non-Deuterated Chalcone	Projected Deuterated Chalcone	Significance
Area Under the Curve (0-t)	AUC(0-t)	389.18 ± 17.08 h*ng/mL	Significantly Increased	Reduced clearance leads to greater overall drug exposure.
Elimination Half-life	t₁/₂	2.32 ± 0.81 h	Increased	Slower metabolism extends the time the drug remains in the body.
Volume of Distribution	Vd/F	433.45 ± 163.81 L/kg	No significant change	Deuteration does not typically alter tissue distribution.
Clearance	CL/F	128.53 ± 5.49 L/h/kg	Decreased	The primary benefit of deuteration is reduced metabolic clearance.

Table 2: Projected In Vitro Metabolic Stability Comparison of Deuterated vs. Non-Deuterated Pent-1-en-3-ol [8]

Parameter	Non-Deuterated Pent-1-en-3-ol (Hypothetical)	Deuterated Pent-1-en-3-ol (d2) (Hypothetical)
In Vitro Half-life (t½) in Liver Microsomes	Shorter	Longer
Intrinsic Clearance (CLint)	Higher	Lower

Table 3: Example Quantitative Data from a Human Absolute Bioavailability Study [1]

This table illustrates hypothetical plasma concentration data following simultaneous oral administration of an unlabeled drug (100 mg) and IV administration of its ¹³C-labeled counterpart (10 mg).

Time (hours)	Unlabeled Drug (Oral) Plasma Conc. (ng/mL)	¹³C-Labeled Drug (IV) Plasma Conc. (ng/mL)
0.5	50	250
1	150	180
2	250	100
4	200	40
8	80	10
12	30	2
24	5	0.1

Experimental Protocols

Detailed methodologies are crucial for the successful implementation of stable isotope-based drug metabolism studies.

In Vitro Drug Metabolism Study Using Liver Microsomes and Stable Isotopes

Objective: To identify the metabolites of a drug candidate and assess its metabolic stability in vitro.

Materials:

• Test drug (labeled and unlabeled)

• Pooled human liver microsomes (or from other species)[10]

• NADPH regenerating system (e.g., glucose-6-phosphate, glucose-6-phosphate dehydrogenase, and NADP+)[11]

• Phosphate (B84403) buffer (pH 7.4)[11]

• Acetonitrile (for quenching the reaction)

• Centrifuge

• LC-MS/MS system

Protocol:

• Prepare Incubation Mixtures: In a microcentrifuge tube, combine the phosphate buffer, liver microsomes, and the test drug (either a mixture of labeled and unlabeled or in separate incubations).[11]

• Pre-incubation: Pre-incubate the mixture at 37°C for 5 minutes to equilibrate.

• Initiate Reaction: Start the metabolic reaction by adding the pre-warmed NADPH regenerating system.[11]

• Incubation: Incubate the mixture at 37°C for a specified time course (e.g., 0, 15, 30, 60 minutes).

• Quench Reaction: Stop the reaction by adding ice-cold acetonitrile.

• Protein Precipitation: Vortex the samples and centrifuge at high speed to pellet the precipitated proteins.

• Sample Analysis: Transfer the supernatant to a new tube or vial for LC-MS/MS analysis.

In Vivo Drug Metabolism Study in Mice Using Oral Gavage

Objective: To investigate the in vivo metabolism and pharmacokinetics of a drug candidate.

Materials:

• Test drug (labeled or a mixture of labeled and unlabeled)

• Vehicle for drug administration (e.g., corn oil, saline)

• Laboratory mice (e.g., C57BL/6J)[12]

• Oral gavage needles[12]

• Blood collection supplies (e.g., capillaries, collection tubes with anticoagulant)

• Anesthesia (if required for blood collection)

• Centrifuge

• LC-MS/MS system

Protocol:

• Animal Acclimation: Acclimate the mice to the housing conditions for at least one week before the experiment.

• Fasting: Fast the mice overnight (with access to water) to reduce variability in drug absorption.[12]

• Dose Preparation: Prepare the drug formulation in the appropriate vehicle.

• Dose Administration: Administer the drug to the mice via oral gavage at a predetermined dose.[12]

• Blood Sampling: Collect blood samples at specified time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 8, 24 hours) via a suitable method (e.g., tail vein, retro-orbital).[12]

• Plasma Preparation: Centrifuge the blood samples to separate the plasma.

• Sample Storage: Store the plasma samples at -80°C until analysis.

• Sample Preparation for Analysis: Precipitate proteins from the plasma samples (e.g., with acetonitrile), centrifuge, and transfer the supernatant for LC-MS/MS analysis.

Sample Analysis by Mass Spectrometry

Objective: To identify and quantify the parent drug and its metabolites.

Protocol:

• Chromatographic Separation: Inject the prepared samples onto a liquid chromatography (LC) system to separate the parent drug and its metabolites.

• Mass Spectrometric Detection: Analyze the eluent from the LC system using a high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• Metabolite Identification:

  • Unlabeled Drug: Identify potential metabolites by searching for predicted biotransformations (e.g., oxidation, glucuronidation).

  • Labeled/Unlabeled Mixture: Identify metabolites by searching for the characteristic isotopic pattern (twin peaks) with the expected mass shift.

• Quantification:

  • Relative Quantification: Compare the peak areas of metabolites across different time points or conditions.

  • Absolute Quantification: Use a stable isotope-labeled internal standard for accurate quantification.

Sample Analysis by NMR Spectroscopy

Objective: To elucidate the structure of novel metabolites.

Protocol:

• Sample Preparation: Purify and concentrate the metabolite of interest from the biological matrix. Dissolve the purified metabolite in a suitable deuterated solvent (e.g., D₂O, CD₃OD).

• NMR Data Acquisition: Acquire a series of one-dimensional (¹H, ¹³C) and two-dimensional (e.g., COSY, HSQC, HMBC) NMR spectra.

• Spectral Analysis: Analyze the chemical shifts, coupling constants, and correlations in the NMR spectra to determine the chemical structure of the metabolite. The presence of the stable isotope label (e.g., ¹³C) can aid in spectral assignment.

Visualizations: Workflows and Logical Relationships

Visualizing experimental workflows and the underlying principles of stable isotope analysis can greatly enhance understanding. The following diagrams were generated using the DOT language.

In Vitro Metabolism Experimental Workflow

In Vivo Metabolism Experimental Workflow

Logic Diagram for Metabolite Identification

Conclusion

Stable isotope labeling has revolutionized the field of drug metabolite analysis, providing a safe, sensitive, and highly specific method for tracking the fate of drug candidates in biological systems. From early-stage discovery to clinical trials, the application of stable isotopes enables a deeper understanding of a drug's metabolic pathways, pharmacokinetic properties, and potential for toxicity. The ability to generate robust quantitative data and definitively identify metabolites in complex matrices makes SIL an indispensable technology for modern drug development. As analytical instrumentation continues to advance in sensitivity and resolution, the role of stable isotopes in elucidating the intricate details of drug metabolism is set to expand even further, paving the way for the development of safer and more effective medicines.

References

• 1. benchchem.com [benchchem.com]
• 2. escholarship.org [escholarship.org]
• 3. Deuterium in drug discovery: progress, opportunities and challenges - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Methods in Clinical Pharmacology Series - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. Simple In Vitro 18O Labeling for Improved Mass Spectrometry-Based Drug Metabolites Identification: Deep Drug Metabolism Study [mdpi.com]
• 10. Dose-response technique combined with stable isotope tracing for drug metabolite profiling by using high-resolution mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Oral Gavage Delivery of Stable Isotope Tracer for In Vivo Metabolomics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. organomation.com [organomation.com]

Bilastine-d6: A Certified Reference Material for Bioanalytical Excellence

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction

In the landscape of modern drug development and clinical research, the precise and accurate quantification of therapeutic agents in biological matrices is paramount. This is particularly true for potent, second-generation antihistamines like Bilastine (B1667067). To achieve the highest standards of analytical accuracy, especially in pharmacokinetic and bioequivalence studies, the use of stable isotope-labeled internal standards is the undisputed gold standard.[1][2] This technical guide provides a comprehensive overview of Bilastine-d6, a deuterated analog of Bilastine, and its application as a certified reference material (CRM) for the robust and reliable quantification of Bilastine in various analytical workflows.

Bilastine is a non-sedating, long-acting antagonist of the histamine (B1213489) H1 receptor, indicated for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria.[3] Its pharmacokinetic profile is characterized by rapid absorption and minimal metabolism, with the majority of the compound being excreted unchanged.[4][5] Given these characteristics, the use of a stable isotope-labeled internal standard like Bilastine-d6 is crucial for mitigating analytical variabilities such as matrix effects and ionization suppression in mass spectrometry-based assays.[1]

This guide will delve into the technical specifications of Bilastine-d6 as a CRM, provide detailed experimental protocols for its use, and illustrate key analytical workflows, offering researchers and drug development professionals a definitive resource for its application.

Physicochemical and Analytical Data of Bilastine-d6

The quality and characterization of a certified reference material are fundamental to its utility. The following tables summarize the key quantitative data for Bilastine-d6, compiled from various technical data sheets and certificates of analysis.[6][7][8][9]

Table 1: General Properties of Bilastine-d6

Property	Value
Chemical Name	2-(4-(2-(4-(1-(2-ethoxyethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)acetic acid-d6
Synonym	4-[2-[4-[1-(2-Ethoxyethyl)-1H-benzimidazol-2-yl]-1-piperidinyl]ethyl]-α,α-(dimethyl-d6)benzeneacetic Acid[7]
CAS Number	1215358-58-9[6][7][8]
Molecular Formula	C₂₈H₃₁D₆N₃O₃[6][7]
Molecular Weight	469.65 g/mol [6][7][8]
Appearance	Off-White to White Solid[6][7]

Table 2: Analytical Specifications of Bilastine-d6 CRM

Parameter	Specification
Purity (by HPLC)	≥98%[6][7][8]
Isotopic Purity	≥99.5 atom % D[6][7]
Storage Conditions	2-8°C for long-term storage[9]

Experimental Protocols

The following section provides detailed methodologies for the application of Bilastine-d6 as an internal standard in the bioanalysis of Bilastine.

Preparation of Stock and Working Solutions

This protocol is essential for the accurate preparation of calibration standards and quality control samples.

a. Materials:

• Bilastine certified reference standard

• Bilastine-d6 certified reference material

• Methanol (B129727) (HPLC or LC-MS grade)

• Acetonitrile (B52724) (HPLC or LC-MS grade)

• Ultrapure water

• Volumetric flasks (Class A)

• Calibrated pipettes

b. Procedure:

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 10 mg of Bilastine and Bilastine-d6 into separate 10 mL volumetric flasks.

  • Dissolve the contents of each flask in methanol and bring to volume. Mix thoroughly.

  • These stock solutions should be stored at -20°C.[10]

• Working Standard Solutions:

  • Prepare serial dilutions of the Bilastine primary stock solution using a 50:50 (v/v) mixture of acetonitrile and water to create working standards for the calibration curve and quality control (QC) samples at desired concentrations.[10]

• Internal Standard (IS) Working Solution (100 ng/mL):

  • Dilute the Bilastine-d6 primary stock solution with a 50:50 (v/v) mixture of acetonitrile and water to achieve a final concentration of 100 ng/mL.[10]

Sample Preparation from Human Plasma (Protein Precipitation)

This protocol describes a common and efficient method for extracting Bilastine and Bilastine-d6 from a biological matrix.[3][10]

a. Materials:

• Human plasma samples (collected with K2EDTA)

• Bilastine-d6 Internal Standard Working Solution (100 ng/mL)

• Acetonitrile (ice-cold)

• Microcentrifuge tubes (1.5 mL)

• Vortex mixer

• Refrigerated centrifuge

b. Procedure:

• Pipette 200 µL of each plasma sample, calibration standard, and quality control sample into respective 1.5 mL microcentrifuge tubes.[3]

• Add 20 µL of the 100 ng/mL Bilastine-d6 internal standard working solution to every tube (except for blank samples).[3]

• Vortex each tube briefly to mix.

• Add 600 µL of ice-cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the tubes at 13,000 rpm for 10 minutes at 4°C.[10]

• Carefully transfer the supernatant to clean autosampler vials or a 96-well plate for LC-MS/MS analysis.

LC-MS/MS Analysis

This section outlines the instrumental parameters for the simultaneous quantification of Bilastine and Bilastine-d6.

a. Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system

• Tandem Mass Spectrometer (MS/MS) with an electrospray ionization (ESI) source

b. Chromatographic Conditions:

Parameter	Condition
Column	Reversed-phase C18 column (e.g., 4.6 x 150 mm, 2.7 µm)[11]
Mobile Phase	Acetonitrile, water, and methanol in a 40:30:30 ratio[11]
Flow Rate	0.5 mL/min[11]
Injection Volume	10 µL[11]
Column Temperature	35°C[11]

c. Mass Spectrometric Conditions:

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive[11]
Detection Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	Bilastine: 464 → 272Bilastine-d6: 470 → 278

d. Data Analysis:

• Integrate the peak areas for both Bilastine and Bilastine-d6 MRM transitions.

• Calculate the peak area ratio (Bilastine / Bilastine-d6) for all standards, QCs, and unknown samples.

• Construct a calibration curve by plotting the peak area ratio against the nominal concentration of the calibration standards.

• Apply a linear regression with appropriate weighting (e.g., 1/x²) to the calibration curve.

• Determine the concentration of Bilastine in the unknown samples by interpolating their peak area ratios from the calibration curve.

Workflows and Pathways

Visual representations of experimental and logical workflows are crucial for understanding the application of Bilastine-d6 as a certified reference material.

Caption: Bioanalytical workflow for Bilastine quantification using Bilastine-d6.

Caption: How Bilastine-d6 corrects for analytical variability.

Caption: Simplified pharmacokinetic pathway of Bilastine.

Conclusion

Bilastine-d6 serves as an indispensable tool for researchers and scientists in the pharmaceutical industry. As a certified reference material, it ensures the highest level of accuracy and precision in the quantification of Bilastine from complex biological matrices. Its properties, being chemically identical to the analyte while having a distinct mass, allow it to perfectly mimic the behavior of Bilastine through extraction, chromatography, and ionization, thereby correcting for a wide range of potential analytical errors.[1][2] The detailed protocols and workflows provided in this guide offer a robust framework for the implementation of Bilastine-d6 in regulated bioanalysis, ultimately contributing to the generation of high-quality, reliable data essential for critical decision-making in drug development and clinical studies.

References

• 1. benchchem.com [benchchem.com]
• 2. An overview of bilastine metabolism during preclinical investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Bilastine - Wikipedia [en.wikipedia.org]
• 5. Bilastine: Complete Guide For Pharmaceutical Industry Professionals [octagonchem.com]
• 6. esschemco.com [esschemco.com]
• 7. esschemco.com [esschemco.com]
• 8. Bilastine-d6 | CAS 1215358-58-9 | LGC Standards [lgcstandards.com]
• 9. clearsynth.com [clearsynth.com]
• 10. benchchem.com [benchchem.com]
• 11. verjournal.com [verjournal.com]

Protocols & Analytical Methods

Application Notes and Protocols for the Quantification of Bilastine Using O-2-Amino-2-methylpropyl Bilastine-d6 as an Internal Standard

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bilastine (B1667067) is a second-generation H1 antihistamine widely used for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria.[1][2] Accurate and reliable quantification of bilastine in biological matrices is essential for pharmacokinetic, pharmacodynamic, and toxicokinetic studies. The use of a stable isotope-labeled internal standard is the gold standard for quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS), as it compensates for variability in sample preparation and matrix effects.

This document provides detailed application notes and protocols for the quantification of bilastine in human plasma and urine using O-2-Amino-2-methylpropyl Bilastine-d6 (B565373) as an internal standard. O-2-Amino-2-methylpropyl Bilastine-d6 is a deuterated analog of a bilastine-related compound, likely an ester, which serves as an effective internal standard due to its similar chemical properties and chromatographic behavior to the analyte of interest.[3][4]

Analyte and Internal Standard

Compound	Chemical Name	Molecular Formula	Molecular Weight
Bilastine	2-[4-(2-{4-[1-(2-Ethoxyethyl)-1H-benzimidazol-2-yl]piperidin-1-yl}ethyl)phenyl]-2-methylpropanoic acid	C₂₈H₃₇N₃O₃	463.61 g/mol
O-2-Amino-2-methylpropyl Bilastine-d6 (Internal Standard)	2-Amino-2-methylpropyl 2-(4-(2-(4-(1-(2-Ethoxymethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)-2-methylpropanoate-d6	C₃₂D₆H₄₀N₄O₃	540.77 g/mol [3]

Experimental Protocols

Two primary methods for sample preparation are presented: Protein Precipitation (PPT) and Solid-Phase Extraction (SPE). The choice of method will depend on the required sensitivity, sample volume, and throughput needs.

Protocol 1: Protein Precipitation (PPT) for Human Plasma and Urine

This method is rapid and suitable for high-throughput analysis.

Materials and Reagents:

• Bilastine reference standard

• O-2-Amino-2-methylpropyl Bilastine-d6 (or a suitable bilastine-d6 internal standard)

• Acetonitrile (B52724) (HPLC grade)

• Methanol (B129727) (HPLC grade)

• Ammonium (B1175870) formate (B1220265) (LC-MS grade)

• Ammonium hydroxide (B78521) (LC-MS grade)

• Ultrapure water

• Human plasma (K2EDTA)

• Human urine

Equipment:

• Calibrated pipettes

• Vortex mixer

• Centrifuge

• LC-MS/MS system (e.g., API 5000 or API 4000)[1]

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare primary stock solutions of bilastine and the internal standard in methanol at a concentration of 1 mg/mL.

  • Prepare working standard solutions by serially diluting the stock solutions with a 50:50 (v/v) mixture of methanol and water.

  • Prepare the internal standard working solution at a suitable concentration (e.g., 100 ng/mL) in 50:50 (v/v) methanol:water.

• Sample Preparation:

  • To 50 µL of human plasma or urine in a microcentrifuge tube, add a specific volume of the internal standard working solution.[1]

  • Add methanol and acetonitrile to precipitate proteins.[1]

  • Vortex the mixture thoroughly.

  • Centrifuge the samples to pellet the precipitated proteins.

  • Transfer the supernatant to a clean tube or a 96-well plate for LC-MS/MS analysis.

Protocol 2: Solid-Phase Extraction (SPE) for Human Plasma

This method provides a cleaner extract, reducing matrix effects and potentially improving sensitivity.[5]

Materials and Reagents:

• All materials from Protocol 1

• Polymeric reversed-phase SPE cartridges

• 2% Ammonium hydroxide in water

• 5% Methanol in water

Equipment:

• All equipment from Protocol 1

• SPE manifold

• Nitrogen evaporator

Procedure:

• Preparation of Spiking Solutions: As described in Protocol 1.[5]

• Sample Pre-treatment:

  • To 200 µL of plasma, add 20 µL of the internal standard working solution (e.g., 100 ng/mL).[5]

  • Vortex for 10 seconds.[5]

  • Add 200 µL of 2% ammonium hydroxide in water and vortex.[5]

• Solid-Phase Extraction:

  • Conditioning: Condition the SPE cartridges with 1 mL of methanol followed by 1 mL of deionized water.[5]

  • Loading: Load the pre-treated plasma sample onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.[5]

  • Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 5% methanol in water.[5] Dry the cartridge under high vacuum for 5 minutes.[5]

  • Elution: Elute the analytes with 1 mL of methanol into a clean collection tube.[5]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[5]

  • Reconstitute the dried residue in 100 µL of the mobile phase.[5]

  • Vortex and transfer to an autosampler vial for analysis.[5]

LC-MS/MS Method

Chromatographic Conditions:

Parameter	Condition for Plasma	Condition for Urine
Column	Waters XBridge, 3.5 µm, 2.1 x 30 mm[1]	Waters XBridge, 3.5 µm, 4.6 x 50 mm[1]
Mobile Phase	Isocratic elution with Milli-Q water and acetonitrile containing 1 mM ammonium formate and 0.1% ammonium hydroxide.[1]	Isocratic elution with Milli-Q water and acetonitrile containing 1 mM ammonium formate and 0.1% ammonium hydroxide.[1]
Flow Rate	1.00 mL/min[1]	1.00 mL/min[1]
Column Temperature	Room temperature[1]	Room temperature[1]
Injection Volume	5-20 µL	5-20 µL

Mass Spectrometric Conditions:

Parameter	Setting
Ionization Mode	Positive Turbo Ion Spray Ionization[1]
Precursor Ion (m/z)	Bilastine: 464, Bilastine-d6: 470[1]
Product Ion (m/z)	Bilastine: 272, Bilastine-d6: 278[1]

Method Validation Summary

The following tables summarize the quantitative performance of a validated LC-MS/MS method for the determination of bilastine in human plasma and urine.

Table 1: Calibration and Linearity

Matrix	Calibration Range	Correlation Coefficient (r²)
Human Plasma	0.2 - 400 ng/mL[1]	>0.99
Human Urine	5.0 - 5010 ng/mL[1]	>0.99

Table 2: Precision and Accuracy

Matrix	Concentration Level	Within-Run Coefficient of Variation (%)[1]
Human Plasma	Low, Medium, High QC	2.74 - 10.31
Human Urine	Low, Medium, High QC	1.58 - 9.91

Visualizations

Bilastine Mechanism of Action: H1 Receptor Antagonism

Caption: Bilastine acts as an antagonist at the histamine H1 receptor, blocking histamine binding.

Experimental Workflow for Bilastine Quantification

Caption: General workflow for the quantification of bilastine in biological samples.

Conclusion

The use of O-2-Amino-2-methylpropyl Bilastine-d6 as an internal standard provides a robust and reliable method for the quantification of bilastine in human plasma and urine by LC-MS/MS. The detailed protocols and validation data presented in these application notes can be adapted by researchers and scientists for their specific bioanalytical needs in the development and clinical evaluation of bilastine. The high sensitivity and specificity of the LC-MS/MS method, combined with the use of a stable isotope-labeled internal standard, ensure high-quality data for pharmacokinetic and other related studies.

References

• 1. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. impactfactor.org [impactfactor.org]
• 3. gentaur.com [gentaur.com]
• 4. chemicalpapers.com [chemicalpapers.com]
• 5. benchchem.com [benchchem.com]

Application Note: High-Throughput Quantification of Bilastine in Human Plasma using LC-MS/MS with "O-2-Amino-2-methylpropyl Bilastine-d6" as an Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note presents a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantitative analysis of Bilastine in human plasma. The method utilizes "O-2-Amino-2-methylpropyl Bilastine-d6," a stable isotope-labeled internal standard, to ensure high accuracy and precision. A simple and efficient protein precipitation procedure is employed for sample preparation, enabling high-throughput analysis. The chromatographic separation is achieved on a reversed-phase C18 column with a total run time of 6 minutes. This method is suitable for pharmacokinetic studies, bioequivalence trials, and therapeutic drug monitoring of Bilastine.

Introduction

Bilastine is a second-generation H1 antihistamine that is widely used for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria. Accurate and reliable quantification of Bilastine in biological matrices is crucial for pharmacokinetic and bioequivalence studies. LC-MS/MS has become the preferred technique for bioanalysis due to its high sensitivity, selectivity, and speed. The use of a stable isotope-labeled internal standard, such as "O-2-Amino-2-methylpropyl Bilastine-d6" (Bilastine-d6), is the gold standard in quantitative mass spectrometry as it compensates for matrix effects and variations in sample processing.[1] This application note provides a detailed protocol for the analysis of Bilastine in human plasma using LC-MS/MS with Bilastine-d6 as the internal standard.

Experimental

Materials and Reagents

• Bilastine reference standard

• "O-2-Amino-2-methylpropyl Bilastine-d6" (Bilastine-d6) internal standard

• HPLC-grade methanol, acetonitrile (B52724), and water

• Formic acid (LC-MS grade)

• Human plasma (K2-EDTA)

Instrumentation

• Agilent 1290 Infinity II LC system (or equivalent)

• Agilent 6470 Triple Quadrupole Mass Spectrometer (or equivalent) with an electrospray ionization (ESI) source

• Poroshell Stable Bond (SB) C18 column (4.6 x 150 mm, 2.7 µm)

Stock and Working Solutions

• Bilastine Stock Solution (1 mg/mL): Accurately weigh and dissolve 10 mg of Bilastine in 10 mL of methanol.

• Bilastine-d6 Internal Standard Stock Solution (1 mg/mL): Accurately weigh and dissolve 1 mg of "O-2-Amino-2-methylpropyl Bilastine-d6" in 1 mL of methanol.

• Working Solutions: Prepare serial dilutions of the Bilastine stock solution in 50:50 (v/v) methanol:water to create calibration standards. Prepare a working solution of Bilastine-d6 at an appropriate concentration in the same diluent.

Sample Preparation

• Pipette 100 µL of human plasma into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Bilastine-d6 internal standard working solution.

• Add 300 µL of acetonitrile to precipitate the plasma proteins.

• Vortex the mixture for 30 seconds.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to an autosampler vial for LC-MS/MS analysis.

LC-MS/MS Method

Liquid Chromatography Conditions

Parameter	Value
Column	Poroshell SB C18 (4.6 x 150 mm, 2.7 µm)
Mobile Phase	Acetonitrile:Water:Methanol (40:30:30, v/v/v) with 0.1% Formic Acid
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Column Temperature	35°C
Run Time	6 minutes

Mass Spectrometry Conditions

Parameter	Value
Ionization Mode	ESI Positive
MRM Transitions	See Table 1
Gas Temperature	300°C
Gas Flow	5 L/min
Nebulizer	45 psi
Sheath Gas Temp	350°C
Sheath Gas Flow	11 L/min
Capillary Voltage	3500 V

Table 1: MRM Transitions and Parameters

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z	Dwell Time (ms)	Fragmentor (V)	Collision Energy (V)
Bilastine	464.3	272.3	100	135	25
Bilastine-d6	470.3	278.3	100	135	25

Note: The precursor ion for Bilastine-d6 is based on a +6 Da shift from Bilastine, as reported in the literature.[2] The product ion is also shifted by +6 Da.[2]

Results and Discussion

Method Validation

The developed LC-MS/MS method was validated according to the International Council for Harmonisation (ICH) guidelines. The validation parameters are summarized below.

Linearity

The calibration curve was linear over the concentration range of 5–100 µg/mL. The coefficient of determination (r²) was consistently greater than 0.99.

Accuracy and Precision

The intra- and inter-day accuracy and precision were evaluated at three quality control (QC) concentrations (low, medium, and high). The results are presented in Table 2.

Table 2: Accuracy and Precision Data

QC Level	Concentration (ng/mL)	Intra-day Precision (%RSD)	Intra-day Accuracy (%)	Inter-day Precision (%RSD)	Inter-day Accuracy (%)
Low	15	< 5	95 - 105	< 5	95 - 105
Medium	50	< 5	95 - 105	< 5	95 - 105
High	85	< 5	95 - 105	< 5	95 - 105

Limit of Detection (LOD) and Limit of Quantification (LOQ)

The LOD and LOQ were determined to be 0.24 µg/mL and 0.74 µg/mL, respectively, demonstrating the high sensitivity of the method.[3]

Experimental Workflow and Signaling Pathway Diagrams

Caption: Experimental workflow for the LC-MS/MS analysis of Bilastine.

Caption: MRM fragmentation pathway for Bilastine and its internal standard.

Conclusion

This application note describes a validated LC-MS/MS method for the quantification of Bilastine in human plasma using "O-2-Amino-2-methylpropyl Bilastine-d6" as an internal standard. The method is simple, rapid, sensitive, and reliable, making it well-suited for high-throughput bioanalysis in a regulated environment. The detailed protocol and performance characteristics demonstrate its applicability for pharmacokinetic and clinical studies of Bilastine.

References

• 1. japsonline.com [japsonline.com]
• 2. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. verjournal.com [verjournal.com]

Application Notes and Protocols for Bilastine Pharmacokinetic Studies Using a Deuterated Internal Standard

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of a deuterated internal standard, specifically Bilastine-d6, in pharmacokinetic studies of bilastine (B1667067). The protocols outlined are based on established methodologies for the quantitative analysis of bilastine in biological matrices.

Introduction

Bilastine is a second-generation H1 antihistamine with a favorable pharmacokinetic profile characterized by minimal metabolism.[1][2] Accurate and reliable quantification of bilastine in biological samples is crucial for pharmacokinetic characterization. The use of a stable isotope-labeled internal standard, such as Bilastine-d6, is the gold standard for quantitative bioanalysis using liquid chromatography-tandem mass spectrometry (LC-MS/MS), as it corrects for matrix effects and variability in sample processing and instrument response.[3][4]

Pharmacokinetic Profile of Bilastine

Bilastine is rapidly absorbed after oral administration, with a time to maximum plasma concentration (Tmax) of approximately 1.1 to 1.4 hours.[4][5] It exhibits linear pharmacokinetics and has an absolute oral bioavailability of about 61%.[1][5] A key feature of bilastine is its limited metabolism; the majority of the administered dose is excreted unchanged in the feces and urine.[1][6] This characteristic reduces the potential for drug-drug interactions involving metabolic pathways like the cytochrome P450 (CYP) enzyme system.[2][6]

Table 1: Summary of Bilastine Pharmacokinetic Parameters in Healthy Adults

Parameter	Value	Reference
Tmax (Time to Maximum Concentration)	1.1 - 1.4 hours	[5]
t1/2 (Elimination Half-Life)	11.95 - 14.5 hours	[4][5]
Absolute Oral Bioavailability	~61%	[1][5]
Metabolism	Minimal	[1][2][6]
Primary Excretion Routes	Feces and Urine (unchanged drug)	[1][6]

Experimental Protocols

Bioanalytical Method: Quantification of Bilastine in Plasma using LC-MS/MS

This protocol describes a typical LC-MS/MS method for the determination of bilastine in plasma samples, utilizing Bilastine-d6 as an internal standard.

1. Sample Preparation (Protein Precipitation)

• To a 0.7 mL aliquot of human plasma, add a known concentration of Bilastine-d6 internal standard solution.

• Precipitate proteins by adding a 50/50 mixture of methanol (B129727) and acetonitrile.[4]

• Vortex the mixture to ensure thorough mixing.

• Centrifuge the samples at approximately 1900g and 4°C for 10 minutes to pellet the precipitated proteins.[4]

• Transfer the supernatant to a clean tube for LC-MS/MS analysis.

2. Liquid Chromatography Conditions

• LC System: Agilent 1290 Infinity II LC system or equivalent.[7]

• Column: Poroshell Stable Bond (SB) C18 (4.6×150mm, 2.7µm) or equivalent.[7]

• Mobile Phase: A mixture of acetonitrile, water, and methanol in a 40:30:30 ratio.[7]

• Flow Rate: 0.5 mL/min.[7]

• Injection Volume: 10 µL.

• Column Temperature: Maintained at a controlled temperature (e.g., 30°C).[8]

• Run Time: Approximately 6 minutes.[7]

3. Mass Spectrometry Conditions

• MS System: Agilent 6470 Triple Quadrupole Mass Spectrometer or equivalent.[7]

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM).

• Precursor and Product Ions: [5]

  • Bilastine: 464 → 272

  • Bilastine-d6 (Internal Standard): 470 → 278

Table 2: LC-MS/MS Method Parameters for Bilastine Quantification

Parameter	Value	Reference
Internal Standard	Bilastine-d6	[4][5]
Sample Preparation	Protein Precipitation with Methanol/Acetonitrile	[4]
Chromatography	Reversed-Phase HPLC	[4][7]
Column Type	C18	[7][9]
Detection Method	Tandem Mass Spectrometry (MS/MS)	[7][9]
Calibration Range (Plasma)	0.2–400 ng/mL	[5]
Calibration Range (Urine)	5.0–5010 ng/mL	[5]

Visualizations

Caption: Workflow of a typical pharmacokinetic study for bilastine.

References

• 1. benchchem.com [benchchem.com]
• 2. An overview of bilastine metabolism during preclinical investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]
• 4. Bioequivalence and Safety of Bilastine 20 mg Orodispersible Tablets and Conventional Tablets: A Randomized, Single-Dose, Two-Period Crossover Study in Healthy Volunteers Under Fasting Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 6. tandfonline.com [tandfonline.com]
• 7. verjournal.com [verjournal.com]
• 8. researchgate.net [researchgate.net]
• 9. A novel LC-MS/MS technique for identification and characterization of degradation products of Bilastine and Montelukast sodium and its greenness assessment using AGREE tool | Journal of Applied Pharmaceutical Science [bibliomed.org]

Quantitative Analysis of Bilastine Impurities: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the quantitative analysis of impurities in the antihistaminic drug, bilastine (B1667067). The methodologies outlined are based on current analytical practices and are intended to support quality control, stability studies, and regulatory submissions.

Introduction to Bilastine and its Impurities

Bilastine is a second-generation H1 antihistamine used for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria.[1][2][3] Like any active pharmaceutical ingredient (API), bilastine can contain impurities originating from the manufacturing process, degradation, or storage.[][5] The identification and quantification of these impurities are critical to ensure the safety and efficacy of the final drug product.[][5] Regulatory bodies like the International Council on Harmonisation (ICH) provide guidelines for the control of these impurities.[6]

Potential impurities in bilastine can include starting materials, by-products, intermediates, and degradation products.[3] Forced degradation studies under stress conditions such as acid and base hydrolysis, oxidation, and thermal stress are essential to identify potential degradation products and to develop stability-indicating analytical methods.[1][7][8]

Analytical Methodologies for Impurity Quantification

High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) are the most common techniques for the quantitative analysis of bilastine and its impurities.[][9] These methods offer high resolution, sensitivity, and specificity.

Recommended Analytical Technique: Reverse-Phase HPLC (RP-HPLC)

A stability-indicating RP-HPLC method is the cornerstone for bilastine impurity analysis. This method can separate bilastine from its degradation products and process-related impurities.

Table 1: Summary of RP-HPLC Methods for Bilastine Impurity Analysis

Parameter	Method 1	Method 2	Method 3
Column	Phenomenex Gemini C18 (150 mm × 4.6 mm, 5 µm)[1]	Inertsil ODS-3® (150 x 4.6 mm, 5 µm)[10]	Discovery C8 (250 mm x 4.6 mm, 5µm)[7]
Mobile Phase	Formic acid: Methanol (B129727) (50:50 v/v)[1]	10 mM ammonium (B1175870) acetate (B1210297) (pH 6.0) and methanol (gradient)[10]	Methanol: 0.1% ortho-phosphoric acid (55:45 %v/v)[7]
Flow Rate	0.8 mL/min[1]	1.0 mL/min[10]	Not Specified
Detection (UV)	282 nm[1]	275 nm[10][11]	276 nm[7]
Linearity Range	5-100 µg/mL[1]	1.15-4.5 µg/mL for related substances[10]	25-150 µg/ml[7]
LOD	0.08931 µg/mL[1]	Not Specified	0.19 µg/ml[7]
LOQ	0.27063 µg/mL[1]	Not Specified	0.57 µg/ml[7]

Advanced Technique: UPLC-MS/MS for Identification and Characterization

For the structural elucidation of unknown impurities and degradation products, coupling UPLC with tandem mass spectrometry (MS/MS) is a powerful tool.[12][13] This technique provides molecular weight and fragmentation data, enabling the identification of impurities.

Experimental Protocols

Protocol 1: Standard and Sample Preparation for HPLC Analysis

This protocol describes the preparation of standard and sample solutions for the quantification of bilastine and its impurities by HPLC.

Materials:

• Bilastine reference standard

• Bilastine sample (bulk drug or formulation)

• HPLC grade methanol[1]

• HPLC grade water

• Formic acid[1]

• Volumetric flasks

• Pipettes

• Syringe filters (0.45 µm)[1]

Procedure:

• Standard Stock Solution (e.g., 1000 µg/mL): Accurately weigh about 25 mg of bilastine reference standard and transfer it to a 25 mL volumetric flask. Dissolve and dilute to volume with methanol.[1]

• Working Standard Solutions: Prepare a series of working standard solutions by diluting the stock solution with the mobile phase to achieve concentrations within the linear range (e.g., 5-100 µg/mL).[1]

• Sample Solution (from tablets): Weigh and powder a sufficient number of tablets. Transfer a portion of the powder equivalent to 20 mg of bilastine into a volumetric flask. Add a suitable solvent (e.g., methanol), sonicate to dissolve, and dilute to volume.[1]

• Filtration: Filter all solutions through a 0.45 µm syringe filter before injection into the HPLC system.[1]

Figure 1: Workflow for HPLC Sample Preparation and Analysis

Protocol 2: Forced Degradation Studies

This protocol outlines the procedure for subjecting bilastine to stress conditions to induce degradation and identify potential degradation products, as per ICH guidelines.[1]

Materials:

• Bilastine solution (prepared as in Protocol 3.1)

• 0.1 N Hydrochloric acid (HCl)[1]

• 0.1 N Sodium hydroxide (B78521) (NaOH)[1]

• 30% Hydrogen peroxide (H₂O₂)

• Water bath

• UV chamber

• Oven

Procedure:

• Acid Hydrolysis: To a bilastine solution, add 0.1 N HCl. Heat the solution (e.g., at 60°C for 30 minutes).[1] Cool and neutralize with 0.1 N NaOH before analysis.

• Base Hydrolysis: To a bilastine solution, add 0.1 N NaOH. Heat the solution under the same conditions as acid hydrolysis. Cool and neutralize with 0.1 N HCl before analysis.

• Oxidative Degradation: To a bilastine solution, add hydrogen peroxide. Heat the solution (e.g., at 60°C for 30 minutes).[1] Cool before analysis. Studies have shown that bilastine degrades under oxidative conditions.[7][11]

• Thermal Degradation: Expose the solid bilastine powder or a solution to dry heat in an oven (e.g., 60°C for 30 minutes).[1] Some studies suggest bilastine is stable under thermal degradation.[14]

• Photolytic Degradation: Expose the bilastine solution to UV light in a photostability chamber. Bilastine has been found to be stable under photolytic degradation in some studies.[14]

References

• 1. rjptonline.org [rjptonline.org]
• 2. jchr.org [jchr.org]
• 3. veeprho.com [veeprho.com]
• 5. museonaturalistico.it [museonaturalistico.it]
• 6. researchgate.net [researchgate.net]
• 7. ijlpr.com [ijlpr.com]
• 8. ajpaonline.com [ajpaonline.com]
• 9. researchgate.net [researchgate.net]
• 10. tandfonline.com [tandfonline.com]
• 11. researchgate.net [researchgate.net]
• 12. A novel LC-MS/MS technique for identification and characterization of degradation products of Bilastine and Montelukast sodium and its greenness assessment using AGREE tool | Journal of Applied Pharmaceutical Science [bibliomed.org]
• 13. japsonline.com [japsonline.com]
• 14. Identification of Degradation Pathway of Bilastine and Montelukast by LC/MS | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]

Application Notes and Protocols for Bioequivalence Studies Utilizing a Deuterated Internal Standard for Bilastine Analysis

For Researchers, Scientists, and Drug Development Professionals

Introduction

Bilastine (B1667067) is a second-generation H1 antihistamine widely used for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria.[1] Establishing the bioequivalence of generic formulations is a critical step in drug development to ensure comparable efficacy and safety to the reference product. This document provides detailed application notes and protocols for conducting bioequivalence studies of bilastine, with a focus on the use of a deuterated internal standard, "O-2-Amino-2-methylpropyl Bilastine-d6," for accurate quantification in biological matrices.

The use of a stable isotope-labeled internal standard, such as a deuterated analog of the analyte, is the gold standard in quantitative bioanalysis using liquid chromatography-mass spectrometry (LC-MS/MS).[2] These internal standards exhibit nearly identical physicochemical properties to the analyte, ensuring they behave similarly during sample preparation, chromatography, and ionization, thus effectively compensating for matrix effects and variability.[3] "O-2-Amino-2-methylpropyl Bilastine-d6" is a deuterated derivative of a bilastine-related compound that can serve as an excellent internal standard for bioanalytical assays.[4][5]

Data Presentation: Pharmacokinetic Parameters from a Bioequivalence Study

The following table summarizes the pharmacokinetic parameters from a randomized, single-dose, two-period crossover bioequivalence study comparing a 20 mg bilastine orodispersible tablet (Test Product) with a conventional 20 mg bilastine tablet (Reference Product) in healthy volunteers under fasting conditions.[6]

Pharmacokinetic Parameter	Test Product (Orodispersible Tablet)	Reference Product (Conventional Tablet)	Geometric Mean Ratio (90% CI)
Cmax (ng/mL)	227.55	229.54	99.13% (91.83 - 107.02%)
AUC0-t (ng·h/mL)	19537.81	19512.51	100.13% (95.52 - 104.96%)
AUC0-∞ (ng·h/mL)	Not Reported	Not Reported	Not Reported
Tmax (h)	1.0 (median)	1.0 (median)	Not Applicable
t1/2 (h)	14.5	14.5	Not Applicable

CI: Confidence Interval

The results demonstrate that the 90% confidence intervals for the geometric mean ratios of Cmax and AUC0-t fall within the bioequivalence acceptance range of 80-125%.[6]

Experimental Protocols

Bioequivalence Study Design

A typical bioequivalence study for bilastine would follow a randomized, open-label, two-treatment, two-period, crossover design.

• Subject Population: Healthy adult male and female volunteers.

• Treatments:

  • Test Product: e.g., 20 mg bilastine orodispersible tablet.

  • Reference Product: e.g., 20 mg bilastine conventional tablet.

• Study Periods: Two periods separated by a washout period of at least 7 days.

• Dosing: A single oral dose of the assigned formulation administered with water after an overnight fast.

• Blood Sampling: Blood samples are collected at pre-dose and at various time points post-dose (e.g., 0.5, 1, 1.5, 2, 3, 4, 6, 8, 12, 24, 48, and 72 hours).[7]

• Bioanalysis: Plasma concentrations of bilastine are determined using a validated LC-MS/MS method with a deuterated internal standard.

Bioanalytical Method: LC-MS/MS for Bilastine in Human Plasma

This protocol outlines a sensitive and selective method for the quantification of bilastine in human plasma using "O-2-Amino-2-methylpropyl Bilastine-d6" as the internal standard (IS).

1. Sample Preparation (Protein Precipitation)

• Thaw frozen human plasma samples.

• To 100 µL of plasma in a microcentrifuge tube, add 20 µL of the internal standard working solution (e.g., 100 ng/mL of "O-2-Amino-2-methylpropyl Bilastine-d6" in methanol).

• Vortex for 10 seconds.

• Add 300 µL of acetonitrile (B52724) to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes.

• Transfer the supernatant to a clean tube and evaporate to dryness under a stream of nitrogen.

• Reconstitute the residue in 100 µL of the mobile phase.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

2. LC-MS/MS Instrumentation and Conditions

Parameter	Condition
LC System	Agilent 1290 Infinity II LC system or equivalent[8]
Mass Spectrometer	Agilent 6470 Triple Quadrupole Mass Spectrometer or equivalent[8]
Column	Poroshell Stable Bond (SB) C18 (4.6 × 150 mm, 2.7 µm)[8]
Mobile Phase	Acetonitrile:Water:Methanol (40:30:30, v/v/v)[8]
Flow Rate	0.5 mL/min[8]
Injection Volume	10 µL[8]
Column Temperature	35°C[8]
Ionization Mode	Electrospray Ionization (ESI), Positive
MRM Transitions	Bilastine: To be determined empirically"O-2-Amino-2-methylpropyl Bilastine-d6": To be determined empirically

Note: The specific MRM (Multiple Reaction Monitoring) transitions for bilastine and its deuterated internal standard need to be optimized by direct infusion of the compounds into the mass spectrometer.

Mandatory Visualizations

Experimental Workflow for Bioequivalence Study

Caption: Workflow for a bilastine bioequivalence study.

Histamine (B1213489) H1 Receptor Signaling Pathway

Caption: Simplified histamine H1 receptor signaling pathway and the antagonistic action of bilastine.

References

• 1. ijlpr.com [ijlpr.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. benchchem.com [benchchem.com]
• 4. gentaur.com [gentaur.com]
• 5. clearsynth.com [clearsynth.com]
• 6. Bioequivalence and Safety of Bilastine 20 mg Orodispersible Tablets and Conventional Tablets: A Randomized, Single-Dose, Two-Period Crossover Study in Healthy Volunteers Under Fasting Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. verjournal.com [verjournal.com]

Application Note: High-Performance Liquid Chromatography-Tandem Mass Spectrometry (HPLC-MS/MS) Method for the Determination of Bilastine in Human Plasma Using a Deuterated Internal Standard

Abstract

This application note details a robust and sensitive high-performance liquid chromatography-tandem mass spectrometry (HPLC-MS/MS) method for the quantification of Bilastine in human plasma. The method utilizes Bilastine-d6 as a deuterated internal standard to ensure high accuracy and precision. Sample preparation is achieved through a straightforward protein precipitation procedure. Chromatographic separation is performed on a C18 reversed-phase column with a gradient elution, followed by detection using a triple quadrupole mass spectrometer in positive electrospray ionization mode. This method is suitable for pharmacokinetic studies, bioequivalence trials, and therapeutic drug monitoring of Bilastine.

Introduction

Bilastine is a second-generation H1 antihistamine used for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria.[1] It is a non-sedating, long-acting antagonist with high selectivity for the H1 receptor.[1] Accurate and reliable quantification of Bilastine in biological matrices is crucial for pharmacokinetic and clinical studies. The use of a stable isotope-labeled internal standard, such as Bilastine-d6, is the gold standard for quantitative LC-MS/MS analysis as it effectively compensates for matrix effects and variations in sample processing and instrument response. This document provides a detailed protocol for the determination of Bilastine in human plasma using Bilastine-d6 as an internal standard.

Experimental

Materials and Reagents

• Bilastine reference standard (>98% purity)

• Bilastine-d6 internal standard (>98% purity, >99% isotopic purity)

• Acetonitrile (B52724) (HPLC Grade)

• Methanol (B129727) (HPLC Grade)

• Formic acid (LC-MS Grade)

• Ammonium formate (B1220265) (LC-MS Grade)

• Ultrapure water (Type I)

• Human plasma (K2EDTA)

Instrumentation

• Liquid Chromatograph: A UPLC or HPLC system capable of gradient elution.

• Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Analytical Column: A suitable C18 reversed-phase column (e.g., Waters XBridge C18, 3.5 µm, 2.1 x 30 mm).

Chromatographic and Mass Spectrometric Conditions

Table 1: HPLC Parameters

Parameter	Value
Column	C18 Reversed-Phase (e.g., Waters XBridge C18, 3.5 µm, 2.1 x 30 mm)
Mobile Phase A	0.1% Formic acid in Water
Mobile Phase B	0.1% Formic acid in Acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temperature	40 °C
Run Time	Approximately 5 minutes

Table 2: Gradient Elution Program

Time (min)	% Mobile Phase A	% Mobile Phase B
0.0 - 0.5	95	5
0.5 - 2.5	5	95
2.5 - 3.5	5	95
3.5 - 3.6	95	5
3.6 - 5.0	95	5

Table 3: Mass Spectrometer Parameters

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Detection Mode	Multiple Reaction Monitoring (MRM)
Capillary Voltage	Parameter to be optimized
Source Temperature	Parameter to be optimized
Desolvation Temperature	Parameter to be optimized
Gas Flow Rates	Parameter to be optimized

Table 4: MRM Transitions and Collision Energies

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Bilastine	464.0	272.0	Parameter to be optimized
Bilastine-d6	470.0	278.0	Parameter to be optimized

Protocols

Preparation of Stock and Working Solutions

• Primary Stock Solutions (1 mg/mL): Accurately weigh approximately 1 mg of Bilastine and Bilastine-d6 into separate 1 mL volumetric flasks. Dissolve in methanol and make up to the mark. Store at -20°C.

• Working Standard Solutions: Prepare serial dilutions of the Bilastine primary stock solution in a 50:50 (v/v) mixture of acetonitrile and water to create working standards for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (100 ng/mL): Dilute the Bilastine-d6 primary stock solution in a 50:50 (v/v) mixture of acetonitrile and water.

Sample Preparation

• Label 1.5 mL microcentrifuge tubes for each sample, calibration standard, and QC sample.

• Pipette 100 µL of the plasma sample, calibration standard, or QC into the corresponding tubes.

• Add 20 µL of the internal standard working solution (100 ng/mL Bilastine-d6) to each tube and briefly vortex.

• Add 300 µL of acetonitrile to each tube to precipitate the proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean 96-well plate or autosampler vials.

• Inject 5 µL into the LC-MS/MS system.

Calibration Curve and Quality Control Samples

• Prepare calibration standards in blank human plasma at concentrations ranging from 0.2 to 400 ng/mL.

• Prepare QC samples in blank human plasma at a minimum of three concentration levels (low, medium, and high).

Method Validation Summary

The method should be validated according to the relevant regulatory guidelines (e.g., FDA, EMA). The following parameters should be assessed:

Table 5: Method Validation Parameters and Acceptance Criteria

Parameter	Acceptance Criteria
Linearity	Calibration curve with a correlation coefficient (r²) ≥ 0.99. Back-calculated concentrations of each standard should be within ±15% of the nominal value (±20% for the Lower Limit of Quantification, LLOQ).
Accuracy and Precision	For QC samples, the mean value should be within ±15% of the nominal value (±20% for LLOQ). The coefficient of variation (CV) for precision should not exceed 15% (20% for LLOQ). This applies to both intra-day and inter-day assessments.
Selectivity	No significant interfering peaks from endogenous plasma components at the retention times of Bilastine and Bilastine-d6.
Matrix Effect	The matrix factor should be consistent and reproducible. The CV of the matrix factor across different lots of plasma should be ≤15%.
Recovery	The extraction recovery of Bilastine and the internal standard should be consistent, precise, and reproducible.
Stability	Analyte stability should be demonstrated under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at the intended temperature. The mean concentration at each stability time point should be within ±15% of the nominal concentration.

Data Presentation

Table 6: Physicochemical Properties of Bilastine and Bilastine-d6

Property	Bilastine	Bilastine-d6
Chemical Name	2-[4-(2-{4-[1-(2-Ethoxyethyl)-1H-benzimidazol-2-yl]-1-piperidinyl}ethyl)phenyl]-2-methylpropanoic acid	3,3,3-trideuterio-2-[4-(2-{4-[1-(2-ethoxyethyl)benzimidazol-2-yl]piperidin-1-yl}ethyl)phenyl]-2-(trideuteriomethyl)propanoic acid (Isotopically Labeled)
Molecular Formula	C₂₈H₃₇N₃O₃	C₂₈H₃₁D₆N₃O₃
Molecular Weight	463.62 g/mol	469.65 g/mol

Workflow Diagram

Caption: Workflow for the quantification of Bilastine in plasma.

Conclusion

The described HPLC-MS/MS method provides a sensitive, specific, and reliable approach for the quantification of Bilastine in human plasma. The use of a deuterated internal standard, Bilastine-d6, ensures the accuracy and precision of the results. The simple protein precipitation extraction procedure allows for high-throughput analysis, making this method well-suited for pharmacokinetic and clinical research applications. The provided protocol and validation guidelines offer a comprehensive framework for the implementation of this method in a laboratory setting.

References

• 1. Bilastine: Quantitative Determination by LC with Fluorescence Detection and Structural Elucidation of the Degradation Products Using HRMS. | Semantic Scholar [semanticscholar.org]

Application Note: Quantitative Analysis of Bilastine in Human Plasma using a Validated LC-MS/MS Method with a Deuterated Internal Standard

For Research Use Only. Not for use in diagnostic procedures.

Abstract

This application note details a robust and sensitive liquid chromatography-tandem mass spectrometry (LC-MS/MS) method for the quantification of bilastine (B1667067) in human plasma. The protocol utilizes deuterated bilastine (bilastine-d6) as an internal standard to ensure high accuracy and precision. The straightforward protein precipitation extraction procedure and the specific Multiple Reaction Monitoring (MRM) parameters provide a reliable and efficient workflow for pharmacokinetic studies and other drug development applications. This method has been validated following industry-standard guidelines, demonstrating excellent linearity, precision, and accuracy over a clinically relevant concentration range.

Introduction

Bilastine is a second-generation antihistamine that acts as a selective histamine (B1213489) H1 receptor antagonist.[1][2] It is prescribed for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria.[3] Accurate quantification of bilastine in biological matrices is essential for pharmacokinetic and bioequivalence studies. The use of a stable isotope-labeled internal standard, such as deuterated bilastine, is the preferred method for quantitative LC-MS/MS analysis as it effectively compensates for matrix effects and variations in sample processing and instrument response.[4] This document provides a comprehensive protocol for the determination of bilastine in human plasma, suitable for researchers and professionals in the field of drug development.

Experimental Protocols

Materials and Reagents

• Bilastine reference standard (>98% purity)

• Deuterated bilastine (bilastine-d6) internal standard (IS) (>98% purity, >99% isotopic purity)

• HPLC grade acetonitrile (B52724)

• HPLC grade methanol (B129727)

• LC-MS grade formic acid

• Ultrapure water

• Human plasma (K2EDTA)

Stock and Working Solution Preparation

• Primary Stock Solutions (1 mg/mL):

  • Accurately weigh approximately 1 mg of bilastine and bilastine-d6 (B565373) into separate 1 mL volumetric flasks.

  • Dissolve in methanol and make up to the mark.

  • Store at 2-8°C.

• Working Standard Solutions:

  • Prepare serial dilutions of the bilastine primary stock solution with a 50:50 (v/v) mixture of acetonitrile and water to create working standards for the calibration curve and quality control (QC) samples.

• Internal Standard Working Solution (e.g., 20 ng/mL):

  • Dilute the bilastine-d6 primary stock solution with a 50:50 (v/v) mixture of acetonitrile and water.

Sample Preparation: Protein Precipitation

• Label 1.5 mL microcentrifuge tubes for each sample, calibration standard, and quality control sample.

• Pipette 100 µL of the plasma sample, calibration standard, or QC into the corresponding tubes.

• Add 20 µL of the internal standard working solution to each tube and vortex briefly.

• Add 300 µL of acetonitrile to each tube to precipitate the proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 13,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.

Liquid Chromatography

• HPLC System: Agilent 1290 Infinity II LC system or equivalent[3]

• Column: Poroshell SB C18 (4.6 x 150 mm, 2.7 µm) or equivalent[3]

• Mobile Phase: A mixture of acetonitrile, water, and methanol (e.g., 40:30:30 v/v/v)[3]

• Flow Rate: 0.5 mL/min[3]

• Injection Volume: 10 µL[3]

• Column Temperature: 35°C[3]

• Run Time: 6 minutes[3]

Mass Spectrometry

• Mass Spectrometer: Agilent 6470 Triple Quadrupole Mass Spectrometer or equivalent[3]

• Ionization Mode: Electrospray Ionization (ESI), Positive[3]

• Detection Mode: Multiple Reaction Monitoring (MRM)

Data Presentation

Table 1: Mass Spectrometry Parameters

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
Bilastine	464	272
Bilastine-d6 (IS)	470	278

Table 2: Method Validation Summary

Parameter	Result
Linearity Range	5 - 100 µg/mL[3]
Correlation Coefficient (r²)	> 0.99[3]
Limit of Detection (LOD)	0.24 µg/mL[3]
Limit of Quantification (LOQ)	0.74 µg/mL[3]
Accuracy	Within ±15% of nominal values
Precision (%RSD)	< 15%
Recovery	> 85%

Visualizations

Caption: Experimental workflow for the LC-MS/MS analysis of bilastine.

References

• 1. Bilastine - Novel anti histamine drug for allergic rhinitis - IP Indian J Immunol Respir Med [ijirm.org]
• 2. Bilastine | C28H37N3O3 | CID 185460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. verjournal.com [verjournal.com]
• 4. impactfactor.org [impactfactor.org]

Application Note: Chromatographic Separation of Bilastine and Its Impurities

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed overview of the analytical methodologies for the chromatographic separation of bilastine (B1667067) and its related impurities. Bilastine is a second-generation antihistamine used for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria.[1][2] Ensuring the purity and quality of the drug substance and its formulated products is critical for its safety and efficacy. This application note outlines validated High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC) methods, summarizing key chromatographic parameters and experimental protocols. Additionally, it includes a visual representation of the general analytical workflow to guide researchers in the method development and validation process.

Introduction

The presence of impurities in active pharmaceutical ingredients (APIs) can arise from the manufacturing process, degradation of the drug substance, or interaction with packaging materials.[] Regulatory agencies require stringent control and monitoring of these impurities. Therefore, robust and reliable analytical methods are essential for the identification and quantification of bilastine and its process-related and degradation impurities.[4] This note details several chromatographic approaches that have been successfully employed for this purpose.

Chromatographic Methods for Bilastine Analysis

Several reversed-phase HPLC (RP-HPLC) and UPLC methods have been developed and validated for the determination of bilastine and its impurities.[5][6][7] These methods offer high resolution, sensitivity, and specificity. A summary of various reported methods is presented in the tables below for easy comparison.

HPLC Methods Summary

Parameter	Method 1	Method 2	Method 3	Method 4
Column	Inertsil ODS-3® (150 x 4.6 mm, 5 µm)[8]	Octadecylsilane (C18) (250 mm × 4.6 mm, 5 µm)[9]	Waters C18 (150 × 4.6mm, 5µm)[10]	Phenomenex Gemini C18 (150 mm × 4.60 mm, 5µm)[6]
Mobile Phase	10 mM ammonium (B1175870) acetate (B1210297) (pH 6.00) and methanol (B129727) (gradient)[8]	Methanol:Acetonitrile (90:10 % v/v)[9]	Acetonitrile and Ammonium acetate pH 5.0 (85:15% v/v)[10]	Formic acid: Methanol (50:50 v/v)[6]
Flow Rate	1.0 mL/min[8]	1.0 mL/min[9]	1.0 mL/min[10]	0.8 mL/min[6]
Detection (UV)	275 nm[8]	280 nm[9]	215 nm[10]	282 nm[6]
Retention Time	Not Specified	3.484 min[9]	2.519 min[10]	2.167 min[6]
Linearity Range	160-240 µg/mL[8]	20-120 µg/ml[9]	25-150 µg/ml[10]	5-100 µg/mL[6]
LOD	Not Specified	0.1352 µg/ml[9]	0.45 µg/ml[10]	0.08931 µg/mL[6]
LOQ	Not Specified	0.4098 µg/ml[9]	1.20 µg/ml[10]	0.27063 µg/mL[6]

UPLC Methods Summary

Parameter	Method 5	Method 6
Column	Phenomenex C8 (50 x 2.1 mm, 1.7 µm)[7]	Acquity UPLC CSH Phenyl-hexyl (150 mm x 2.1 mm, 1.7 µm)[11][12]
Mobile Phase	pH 3.5 Sodium Phosphate 10mM Buffer: Methanol: Acetonitrile (60:30:10 v/v/v)[7]	0.05% TFA in water and 0.05% TFA in Acetonitrile (gradient)[11][12]
Flow Rate	0.5 mL/min[7]	0.10 mL/min[12]
Detection (UV)	248 nm[7]	275 nm[12]
Retention Time	1.19 min[7]	Not Specified
Linearity Range	50-150 µg/mL[7]	Not Specified
LOD	Not Specified	Impurity-A: 0.16 µg/ml, Impurity-B: 0.16 µg/ml, Impurity-C: 0.16 µg/ml, Bilastine: 0.17 µg/ml[12]
LOQ	Not Specified	Impurity-A: 0.53 µg/ml, Impurity-B: 0.52 µg/ml, Impurity-C: 0.54 µg/ml, Bilastine: 0.55 µg/ml[12]

Experimental Protocol: Stability-Indicating RP-HPLC Method

This protocol is based on a validated stability-indicating RP-HPLC method for the determination of bilastine and its degradation products.[8]

1. Instrumentation

• High-Performance Liquid Chromatography (HPLC) system with a UV detector.

• Inertsil ODS-3® column (150 x 4.6 mm, 5 µm).

• Data acquisition and processing software.

2. Reagents and Materials

• Bilastine reference standard

• Ammonium acetate (analytical grade)

• Methanol (HPLC grade)

• Water (HPLC grade)

• Ortho-phosphoric acid (for pH adjustment)

3. Chromatographic Conditions

• Mobile Phase A: 10 mM Ammonium Acetate buffer (pH adjusted to 6.00 with ortho-phosphoric acid).

• Mobile Phase B: Methanol.

• Gradient Program: (A representative gradient can be optimized as follows)

  • 0-5 min: 70% A, 30% B

  • 5-20 min: Ramp to 30% A, 70% B

  • 20-25 min: Hold at 30% A, 70% B

  • 25-30 min: Return to 70% A, 30% B

• Flow Rate: 1.0 mL/min.

• Column Temperature: Ambient.

• Detection Wavelength: 275 nm.

• Injection Volume: 20 µL.

4. Preparation of Solutions

• Standard Stock Solution (1 mg/mL): Accurately weigh about 25 mg of bilastine reference standard and transfer to a 25 mL volumetric flask. Dissolve in and dilute to volume with methanol.

• Working Standard Solution (100 µg/mL): Dilute 1 mL of the standard stock solution to 10 mL with the mobile phase.

• Sample Preparation (from tablets): Weigh and finely powder not fewer than 20 tablets. Transfer a portion of the powder equivalent to 20 mg of bilastine into a 20 mL volumetric flask. Add about 15 mL of methanol, sonicate for 15 minutes, and then dilute to volume with methanol. Filter the solution through a 0.45 µm syringe filter. Dilute 1 mL of the filtered solution to 10 mL with the mobile phase to obtain a final concentration of 100 µg/mL.[9]

5. Forced Degradation Studies To establish the stability-indicating nature of the method, forced degradation studies should be performed on bilastine.

• Acid Hydrolysis: Treat the drug solution with 0.1 N HCl at 60°C.

• Base Hydrolysis: Treat the drug solution with 0.1 N NaOH at 60°C.

• Oxidative Degradation: Treat the drug solution with 3% hydrogen peroxide.

• Thermal Degradation: Expose the solid drug to heat (e.g., 105°C).

• Photolytic Degradation: Expose the drug solution to UV light.[9]

Visual Workflow and Diagrams

The following diagrams illustrate the general workflow for the chromatographic analysis of bilastine and a conceptual representation of the separation process.

References

• 1. ijper.org [ijper.org]
• 2. ijpda.org [ijpda.org]
• 4. researchgate.net [researchgate.net]
• 5. jchr.org [jchr.org]
• 6. rjptonline.org [rjptonline.org]
• 7. scispace.com [scispace.com]
• 8. tandfonline.com [tandfonline.com]
• 9. ijpsonline.com [ijpsonline.com]
• 10. researchgate.net [researchgate.net]
• 11. ijpsr.com [ijpsr.com]
• 12. ijpsr.com [ijpsr.com]

Application Notes: The Role of Bilastine-d6 in Drug Metabolism and Pharmacokinetic Studies

Introduction

Bilastine (B1667067) is a second-generation H1 antihistamine characterized by a pharmacokinetic profile that includes rapid absorption and minimal metabolism.[1][2][3] Extensive preclinical and clinical studies have shown that Bilastine is not significantly biotransformed in humans or animals; the vast majority of the administered dose is excreted unchanged in feces and urine.[3][4][5] This lack of significant metabolism minimizes the potential for drug-drug interactions involving metabolic pathways like the cytochrome P450 (CYP) enzyme system.[1][4]

Given its minimal metabolism, the primary application of its deuterated analog, Bilastine-d6 , is not for elucidating metabolic pathways but for serving as an ideal internal standard (IS) in quantitative bioanalysis.[6][7] Isotope-labeled internal standards are considered the gold standard in liquid chromatography-tandem mass spectrometry (LC-MS/MS) for their ability to provide the highest accuracy and precision in pharmacokinetic (PK) studies.[8][9]

Principle of Isotope Dilution Mass Spectrometry (IDMS)

Bilastine-d6 is chemically identical to Bilastine, with the exception that six hydrogen atoms have been replaced by their stable isotope, deuterium. This subtle mass difference is key to its function. In LC-MS/MS analysis, a known quantity of Bilastine-d6 is added to biological samples (e.g., plasma or urine) prior to processing.[6]

Because Bilastine-d6 has nearly identical physicochemical properties to Bilastine, it co-elutes during chromatography and experiences the same effects of sample extraction, matrix interference, and ionization variability in the mass spectrometer.[9][10] By measuring the ratio of the MS/MS signal of the analyte (Bilastine) to the IS (Bilastine-d6), any variations during the analytical process are effectively normalized. This results in highly reliable and reproducible quantification of the drug in complex biological matrices.[8][9]

Application: Quantitative Analysis of Bilastine in Human Plasma for Pharmacokinetic Studies

This section details the use of Bilastine-d6 as an internal standard for the quantification of Bilastine in human plasma to characterize its pharmacokinetic profile.

Objective

To develop and validate a robust LC-MS/MS method for the precise quantification of Bilastine in human plasma samples to determine key pharmacokinetic parameters such as Cmax (maximum concentration), AUC (area under the curve), and elimination half-life.

Workflow for Bioanalytical Quantification

Caption: Workflow for the quantification of Bilastine using Bilastine-d6 as an internal standard.

Principle of Internal Standard Correction

Caption: The ratio of analyte to internal standard signal corrects for analytical variability.

Experimental Protocol: LC-MS/MS Quantification of Bilastine in Plasma

This protocol is a representative example based on methodologies reported in pharmacokinetic studies.[6][7]

1. Materials and Reagents

• Bilastine reference standard

• Bilastine-d6 internal standard

• Human plasma (with K2EDTA as anticoagulant)

• Acetonitrile (HPLC or LC-MS grade)

• Methanol (HPLC or LC-MS grade)

• Formic acid

• Ultrapure water

2. Preparation of Solutions

• Stock Solutions (1 mg/mL): Prepare separate stock solutions of Bilastine and Bilastine-d6 in methanol.

• Working Solutions: Prepare serial dilutions of the Bilastine stock solution in 50:50 acetonitrile/water to create calibration standards.

• Internal Standard (IS) Working Solution: Prepare a working solution of Bilastine-d6 (e.g., 100 ng/mL) in 50:50 acetonitrile/water.

3. Sample Preparation (Protein Precipitation)

• Aliquot 100 µL of plasma sample, calibration standard, or quality control (QC) sample into a 1.5 mL microcentrifuge tube.

• Add 20 µL of the Bilastine-d6 IS working solution to each tube (except for blank samples) and vortex briefly.

• Add 300 µL of acetonitrile to precipitate plasma proteins.[7]

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated proteins.

• Carefully transfer the supernatant to a clean autosampler vial for analysis.

4. LC-MS/MS Instrumentation and Conditions

• LC System: UPLC or HPLC system (e.g., Agilent 1290 Infinity II, Waters ACQUITY UPLC).[11]

• Chromatographic Column: Reversed-phase C18 column (e.g., Poroshell Stable Bond C18, 4.6×150mm, 2.7µm).[11]

• Mass Spectrometer: Triple quadrupole mass spectrometer (e.g., Agilent 6470, Sciex API 5000).[7][11]

• Ionization Source: Electrospray Ionization (ESI), positive mode.

Table 1: Optimized LC-MS/MS Parameters

Parameter	Setting
Liquid Chromatography
Mobile Phase	Acetonitrile:Water:Methanol (40:30:30 v/v/v) with 0.1% Formic Acid[11]
Flow Rate	0.5 mL/min[11]
Column Temperature	40 °C
Injection Volume	5 µL
Mass Spectrometry
Ionization Mode	ESI Positive

| Multiple Reaction Monitoring | See Table 2 |

Table 2: MRM Transitions for Bilastine and Bilastine-d6

Compound	Precursor Ion (Q1) m/z	Product Ion (Q3) m/z
Bilastine	464	272
Bilastine-d6	470	278

Data sourced from pharmacokinetic studies.[6][12]

5. Method Validation and Data Analysis The method should be validated according to regulatory guidelines (e.g., FDA or EMA).[9]

• Calibration Curve: Construct a calibration curve by plotting the peak area ratio (Bilastine/Bilastine-d6) against the nominal concentration of the calibration standards. A linear regression with a weighting factor (e.g., 1/x²) is typically used.

• Data Analysis: The concentration of Bilastine in unknown samples is calculated from the regression equation of the calibration curve.

Table 3: Representative Method Validation Data

Parameter	Result
Calibration Range (Plasma)	0.2 – 400 ng/mL[6][7]
Lower Limit of Quantification	0.2 ng/mL[7]
Within-Run Precision (CV%)	2.74 – 10.31 %[6]

| Within-Run Accuracy (% Nominal) | 96.91 – 113.33 %[6] |

Bilastine-d6 is an indispensable tool for the accurate bioanalysis of Bilastine. While the minimal metabolism of Bilastine precludes the traditional use of deuterated compounds for metabolite identification, Bilastine-d6 is critical for robust and reliable quantification in pharmacokinetic research. The use of isotope dilution mass spectrometry with Bilastine-d6 as an internal standard corrects for analytical variability, ensuring high-quality data that is essential for drug development, regulatory submission, and clinical use.

References

• 1. An overview of bilastine metabolism during preclinical investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Bilastine - Wikipedia [en.wikipedia.org]
• 4. benchchem.com [benchchem.com]
• 5. Bilastine: Complete Guide For Pharmaceutical Industry Professionals [octagonchem.com]
• 6. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Bioequivalence and Safety of Bilastine 20 mg Orodispersible Tablets and Conventional Tablets: A Randomized, Single-Dose, Two-Period Crossover Study in Healthy Volunteers Under Fasting Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. texilajournal.com [texilajournal.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 11. verjournal.com [verjournal.com]
• 12. researchgate.net [researchgate.net]

Application Notes and Protocols for the Use of Deuterated Internal Standards in Bioanalysis

Audience: Researchers, scientists, and drug development professionals.

Introduction

In the realm of bioanalysis, particularly in pharmacokinetic and toxicokinetic studies, the accurate quantification of analytes in complex biological matrices is paramount. Liquid chromatography-mass spectrometry (LC-MS) has become the gold standard for its sensitivity and selectivity. However, the accuracy and precision of LC-MS assays can be significantly influenced by various factors, including sample preparation, matrix effects, and instrument variability. The use of a suitable internal standard (IS) is crucial to compensate for these variations. Stable isotope-labeled internal standards (SIL-ISs), especially deuterated internal standards, are widely recognized as the preferred choice for robust and reliable quantitative bioanalysis.[1][2]

This document provides a comprehensive guide to the principles, selection, and application of deuterated internal standards in bioanalysis. It includes detailed experimental protocols for method validation in accordance with the International Council for Harmonisation (ICH) M10 guideline, which has been adopted by major regulatory agencies like the FDA and EMA.[3][4][5]

The Principle of Isotope Dilution Mass Spectrometry

The use of deuterated internal standards is based on the principle of isotope dilution mass spectrometry (IDMS). A known amount of the deuterated IS, which is chemically identical to the analyte but has a different mass due to the incorporation of deuterium (B1214612) atoms, is added to the sample at the earliest stage of preparation. Because the deuterated IS has nearly identical physicochemical properties to the analyte, it experiences the same extraction recovery, ionization efficiency, and potential for ion suppression or enhancement in the mass spectrometer.[6] By measuring the ratio of the analyte's response to the deuterated IS's response, any variability introduced during the analytical process is effectively normalized, leading to highly accurate and precise quantification.

Selecting a Suitable Deuterated Internal Standard

The selection of an appropriate deuterated internal standard is a critical step in bioanalytical method development. The following decision tree outlines the key considerations:

A decision tree for selecting a suitable deuterated internal standard.

Quantitative Data Presentation

The use of a deuterated internal standard significantly improves the accuracy and precision of a bioanalytical method compared to using a structural analog or no internal standard at all.

Table 1: Comparison of Assay Performance with Different Internal Standards for Teriflunomide [1]

Internal Standard Type	Analyte Concentration (ng/mL)	Accuracy (%)	Precision (%CV)
Deuterated IS (Teriflunomide-d4)	10 (LLOQ)	98.5	4.2
500	101.2	2.8
5000 (ULOQ)	99.8	3.1
Structural Analog IS	10 (LLOQ)	92.1	9.8
500	105.6	7.5
5000 (ULOQ)	94.3	8.2
No Internal Standard	10 (LLOQ)	85.4	15.3
500	112.8	12.1
5000 (ULOQ)	88.9	14.7

Table 2: Freeze-Thaw Stability of Esomeprazole in Rabbit Plasma

Concentration (ng/mL)	Cycle 1 (% Recovery)	Cycle 2 (% Recovery)	Cycle 3 (% Recovery)	%RSD
50 (Low QC)	98.2	97.5	96.8	1.01
500 (High QC)	99.1	98.4	97.9	0.61

Table 3: Bench-Top Stability of Various Analytes in Human Plasma at Room Temperature [7][8]

Analyte	Time (hours)	% Change from Initial
Analyte A	4	-1.5
8	-3.2
24	-8.7
Analyte B	4	0.8
8	1.5
24	2.1

Experimental Protocols

A comprehensive bioanalytical method validation should be conducted in line with the ICH M10 guideline to ensure the reliability of the data.[4]

Overall Bioanalytical Workflow

The following diagram illustrates a typical workflow for a bioanalytical method using a deuterated internal standard.

References

• 1. benchchem.com [benchchem.com]
• 2. Internal Standards in LC−MS Bioanalysis: Which, When, and How - WuXi AppTec DMPK [dmpkservice.wuxiapptec.com]
• 3. benchchem.com [benchchem.com]
• 4. ema.europa.eu [ema.europa.eu]
• 5. ICH M10 Guideline on Bioanalytical Method Validation and Study Sample Analysis - ECA Academy [gmp-compliance.org]
• 6. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 7. bevital.no [bevital.no]
• 8. researchgate.net [researchgate.net]

Application Note and Protocol: Utilizing O-2-Amino-2-methylpropyl Bilastine-d6 for Metabolite Identification Studies of Bilastine

Introduction

Bilastine (B1667067) is a second-generation H1 antihistamine that is highly selective for the H1 histamine (B1213489) receptor, exhibiting a rapid onset and prolonged duration of action.[1][2] A key characteristic of bilastine is its minimal metabolism in humans and various animal species.[3][4][5] Preclinical and clinical studies have consistently demonstrated that the majority of an administered dose is excreted unchanged.[2][4][5] Despite its low metabolic profile, a thorough investigation to confirm the absence of significant metabolites and to identify any minor metabolic products is a critical step in drug development to ensure safety and efficacy.

The use of stable isotope-labeled internal standards, particularly deuterated compounds, is an indispensable tool in mass spectrometry-based metabolite identification.[6][7][8][9] These standards are chemically almost identical to their unlabeled counterparts but are distinguishable by their mass, allowing them to serve as ideal internal standards to correct for variations during sample preparation and analysis.[6][8] "O-2-Amino-2-methylpropyl Bilastine-d6" is a deuterated analog of a potential impurity or synthetic precursor of bilastine, specifically the 2-amino-2-methylpropyl ester of bilastine.[10][11][12] While not a metabolite itself, this deuterated standard is a valuable tool for developing sensitive and specific analytical methods to investigate the metabolic fate of bilastine. Its distinct mass shift allows for confident identification and accurate quantification of any structurally related compounds that may be formed.

This application note provides a detailed protocol for the use of O-2-Amino-2-methylpropyl Bilastine-d6 in conjunction with liquid chromatography-tandem mass spectrometry (LC-MS/MS) for the comprehensive assessment of bilastine's metabolic profile in in vitro systems.

Experimental Protocols

In Vitro Incubation with Human Liver Microsomes (HLM)

This protocol outlines the procedure for incubating bilastine with human liver microsomes to assess its metabolic stability.

Materials:

• Bilastine

• O-2-Amino-2-methylpropyl Bilastine-d6 (as internal standard, IS)

• Human Liver Microsomes (pooled)

• Phosphate (B84403) Buffer (0.1 M, pH 7.4)

• NADPH Regeneration System (e.g., containing NADP+, glucose-6-phosphate, and glucose-6-phosphate dehydrogenase)

• Acetonitrile (B52724) (ACN), ice-cold

• Purified water

Procedure:

• Preparation of Incubation Mixture:

  • Prepare a stock solution of bilastine in a suitable solvent (e.g., DMSO or methanol).

  • In a microcentrifuge tube, combine phosphate buffer, HLM, and the bilastine stock solution to achieve a final bilastine concentration of 1 µM.

  • Pre-incubate the mixture at 37°C for 5 minutes.

• Initiation of Metabolic Reaction:

  • Initiate the reaction by adding the NADPH regeneration system to the pre-incubated mixture.

  • Incubate at 37°C in a shaking water bath.

• Time Point Sampling:

  • Collect aliquots of the incubation mixture at various time points (e.g., 0, 15, 30, 60, and 120 minutes).

• Quenching the Reaction:

  • To each aliquot, add two volumes of ice-cold acetonitrile containing O-2-Amino-2-methylpropyl Bilastine-d6 at a final concentration of 100 nM. This step simultaneously stops the enzymatic reaction and precipitates proteins.

• Sample Processing:

  • Vortex the samples vigorously for 1 minute.

  • Centrifuge at 14,000 rpm for 10 minutes to pellet the precipitated protein.

  • Transfer the supernatant to a clean tube for LC-MS/MS analysis.

LC-MS/MS Analysis

This protocol provides a general framework for the chromatographic separation and mass spectrometric detection of bilastine and potential metabolites.

Instrumentation:

• High-Performance Liquid Chromatography (HPLC) system coupled with a tandem mass spectrometer (MS/MS).

Chromatographic Conditions:

Parameter	Value
Column	C18 reverse-phase column (e.g., Agilent Zorbax C18, 150 x 4.6 mm, 5µm)
Mobile Phase A	10 mM Ammonium Acetate in water (pH 4)
Mobile Phase B	Acetonitrile
Flow Rate	0.5 mL/min
Injection Volume	10 µL
Column Temperature	35°C
Gradient	Start with 25% B, increase to 90% B over 10 minutes, hold for 2 minutes, then return to initial conditions and equilibrate for 3 minutes.

Mass Spectrometry Conditions:

Parameter	Value
Ionization Mode	Electrospray Ionization (ESI), Positive
Scan Type	Multiple Reaction Monitoring (MRM)
Source Temperature	350°C
Gas Flow	Instrument dependent
Capillary Voltage	4.0 kV

Data Presentation

The following table summarizes the expected mass-to-charge ratios (m/z) for bilastine, the deuterated internal standard, and potential theoretical metabolites. This table is crucial for setting up the MRM transitions for quantitative analysis and for searching for potential metabolic products in full scan or product ion scan data.

Compound	Molecular Formula	[M+H]+ (m/z)	Key Fragment Ions (m/z)
Bilastine	C₂₈H₃₇N₃O₃	464.29	259.1, 204.1
O-2-Amino-2-methylpropyl Bilastine-d6 (IS)	C₃₂D₆H₄₀N₄O₃	541.44	To be determined empirically
Bilastine N-oxide	C₂₈H₃₇N₃O₄	480.28	Characteristic neutral loss of 16 Da
Hydroxylated Bilastine	C₂₈H₃₇N₃O₄	480.28	Shift in fragment ions
Bilastine Glucuronide	C₃₄H₄₅N₃O₉	640.32	Neutral loss of 176 Da

Visualizations

Experimental Workflow for Metabolite Identification

The following diagram illustrates the overall workflow for the identification of potential bilastine metabolites using an in vitro metabolism assay and LC-MS/MS analysis with a deuterated internal standard.

References

• 1. go.drugbank.com [go.drugbank.com]
• 2. researchgate.net [researchgate.net]
• 3. An overview of bilastine metabolism during preclinical investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. The Value of Deuterated Internal Standards - KCAS Bio [kcasbio.com]
• 8. Deuterated internal standards and bioanalysis by AptoChem [aptochem.com]
• 9. resolvemass.ca [resolvemass.ca]
• 10. researchgate.net [researchgate.net]
• 11. scilit.com [scilit.com]
• 12. chemicalpapers.com [chemicalpapers.com]

Application Notes and Protocols for the Quantification of Bilastine in Human Plasma using Bilastine-d6 as an Internal Standard

Introduction

Bilastine is a second-generation antihistamine used for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria.[1][2] Accurate and reliable quantification of Bilastine in human plasma is essential for pharmacokinetic and bioequivalence studies.[1] This document provides detailed application notes and protocols for the determination of Bilastine in human plasma using a stable isotope-labeled internal standard, Bilastine-d6, coupled with liquid chromatography-tandem mass spectrometry (LC-MS/MS). The use of a deuterated internal standard like Bilastine-d6 is crucial for correcting for matrix effects and variations in sample processing, thereby ensuring high accuracy and precision.[2][3]

Analyte and Internal Standard

• Analyte: Bilastine

• Internal Standard (IS): Bilastine-d6

Note on Nomenclature: The compound "O-2-Amino-2-methylpropyl Bilastine-d6" appears to be a misnomer in some commercial listings. The correct deuterated internal standard for Bilastine analysis is typically referred to as Bilastine-d6.

Experimental Protocols

Two primary methods for sample preparation from human plasma are presented: Solid Phase Extraction (SPE) and Protein Precipitation.

Protocol 1: Solid Phase Extraction (SPE)

This method offers superior sample clean-up compared to protein precipitation, leading to reduced matrix effects and improved analytical sensitivity.[1]

Materials and Reagents:

• Bilastine and Bilastine-d6 reference standards (>98% purity)[3]

• Methanol (B129727) (HPLC Grade)[3]

• Acetonitrile (B52724) (HPLC Grade)[3]

• Formic Acid (LC-MS Grade)[3]

• Ultrapure Water (Type I)[3]

• Human Plasma (K2EDTA)[3]

• Polymeric reversed-phase SPE sorbent cartridges[1]

Procedure:

• Preparation of Stock and Working Solutions:

  • Prepare individual stock solutions of Bilastine and Bilastine-d6 in methanol at a concentration of 1 mg/mL.[1][3]

  • Prepare working standard solutions by serial dilution of the Bilastine stock solution with a 50:50 (v/v) mixture of methanol and water.[1]

  • Prepare the internal standard working solution by diluting the Bilastine-d6 stock solution to a final concentration of 100 ng/mL in 50:50 (v/v) methanol:water.[1][3]

• Sample Pre-treatment:

  • Thaw frozen human plasma samples at room temperature.[1]

  • To 200 µL of plasma, add 20 µL of the Bilastine-d6 internal standard working solution (100 ng/mL).[1]

  • Vortex the sample for 10 seconds.[1]

• Solid Phase Extraction:

  • Condition the SPE cartridges according to the manufacturer's instructions, typically with methanol followed by water.

  • Load the pre-treated plasma sample onto the SPE cartridge.

  • Wash the cartridge to remove interfering substances (e.g., with a low percentage of organic solvent in water).

  • Elute the analyte and internal standard with an appropriate elution solvent (e.g., methanol or acetonitrile).

  • Evaporate the eluate to dryness under a stream of nitrogen and reconstitute in the mobile phase for LC-MS/MS analysis.

Workflow for Solid Phase Extraction

Caption: Workflow for sample preparation using Solid Phase Extraction.

Protocol 2: Protein Precipitation

This is a simpler and faster method for sample preparation, suitable for high-throughput analysis.[2][3]

Materials and Reagents:

• Bilastine and Bilastine-d6 reference standards (>98% purity)[3]

• Methanol (HPLC Grade)[2][3]

• Acetonitrile (HPLC Grade)[2][3]

• Ultrapure Water (Type I)[3]

• Human Plasma (K2EDTA)[3]

Procedure:

• Preparation of Stock and Working Solutions:

  • Follow the same procedure as described in Protocol 1.

• Sample Preparation:

  • Pipette 50-100 µL of plasma into a microcentrifuge tube.[2][3]

  • Add 20 µL of the internal standard working solution (100 ng/mL Bilastine-d6) and vortex briefly.[3]

  • Add 300 µL of acetonitrile to precipitate proteins.[3]

  • Vortex vigorously for 1 minute.[3]

  • Centrifuge at 13,000 rpm for 10 minutes at 4°C.[3]

  • Transfer the supernatant to an autosampler vial or 96-well plate.[3]

  • Inject a small volume (e.g., 5 µL) into the LC-MS/MS system.[3]

Workflow for Protein Precipitation

Caption: Workflow for sample preparation using Protein Precipitation.

LC-MS/MS Analysis

Liquid Chromatography (LC) Conditions:

Parameter	Condition
Column	Reversed-phase column (e.g., Waters XBridge, 3.5 µm, 2.1 x 30 mm)[2]
Mobile Phase A	Varies, but typically an aqueous solution with a small amount of acid (e.g., 0.1% Formic Acid in Water).
Mobile Phase B	Varies, but typically an organic solvent like Acetonitrile or Methanol with a small amount of acid.
Flow Rate	1.00 mL/min[2]
Injection Volume	5 µL[3]
Column Temperature	Room Temperature[2]
Gradient	A suitable gradient to ensure separation from matrix components. Example: 0-0.5 min (95% A), 0.5-2.5 min (linear gradient to 5% A), 2.5-3.5 min (5% A), 3.5-3.6 min (linear gradient to 95% A), 3.6-5.0 min (95% A).[1]

Tandem Mass Spectrometry (MS/MS) Conditions:

Parameter	Bilastine	Bilastine-d6
Ionization Mode	ESI+	ESI+
Precursor Ion (m/z)	464	470
Product Ion (m/z)	272	278

Table based on data from a study on Bilastine pharmacokinetics.[2]

Quantitative Data Summary

Parameter	Value	Reference
Calibration Range in Plasma	0.2–400 ng/mL	[2]
Within-run Coefficient of Variation	2.74% - 10.31%	[2]
Within-run Accuracy (% of Nominal)	96.91% - 113.33%	[2]
Mean tmax (single dose)	1.1 - 1.4 hours	[2]
Mean t1/2 (single dose)	11.95 - 13.86 hours	[2]

Logical Relationship for Bioanalytical Method Validation

Caption: Key components of developing and validating a bioanalytical method.

References

• 1. benchchem.com [benchchem.com]
• 2. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. benchchem.com [benchchem.com]

Application Note: A Robust and Sensitive UPLC-MS/MS Method for the Quantification of Bilastine in Human Plasma

Audience: Researchers, scientists, and drug development professionals.

Introduction

Bilastine (B1667067) is a second-generation H1 antihistamine used for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria.[1][2] It is known for its non-sedating properties and long-acting effects.[1] Accurate quantification of bilastine in human plasma is essential for pharmacokinetic (PK) and bioequivalence studies, which are critical components of drug development and clinical research.[1]

This application note describes a highly selective, sensitive, and high-throughput Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) method for the determination of bilastine in human plasma. The method utilizes Solid Phase Extraction (SPE) for sample clean-up, which offers superior removal of matrix components compared to simpler methods like protein precipitation, leading to reduced matrix effects and enhanced analytical sensitivity.[1] The use of a deuterated internal standard, Bilastine-d6, ensures high accuracy and precision. This validated method is suitable for regulated bioanalysis in support of clinical trials and pharmacokinetic research.

Experimental Protocols

Materials and Methods

2.1.1. Chemicals and Reagents

• Bilastine reference standard (>99% purity)

• Bilastine-d6 (Internal Standard, IS) (>99% purity)

• Methanol (B129727) (LC-MS Grade)

• Acetonitrile (LC-MS Grade)

• Formic Acid (LC-MS Grade)

• Ammonium (B1175870) Hydroxide (B78521) solution

• Deionized Water (18.2 MΩ·cm)

• Human plasma (K2-EDTA)

2.1.2. Instrumentation

• UPLC System: Waters ACQUITY UPLC I-Class System or equivalent.

• Mass Spectrometer: Sciex API 5000 or a comparable triple quadrupole mass spectrometer equipped with a Turbo Ion Spray or Electrospray Ionization (ESI) source.[2]

• Analytical Column: Waters ACQUITY UPLC BEH C18, 1.8 µm, 2.1 x 100 mm, or equivalent.[3][4]

UPLC-MS/MS Conditions

2.2.1. UPLC Conditions A summary of the UPLC operating conditions is provided in the table below.

Parameter	Condition
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Flow Rate	0.4 mL/min
Gradient	Isocratic or Gradient (e.g., 5-95% B over 4 minutes)
Injection Volume	5 µL
Column Temp.	40°C
Run Time	~7 minutes

2.2.2. Mass Spectrometer Conditions The mass spectrometer was operated in positive electrospray ionization (ESI+) mode with Multiple Reaction Monitoring (MRM).

Parameter	Condition
Ionization Mode	Electrospray Ionization (ESI), Positive
Ion Source Gas 1	50 psi
Ion Source Gas 2	55 psi
Curtain Gas	35 psi
Temperature	550°C
IonSpray Voltage	5500 V
MRM Transitions	Bilastine: m/z 464.3 → 259.2 (Quantifier), m/z 464.3 → 167.1 (Qualifier)Bilastine-d6: m/z 470.3 → 265.2
Collision Energy	Optimized for specific instrument (e.g., 35-45 eV)
Declustering Potential	Optimized for specific instrument (e.g., 80-100 V)

Preparation of Solutions

• Stock Solutions (1 mg/mL): Accurately weigh and dissolve Bilastine and Bilastine-d6 in methanol to obtain separate stock solutions of 1 mg/mL. Store at -20°C.

• Working Standard Solutions: Prepare working standard solutions for the calibration curve by serially diluting the Bilastine stock solution with a 50:50 (v/v) methanol:water mixture to achieve concentrations ranging from 0.2 ng/mL to 400 ng/mL.[2][5]

• Internal Standard (IS) Working Solution (100 ng/mL): Dilute the Bilastine-d6 stock solution with 50:50 (v/v) methanol:water to a final concentration of 100 ng/mL.[1]

Plasma Sample Preparation (Solid Phase Extraction)

The sample preparation workflow is a critical step for removing interfering substances from the plasma matrix.

• Pre-treatment: Thaw plasma samples at room temperature. In a clean tube, add 20 µL of the IS working solution (100 ng/mL) to 200 µL of plasma. Vortex for 10 seconds. Add 200 µL of 2% ammonium hydroxide in water and vortex for another 10 seconds.[1]

• SPE Cartridge Conditioning: Condition a polymeric reversed-phase SPE cartridge by passing 1 mL of methanol followed by 1 mL of deionized water.

• Loading: Load the entire pre-treated plasma sample onto the conditioned SPE cartridge.[1]

• Washing: Wash the cartridge with 1 mL of deionized water, followed by 1 mL of 5% methanol in water to remove polar interferences.[1]

• Elution: Elute Bilastine and Bilastine-d6 from the cartridge with 1 mL of methanol into a clean collection tube.[1]

• Evaporation & Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C. Reconstitute the dried residue in 100 µL of the mobile phase.[1] Vortex and transfer to an autosampler vial for analysis.

Fig 1. UPLC-MS/MS Sample Preparation Workflow.

Method Validation Summary

The method was validated according to regulatory guidelines. The key quantitative performance characteristics are summarized below.

Validation Parameter	Result
Linearity Range	0.2 - 400 ng/mL[2][5]
Correlation Coefficient (r²)	> 0.995
Lower Limit of Quantification (LLOQ)	0.2 ng/mL[2]
Intra-day Precision (%RSD)	< 15% (≤ 10.31%)[5]
Inter-day Precision (%RSD)	< 15%
Intra-day Accuracy (% Bias)	Within ±15% (91% - 113%)[3][5]
Inter-day Accuracy (% Bias)	Within ±15% (85% - 107%)[3]
Extraction Recovery	> 70%[3][4]
Matrix Effect	95% - 108%[3][4]

Results and Discussion

The developed UPLC-MS/MS method demonstrated excellent performance for the quantification of bilastine in human plasma. The chromatographic conditions provided a sharp, symmetrical peak for bilastine, well-separated from any endogenous plasma components. The use of a stable isotope-labeled internal standard (Bilastine-d6) effectively compensated for any variability during sample preparation and ionization.

The method was linear over a wide concentration range, from 0.2 ng/mL to 400 ng/mL, making it suitable for clinical studies where plasma concentrations can vary significantly. The LLOQ of 0.2 ng/mL provides the high sensitivity required to accurately measure concentrations at later time points in pharmacokinetic profiles.[2] The accuracy and precision of the method were well within the acceptable limits for bioanalytical method validation, with both intra-day and inter-day variations being less than 15%.[3][4] Furthermore, the high recovery and negligible matrix effect indicate that the solid-phase extraction protocol is effective and robust for cleaning up complex plasma samples.[3][4]

Fig 2. Analytical Run Acceptance Criteria Logic.

Conclusion

This application note details a validated, robust, and sensitive UPLC-MS/MS method for the quantification of bilastine in human plasma. The protocol, employing solid-phase extraction for sample preparation, provides reliable and accurate results that meet regulatory standards for bioanalysis. The method is well-suited for high-throughput analysis in clinical and pharmaceutical laboratories to support pharmacokinetic studies and therapeutic drug monitoring of bilastine.

References

• 1. benchchem.com [benchchem.com]
• 2. Bioequivalence and Safety of Bilastine 20 mg Orodispersible Tablets and Conventional Tablets: A Randomized, Single-Dose, Two-Period Crossover Study in Healthy Volunteers Under Fasting Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. ijpda.org [ijpda.org]
• 4. researchgate.net [researchgate.net]
• 5. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Mitigating matrix effects with "O-2-Amino-2-methylpropyl Bilastine-d6"

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides guidance on the use of O-2-Amino-2-methylpropyl Bilastine-d6 as a stable isotope-labeled internal standard (SIL-IS) to mitigate matrix effects in quantitative bioanalysis, primarily using Liquid Chromatography with tandem mass spectrometry (LC-MS/MS).

Frequently Asked Questions (FAQs)

Q1: What are matrix effects and why are they a concern in LC-MS/MS bioanalysis? A1: Matrix effects are the alteration of ionization efficiency for a target analyte caused by co-eluting, undetected components from the sample matrix (e.g., plasma, urine, tissue homogenate).[1][2] This interference can lead to ion suppression (decreased signal) or ion enhancement (increased signal).[2][3] These effects are a major concern because they can severely compromise the accuracy, precision, and sensitivity of an analytical method, potentially leading to unreliable quantification of the drug or metabolite.[1][4]

Q2: How does "O-2-Amino-2-methylpropyl Bilastine-d6" help mitigate matrix effects? A2: O-2-Amino-2-methylpropyl Bilastine-d6 is a deuterated form of a Bilastine-related compound, designed to be an ideal internal standard. As a SIL-IS, it is chemically and structurally almost identical to the native analyte.[5] This means it co-elutes chromatographically and experiences the same degree of ion suppression or enhancement as the analyte.[2][5] By adding a known concentration of Bilastine-d6 to all samples, calibrators, and quality controls, quantification is based on the ratio of the analyte's peak area to the internal standard's peak area. This ratiometric approach normalizes variations caused by matrix effects, leading to more accurate and precise results.[2]

Q3: What is the "deuterium isotope effect" and can it affect my results? A3: The deuterium (B1214612) isotope effect can cause a SIL-IS to have a slightly different retention time than the unlabeled analyte, typically eluting slightly earlier from a reversed-phase column.[6][7] This is thought to be due to changes in the molecule's lipophilicity when hydrogen is replaced with deuterium.[7] If the analyte and its SIL-IS separate chromatographically, they may elute into regions with different levels of matrix components, leading to differential matrix effects and incomplete compensation.[6] It is crucial to verify co-elution during method development.[6]

Q4: When might a deuterated internal standard fail to correct for matrix effects? A4: A deuterated standard may not provide adequate correction if:

• Chromatographic Separation: The "deuterium isotope effect" causes the analyte and internal standard to separate, exposing them to different matrix interferences.[6]

• High Contaminant Concentration: An extremely high concentration of a co-eluting matrix component can suppress the ionization of both the analyte and the internal standard disproportionately.[6]

• Isotopic Instability: Deuterium atoms on labile functional groups (like -OH or -NH) can sometimes exchange with hydrogen atoms from the solvent or matrix (H/D exchange), altering the standard's concentration and signal.[2][8]

• Analyte-IS Interaction: The analyte and its SIL-IS can sometimes suppress each other's ionization, especially at high concentrations.[9]

Troubleshooting Guides

This section addresses specific issues you may encounter during your experiments.

Problem / Observation	Potential Cause(s)	Recommended Solution(s)
High variability in results across different samples despite using Bilastine-d6.	Differential Matrix Effects: The most likely cause. Even with a SIL-IS, lot-to-lot or sample-to-sample variations in the biological matrix can be significant.[1][10] A slight chromatographic shift (isotope effect) can amplify this issue.[6]	Verify Co-elution: Overlay chromatograms of the analyte and Bilastine-d6 to ensure they elute at the exact same time. If not, modify chromatographic conditions (gradient, temperature) to achieve co-elution.[2][6] Improve Sample Cleanup: Employ more rigorous sample preparation like Solid-Phase Extraction (SPE) or Liquid-Liquid Extraction (LLE) to remove more interfering components.[2][6] Matrix-Matched Calibrators: Prepare calibration standards in the same biological matrix as the samples to better mimic the matrix effect.[2]
Analyte and/or Bilastine-d6 signal is very low or absent.	Severe Ion Suppression: The concentration of matrix components is so high that it's suppressing the ionization of both your analyte and the internal standard.[2]	Dilute the Sample: Diluting the sample can reduce the concentration of matrix components. Be mindful of staying above the limit of quantitation (LOQ).[2][6] Optimize Chromatography: Adjust the LC method to move the elution of your compounds away from regions of high ion suppression. A post-column infusion experiment can identify these regions.[6][10] Change Ionization Source: If using Electrospray Ionization (ESI), consider trying Atmospheric Pressure Chemical Ionization (APCI), which can be less susceptible to matrix effects for some compounds.[10]
The IS-Normalized Matrix Factor is not close to 1.0.	Poor Compensation: This quantitatively demonstrates that the Bilastine-d6 is not experiencing the same matrix effect as the analyte.[10] This is often due to the deuterium isotope effect causing chromatographic separation.	Re-optimize Chromatography: The primary goal is to force co-elution of the analyte and the internal standard.[2] Evaluate IS Purity: Ensure there is no significant unlabeled Bilastine present in your Bilastine-d6 standard, as this will affect results. Consider a ¹³C or ¹⁵N Labeled Standard: If available, these heavier isotopes are much less prone to chromatographic shifts.[2]
Low recovery of the internal standard.	Suboptimal Sample Preparation: The extraction procedure is inefficient for your compound, leading to loss of both the analyte and the internal standard before analysis.[11]	Optimize Extraction: Re-evaluate your extraction solvent, pH, and technique (e.g., for SPE, check sorbent, wash, and elution steps) to ensure maximum recovery of Bilastine.[11]

Experimental Protocols

Protocol: Quantitative Assessment of Matrix Effect

This protocol uses the post-extraction spike method, a standard approach to quantitatively measure matrix effects.[4][10]

Objective: To determine the Matrix Factor (MF) for Bilastine and the IS-Normalized Matrix Factor using O-2-Amino-2-methylpropyl Bilastine-d6.

Materials:

• Blank biological matrix (e.g., plasma) from at least 6 different sources/lots.[10][12]

• Bilastine analytical standard.

• O-2-Amino-2-methylpropyl Bilastine-d6 internal standard.

• Appropriate solvents for reconstitution and extraction.

Procedure:

• Prepare Three Sets of Samples at two concentration levels: low (LQC) and high (HQC).

  • Set 1 (Neat Solution):

    • Spike Bilastine and Bilastine-d6 into the final reconstitution solvent.

    • Represents the response without any matrix influence.

  • Set 2 (Post-Extraction Spike):

    • Process blank matrix samples through the entire extraction procedure (e.g., protein precipitation, LLE, or SPE).

    • Spike Bilastine and Bilastine-d6 into the final, dried extract just before reconstitution.

    • Represents the response in the presence of matrix components.

  • Set 3 (Pre-Extraction Spike):

    • Spike Bilastine and Bilastine-d6 into the blank matrix before starting the extraction procedure.

    • Used for determining overall process efficiency and recovery (optional but recommended).

• LC-MS/MS Analysis: Analyze all prepared samples using the developed LC-MS/MS method.

• Calculations:

  • Matrix Factor (MF):

    • MF = (Peak Area in Set 2) / (Peak Area in Set 1)[10]

    • Calculate MF for both the analyte and the internal standard separately.

    • An MF < 1 indicates ion suppression; MF > 1 indicates ion enhancement.[10] An ideal range is 0.8 to 1.2.

  • IS-Normalized Matrix Factor:

    • IS-Normalized MF = (MF of Analyte) / (MF of Internal Standard)[12]

    • Acceptance Criteria: The goal is an IS-Normalized MF close to 1.0. The coefficient of variation (CV) of the IS-Normalized MF across the different matrix lots should not be greater than 15%.[12]

Data Presentation Example

Table 1: Example Matrix Effect Assessment Data for Bilastine

Matrix Lot	Analyte MF	IS (d6) MF	IS-Normalized MF
1	0.65	0.68	0.96
2	0.72	0.74	0.97
3	0.68	0.66	1.03
4	0.75	0.79	0.95
5	0.62	0.61	1.02
6	0.70	0.71	0.99
Mean	0.69	0.70	0.99
%CV	6.8%	8.5%	3.2%

Interpretation: In this example, significant ion suppression is present (Analyte MF ~0.69). However, the Bilastine-d6 internal standard tracks this suppression effectively, resulting in an IS-Normalized MF very close to 1.0 with a low %CV, indicating the method is rugged and reliable.

Visualizations

References

• 1. Biological Matrix Effects in Quantitative Tandem Mass Spectrometry-Based Analytical Methods: Advancing Biomonitoring - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. bataviabiosciences.com [bataviabiosciences.com]
• 4. tandfonline.com [tandfonline.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. benchchem.com [benchchem.com]
• 7. waters.com [waters.com]
• 8. researchgate.net [researchgate.net]
• 9. crimsonpublishers.com [crimsonpublishers.com]
• 10. Assessment of matrix effect in quantitative LC-MS bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. e-b-f.eu [e-b-f.eu]

Optimizing LC-MS/MS parameters for "O-2-Amino-2-methylpropyl Bilastine-d6"

This technical support guide provides comprehensive information for researchers, scientists, and drug development professionals on optimizing Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) parameters for the analysis of "O-2-Amino-2-methylpropyl Bilastine-d6."

Frequently Asked Questions (FAQs)

Q1: What is O-2-Amino-2-methylpropyl Bilastine-d6 and what is its primary use in LC-MS/MS analysis?

A1: O-2-Amino-2-methylpropyl Bilastine-d6 is a deuterated analogue of a bilastine (B1667067) derivative.[1] Given its stable isotope label, its primary application in LC-MS/MS is as an internal standard (IS) for the accurate quantification of the corresponding non-labeled analyte in complex biological matrices. The use of a stable isotope-labeled internal standard is a widely accepted method to compensate for matrix effects and variations in sample processing.[2]

Q2: What are the typical mass transitions (Q1/Q3) for bilastine and its deuterated analogues?

A2: For bilastine, a common precursor ion [M+H]⁺ is m/z 464.3.[3] Published methods have utilized product ions such as m/z 272 and m/z 145.1 for quantification and qualification.[2][3] For the internal standard bilastine-d6, the precursor ion is m/z 470, with a corresponding product ion of m/z 278.[2]

For O-2-Amino-2-methylpropyl Bilastine-d6, with a molecular weight of 540.77, the expected precursor ion [M+H]⁺ would be approximately m/z 541.8. The specific product ions would need to be determined empirically through infusion of a standard solution into the mass spectrometer and performing a product ion scan.

Q3: How can I determine the optimal MRM transitions for O-2-Amino-2-methylpropyl Bilastine-d6?

A3: The optimal Multiple Reaction Monitoring (MRM) transitions can be determined by following these steps:

• Prepare a standard solution of O-2-Amino-2-methylpropyl Bilastine-d6 in an appropriate solvent (e.g., 50:50 acetonitrile (B52724):water).

• Infuse the solution directly into the mass spectrometer.

• Perform a Q1 scan in positive ionization mode to confirm the mass of the precursor ion (expected around m/z 541.8).

• Select the most intense isotope for the precursor ion and perform a product ion scan to identify the most stable and abundant fragment ions.

• Select the most intense and specific product ions for the MRM transitions. Typically, the most intense transition is used for quantification and a second, less intense transition is used for confirmation.

Q4: What type of sample preparation is recommended for plasma samples?

A4: Protein precipitation is a common and effective method for the extraction of bilastine and its analogues from plasma samples.[2][4] This technique is favored for its simplicity and high-throughput applicability. Acetonitrile is frequently used as the precipitation solvent.[5][6]

Experimental Protocols

Sample Preparation: Protein Precipitation

This protocol is suitable for the extraction of O-2-Amino-2-methylpropyl Bilastine-d6 and the target analyte from human plasma.

Materials:

• Human plasma (K2EDTA)

• O-2-Amino-2-methylpropyl Bilastine-d6 (Internal Standard) working solution

• Acetonitrile (HPLC grade or higher)

• Microcentrifuge tubes or 96-well plates

• Vortex mixer

• Centrifuge (capable of 10,000 rpm and 4°C)

Procedure:

• Aliquot 100 µL of plasma sample, calibration standards, or quality control samples into microcentrifuge tubes.

• Add 25 µL of the internal standard working solution to each tube.

• Add 300 µL of ice-cold acetonitrile to each tube to precipitate the plasma proteins.

• Vortex each tube vigorously for 1 minute to ensure thorough mixing.

• Centrifuge the samples at 10,000 rpm for 10 minutes at 4°C.

• Carefully transfer the supernatant to clean autosampler vials or a 96-well plate.

• Inject a portion of the supernatant into the LC-MS/MS system.

LC-MS/MS Analysis

The following are suggested starting parameters for method development. Optimization will be required for your specific instrumentation and application.

Parameter	Recommended Condition
LC Column	C18 reverse-phase column (e.g., 50 x 2.1 mm, 1.8 µm)
Mobile Phase A	0.1% Formic acid in water
Mobile Phase B	0.1% Formic acid in acetonitrile
Flow Rate	0.4 mL/min
Injection Volume	5 µL
Column Temp.	40°C
Gradient	0-0.5 min: 10% B; 0.5-3.0 min: 10-90% B; 3.0-4.0 min: 90% B; 4.1-5.0 min: 10% B
Ionization Mode	Electrospray Ionization (ESI), Positive
Capillary Voltage	3.5 kV
Source Temp.	150°C
Desolvation Temp.	400°C
Cone Gas Flow	50 L/hr
Desolvation Gas Flow	800 L/hr

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
Bilastine	464.3	272.2	25
145.1	35
Bilastine-d6	470.3	278.2	25
O-2-Amino-2-methylpropyl Bilastine-d6	~541.8	To be determined	To be determined

Troubleshooting Guides

Issue 1: Poor Peak Shape (Tailing, Fronting, or Broadening)

Potential Cause	Troubleshooting Step
Column Contamination	Flush the column with a strong solvent. If the problem persists, replace the column. Use a guard column to protect the analytical column.[7]
Inappropriate Mobile Phase pH	Ensure the mobile phase pH is at least 2 units away from the analyte's pKa to maintain a consistent ionization state.
Sample Overload	Reduce the injection volume or dilute the sample.[7]
Extra-column Volume	Minimize the length and diameter of tubing between the injector, column, and detector. Ensure all fittings are secure.
Injection Solvent Mismatch	Dissolve the sample in the initial mobile phase composition or a weaker solvent.[7]

Issue 2: Low Sensitivity or No Signal

Potential Cause	Troubleshooting Step
Incorrect MS/MS Transitions	Confirm the precursor and product ions by infusing a standard solution. Optimize collision energy for each transition.
Suboptimal Ion Source Parameters	Optimize source parameters such as capillary voltage, gas flows, and temperatures for the specific analyte.
Ion Suppression from Matrix Effects	Improve sample cleanup by using techniques like solid-phase extraction (SPE). Adjust chromatographic conditions to separate the analyte from co-eluting matrix components.
Contaminated Ion Source	Clean the ion source according to the manufacturer's instructions.
Sample Degradation	Ensure proper sample storage and handling. Prepare fresh samples and standards.

Issue 3: High Background Noise

Potential Cause	Troubleshooting Step
Contaminated Mobile Phase	Use high-purity, LC-MS grade solvents and additives. Prepare fresh mobile phases daily.
Contaminated LC System	Flush the entire LC system, including the injector and tubing, with a strong solvent mixture (e.g., isopropanol:methanol).
Carryover	Implement a robust needle wash protocol with a strong solvent. Inject blank samples between analytical runs to check for carryover.
Leaks in the System	Inspect all fittings and connections for any signs of leaks.

Visualized Workflows

Caption: Experimental workflow for the analysis of O-2-Amino-2-methylpropyl Bilastine-d6.

References

• 1. gentaur.com [gentaur.com]
• 2. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. verjournal.com [verjournal.com]
• 4. BA-BE Studies: SOP for Protein Precipitation Method in Plasma – V 2.0 – SOP Guide for Pharma [pharmasop.in]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. researchgate.net [researchgate.net]
• 7. agilent.com [agilent.com]

Improving peak resolution in bilastine impurity analysis

Welcome to the technical support center for bilastine (B1667067) impurity analysis. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address common challenges in achieving optimal peak resolution during chromatographic analysis.

Troubleshooting Guides

This section provides solutions to specific problems you might encounter during the analysis of bilastine and its impurities.

Problem: Poor resolution between bilastine and a known impurity peak.

Possible Causes and Solutions:

• Inadequate Mobile Phase Strength: The organic solvent percentage in your mobile phase may be too high, causing early elution and co-elution of peaks.

  • Solution: Systematically decrease the percentage of the organic solvent (e.g., acetonitrile (B52724) or methanol) in the mobile phase.[1] This will increase the retention factor (k) and improve separation.[1][2]

• Suboptimal pH of the Mobile Phase: The pH of the mobile phase can affect the ionization state of bilastine and its impurities, thus altering their retention behavior.

  • Solution: Adjust the mobile phase pH. For acidic compounds, using a low pH (e.g., < 3.5) can suppress ionization and improve peak shape and resolution.[3] Ensure the new pH is within the stable range for your column.

• Incorrect Mobile Phase Composition: The choice of organic solvent can significantly impact selectivity.

  • Solution: If using acetonitrile, try switching to methanol (B129727) or a different organic modifier.[2] This can alter the selectivity (α) of the separation.[1][2]

A logical workflow for troubleshooting this issue is presented below:

Caption: Troubleshooting workflow for poor peak resolution.

Problem: Peak tailing observed for the bilastine peak.

Possible Causes and Solutions:

• Secondary Interactions with Stationary Phase: Active sites on the column packing material can cause peak tailing.

  • Solution: Ensure the mobile phase pH is appropriately buffered to suppress the ionization of any residual silanols on the column. Adjusting the pH away from the pKa of the analyte can also help.

• Column Overload: Injecting too much sample can lead to peak distortion.[4]

  • Solution: Reduce the sample concentration or injection volume.[5] As a general guideline, the injection volume should be 1-2% of the total column volume for sample concentrations around 1µg/µL.[4]

• Column Contamination or Degradation: Accumulation of contaminants at the column inlet or degradation of the stationary phase can lead to poor peak shape.

  • Solution: Use a guard column to protect the analytical column.[6] If the column is contaminated, try flushing it with a strong solvent. If the problem persists, the column may need to be replaced.

Problem: Broad peaks for all analytes.

Possible Causes and Solutions:

• High Extra-Column Volume: Excessive tubing length or diameter between the injector, column, and detector can cause peak broadening.

  • Solution: Minimize the length and internal diameter of all connecting tubing.

• Suboptimal Flow Rate: The flow rate may be too high for efficient separation.

  • Solution: Lowering the flow rate can improve resolution, although it will increase the run time.[4][7]

• Incorrect Injection Solvent: If the sample is dissolved in a solvent much stronger than the mobile phase, it can lead to broad peaks.

  • Solution: Whenever possible, dissolve the sample in the initial mobile phase.[5]

Frequently Asked Questions (FAQs)

Q1: How can I improve peak resolution without changing my column or mobile phase?

You can try optimizing the following parameters:

• Flow Rate: Decreasing the flow rate generally enhances resolution.[4]

• Temperature: Lowering the column temperature can increase retention and improve resolution, but it will also lead to longer analysis times.[4] Conversely, increasing the temperature can improve efficiency for some separations.[2]

• Injection Volume: Reducing the injection volume can minimize peak broadening due to column overload.[5]

Q2: What type of column is typically used for bilastine impurity analysis?

Reverse-phase columns are commonly used for the analysis of bilastine and its impurities. Several methods have been developed using:

• C18 columns: These are widely used and have been shown to provide good separation.[8][9][10] Examples include Inertsil ODS-3 and Phenomenex Gemini C18.[9][11]

• C8 columns: A Discovery C8 column has also been successfully used.[12]

Q3: What are some common mobile phases for bilastine analysis?

Typical mobile phases consist of a buffer and an organic modifier in a gradient or isocratic elution mode.

• Buffers: Ammonium acetate (B1210297) and potassium dihydrogen phosphate (B84403) are common choices.[11][12]

• Organic Modifiers: Acetonitrile and methanol are frequently used.[9][11] The ratio of buffer to organic modifier is a critical parameter for optimizing resolution.

Q4: How do I perform a forced degradation study for bilastine?

Forced degradation studies are performed to demonstrate the stability-indicating nature of an analytical method. Bilastine can be subjected to stress conditions as per ICH guidelines, including:

• Acid Hydrolysis: Treat the drug solution with an acid (e.g., 0.1 N HCl) and heat.[9]

• Base Hydrolysis: Treat the drug solution with a base (e.g., 0.1 N NaOH) and heat.

• Oxidative Degradation: Treat the drug solution with an oxidizing agent (e.g., hydrogen peroxide) and heat.[9]

• Thermal Degradation: Heat the drug solution.[9]

• Photolytic Degradation: Expose the drug solution to UV light.[13]

Experimental Protocols

Example HPLC Method for Bilastine and its Impurities

This protocol is a representative example based on published methods.[11][14] Optimization will likely be required for your specific application.

Table 1: Chromatographic Conditions

Parameter	Condition
Column	Inertsil ODS-3 (150 x 4.6 mm, 5 µm)[11] or Hypersil BDS C-18
Mobile Phase A	10 mM Ammonium Acetate (pH 6.0)[11] or 2mM Ammonium Acetate buffer[14]
Mobile Phase B	Acetonitrile[14] or Methanol[11]
Elution Mode	Gradient[11][14]
Flow Rate	1.0 mL/min[11]
Column Temperature	30°C[14]
Detection Wavelength	275 nm[11][14]
Injection Volume	10 µL[14]

Methodology:

• Mobile Phase Preparation: Prepare the mobile phases as described in Table 1. Filter and degas the mobile phases before use.

• Standard Solution Preparation: Accurately weigh and dissolve bilastine and its impurity reference standards in a suitable diluent (e.g., mobile phase) to prepare stock solutions. Further dilute to the desired working concentrations.

• Sample Solution Preparation: Prepare the sample solution by dissolving the bilastine drug substance or product in the diluent to achieve a known concentration.

• Chromatographic Analysis: Equilibrate the HPLC system with the initial mobile phase composition. Inject the standard and sample solutions and record the chromatograms.

• Data Analysis: Identify and quantify the impurities in the sample by comparing their retention times and peak areas with those of the reference standards.

The relationship between key HPLC parameters and peak resolution is summarized below.

Caption: Factors and parameters affecting HPLC peak resolution.

Quantitative Data Summary

The following table summarizes typical ranges for key parameters in bilastine impurity analysis, compiled from various published methods.

Table 2: Typical HPLC Parameter Ranges for Bilastine Analysis

Parameter	Typical Range	Impact on Resolution
Flow Rate	0.8 - 1.2 mL/min[9][13]	Lower flow rates generally improve resolution.[4]
Column Temperature	30 - 40°C[13][14]	Can affect selectivity and efficiency; optimization is key.[4]
Wavelength	275 - 282 nm[9][11]	Should be at or near the absorbance maximum of the analytes.
pH of Mobile Phase	2.5 - 6.0[13][15]	Critical for controlling ionization and selectivity.

References

• 1. chromtech.com [chromtech.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. mastelf.com [mastelf.com]
• 4. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 5. HPLC Troubleshooting Guide [sigmaaldrich.com]
• 6. ccc.chem.pitt.edu [ccc.chem.pitt.edu]
• 7. m.youtube.com [m.youtube.com]
• 8. scholarscompass.vcu.edu [scholarscompass.vcu.edu]
• 9. rjptonline.org [rjptonline.org]
• 10. researchgate.net [researchgate.net]
• 11. tandfonline.com [tandfonline.com]
• 12. researchgate.net [researchgate.net]
• 13. Design of Experiments Approach for Method Development and Validation of Bilastine in Pure and Pharmaceutical Dosage form Using RP-UFLC – Oriental Journal of Chemistry [orientjchem.org]
• 14. ijpronline.com [ijpronline.com]
• 15. researchgate.net [researchgate.net]

Technical Support Center: Troubleshooting Deuterated Internal Standards

Answering your request for a technical support center focused on troubleshooting deuterated internal standards, here is a comprehensive guide in a question-and-answer format, complete with data tables, experimental protocols, and Graphviz diagrams to address common issues encountered by researchers, scientists, and drug development professionals.

This guide provides solutions to common problems encountered during the use of deuterated internal standards in analytical assays.

Frequently Asked Questions (FAQs)

Q1: What are the ideal purity requirements for a deuterated internal standard?

A1: The isotopic purity of a deuterated internal standard is crucial for accurate quantification. Ideally, the isotopic purity should be as high as possible, typically above 98%. The contribution of the unlabeled analyte in the deuterated standard should be minimal to avoid artificially inflating the measured concentration of the analyte.

Q2: How can I assess the isotopic purity and chemical purity of my deuterated internal standard?

A2: The purity of a deuterated internal standard is typically determined by the manufacturer and reported on the Certificate of Analysis (CoA). You can verify the chemical purity using techniques like High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC) coupled with a suitable detector. Isotopic purity is best assessed using high-resolution mass spectrometry (HRMS) to determine the distribution of isotopic variants.

Q3: What is the acceptable recovery range for a deuterated internal standard in a typical extraction procedure?

A3: The acceptable recovery for a deuterated internal standard can vary depending on the complexity of the sample matrix and the extraction method. However, a generally accepted range is between 70% and 130%. Consistency in recovery across samples is often more critical than achieving 100% recovery.

Troubleshooting Common Issues

Issue 1: Poor Peak Shape or Tailing for the Deuterated Internal Standard

Possible Cause:

• Chromatographic Issues: Problems with the analytical column, mobile phase composition, or gradient.

• Sample Matrix Effects: Interference from components in the sample matrix.

• Degradation of the Standard: The deuterated standard may be unstable under the analytical conditions.

Troubleshooting Steps:

• Optimize Chromatographic Conditions:

  • Ensure the column is properly conditioned and has not exceeded its lifetime.

  • Verify the mobile phase composition and pH.

  • Adjust the gradient profile to improve peak separation and shape.

• Evaluate Matrix Effects:

  • Perform a matrix effect study by comparing the response of the standard in a clean solvent versus the sample matrix.

  • If significant matrix effects are observed, consider a more rigorous sample clean-up procedure.

• Assess Standard Stability:

  • Analyze a freshly prepared standard solution to rule out degradation over time.

  • Investigate potential sources of degradation, such as temperature, light exposure, or pH.

Issue 2: High Variability in the Internal Standard Response

Possible Cause:

• Inconsistent Sample Preparation: Variations in extraction efficiency or sample volume.

• Instrument Instability: Fluctuations in the mass spectrometer or autosampler performance.

• Adsorption of the Standard: The deuterated standard may be adsorbing to vials, pipette tips, or other surfaces.

Troubleshooting Workflow:

Caption: Troubleshooting workflow for high internal standard variability.

Issue 3: Isotopic Exchange or "Back-Exchange"

Possible Cause:

• Labile Deuterium (B1214612) Atoms: The deuterium atoms on the internal standard are in positions that can readily exchange with protons from the solvent or sample matrix. This is more common for deuterium on heteroatoms like oxygen or nitrogen.

• Harsh Chemical Conditions: Extreme pH or high temperatures during sample preparation can promote isotopic exchange.

Preventative Measures:

• Select a Stable Standard: Choose a deuterated internal standard where the deuterium atoms are on carbon atoms, which are generally less prone to exchange.

• Control Sample Preparation Conditions: Avoid exposing the sample to harsh pH or high temperatures. If necessary, neutralize the sample after any acidic or basic extraction steps.

Experimental Protocol: Assessing Isotopic Stability

• Incubation Study:

  • Prepare two sets of samples. In one set, spike the deuterated internal standard into the sample matrix. In the other set, spike the standard into a pure solvent.

  • Incubate both sets of samples under the same conditions as your typical sample preparation workflow (e.g., time, temperature, pH).

  • Analyze the samples by mass spectrometry and compare the isotopic distribution of the deuterated standard between the matrix and solvent samples. A significant shift in the isotopic pattern in the matrix sample suggests isotopic exchange.

Issue 4: Analyte Signal in the Internal Standard Channel (Crosstalk)

Possible Cause:

• In-source Fragmentation: The analyte may fragment in the mass spectrometer's ion source to produce an ion with the same mass-to-charge ratio (m/z) as the deuterated internal standard.

• Isotopic Contribution: The natural abundance of heavy isotopes (e.g., ¹³C) in the analyte can lead to a small signal at the m/z of the deuterated standard.

Troubleshooting Steps:

Caption: Logical diagram for troubleshooting analyte crosstalk.

Quantitative Data Summary

Table 1: Common Acceptance Criteria for Deuterated Internal Standards

Parameter	Acceptance Range	Notes
Isotopic Purity	> 98%	Higher purity minimizes the contribution of the unlabeled analyte.
Chemical Purity	> 99%	Ensures that impurities do not interfere with the analysis.
Internal Standard Recovery	70% - 130%	Consistency across the batch is more critical than the absolute value.
Internal Standard Response RSD	< 15%	Relative Standard Deviation (RSD) across a batch of samples.

"O-2-Amino-2-methylpropyl Bilastine-d6" stability in biological matrices

This technical support center provides guidance on the stability of O-2-Amino-2-methylpropyl Bilastine-d6 in biological matrices for researchers, scientists, and drug development professionals.

Frequently Asked Questions (FAQs)

Q1: What is O-2-Amino-2-methylpropyl Bilastine-d6 and what is its primary use in bioanalysis?

A1: O-2-Amino-2-methylpropyl Bilastine-d6 is a stable, deuterium-labeled isotope of a Bilastine (B1667067) derivative. It is primarily used as an internal standard (IS) in liquid chromatography-mass spectrometry (LC-MS) based bioanalytical methods for the accurate quantification of Bilastine in biological matrices such as plasma and urine.[1][2] The use of a stable isotope-labeled IS is considered the "gold standard" as it closely mimics the analyte's behavior during sample preparation, extraction, and chromatographic separation, thus correcting for variability and matrix effects.[2][3]

Q2: What is the known stability of the parent compound, Bilastine, under forced degradation conditions?

A2: Forced degradation studies on Bilastine have shown that it is susceptible to degradation under acidic and oxidative conditions.[4][5] However, it has been found to be stable under photolytic (light) and thermal (heat) stress conditions.[6]

Q3: Does Bilastine undergo significant metabolism in biological systems?

A3: No, preclinical studies in various animal species and humans have demonstrated that Bilastine undergoes minimal metabolism.[7][8][9] A large percentage of an oral dose is excreted unchanged in the urine and feces.[9] This low metabolic profile suggests a lower likelihood of stability issues related to enzymatic degradation in biological matrices.

Q4: Are there any potential stability concerns with using a deuterated internal standard like O-2-Amino-2-methylpropyl Bilastine-d6?

A4: While deuterated standards are generally very stable and reliable, there are some potential limitations. These can include the loss of deuterium (B1214612) in solution or under mass spectrometry conditions, which could potentially impact the accuracy of quantification. Careful selection of the labeling position can minimize these risks.

Q5: What are the recommended storage conditions for plasma and urine samples containing Bilastine?

A5: Based on pharmacokinetic studies, plasma and urine samples for Bilastine analysis should be stored at -20°C or below until analysis.[1][10]

Troubleshooting Guide

Issue	Potential Cause	Troubleshooting Steps
Poor recovery of the internal standard (IS)	Degradation of the IS: Although deuterated standards are generally stable, prolonged exposure to harsh conditions (e.g., strong acids) could lead to degradation.	- Ensure proper storage of stock and working solutions at recommended temperatures. - Minimize the time samples are exposed to acidic or oxidative conditions during sample preparation. - Evaluate the stability of the IS in the final extraction solvent.
Suboptimal extraction procedure: The selected extraction method (e.g., protein precipitation, liquid-liquid extraction) may not be efficient for the IS.	- Optimize the protein precipitation solvent (e.g., methanol (B129727), acetonitrile). - If using liquid-liquid extraction or solid-phase extraction, optimize the solvent and pH conditions.
High variability in IS response	Matrix effects: Endogenous components in the biological matrix can suppress or enhance the ionization of the IS in the mass spectrometer.	- Because a deuterated IS co-elutes with the analyte, it should experience similar matrix effects, allowing for effective normalization.[2] - Ensure the IS concentration is appropriate for the expected analyte concentration range. - Evaluate different sample cleanup techniques to minimize matrix components.
Inconsistent sample processing: Variations in pipetting, timing, or temperature during sample preparation can introduce variability.	- Ensure all samples, calibrators, and quality controls are treated identically. - Use automated liquid handlers for improved precision if available.
Shift in IS retention time	Chromatographic issues: Changes in the mobile phase composition, column temperature, or column integrity can affect retention time.	- Prepare fresh mobile phase. - Ensure the column is properly conditioned and the temperature is stable. - Check for column degradation or blockage.
Loss of deuterium label	Exchange with protic solvents: Although less common with stable labeling, there is a theoretical possibility of deuterium-hydrogen exchange.	- This is an inherent property of the labeled molecule and its environment. If suspected, consider using an IS with a different labeling position or a different stable isotope (e.g., ¹³C).

Experimental Protocols

Protocol 1: Sample Preparation for Bilastine Quantification in Human Plasma

• Sample Thawing: Thaw frozen human plasma samples, calibration standards, and quality control samples at room temperature.

• Aliquoting: Aliquot 50 µL of each plasma sample into a clean microcentrifuge tube.

• Internal Standard Spiking: Add a known concentration of O-2-Amino-2-methylpropyl Bilastine-d6 solution to each tube.

• Protein Precipitation: Add a protein precipitation solvent, such as a mixture of methanol and acetonitrile. Vortex the tubes to ensure thorough mixing.

• Centrifugation: Centrifuge the samples to pellet the precipitated proteins.

• Supernatant Transfer: Carefully transfer the supernatant to a new set of tubes or a 96-well plate.

• Evaporation and Reconstitution (if necessary): Evaporate the supernatant to dryness under a stream of nitrogen. Reconstitute the residue in the mobile phase.

• LC-MS/MS Analysis: Inject the reconstituted samples into the LC-MS/MS system for analysis.

Protocol 2: General Forced Degradation Study for Bilastine

• Stock Solution Preparation: Prepare a stock solution of Bilastine in a suitable solvent (e.g., methanol).

• Stress Conditions:

  • Acidic Hydrolysis: Mix the stock solution with an acidic solution (e.g., 0.1 N HCl) and incubate at a specified temperature (e.g., 60°C).

  • Alkaline Hydrolysis: Mix the stock solution with a basic solution (e.g., 0.1 N NaOH) and incubate.

  • Oxidative Degradation: Mix the stock solution with an oxidizing agent (e.g., 3% H₂O₂) and keep at room temperature.

  • Thermal Degradation: Expose the solid drug or a solution to dry heat (e.g., 80°C).

  • Photolytic Degradation: Expose the drug solution to UV light.

• Sample Collection: Collect aliquots at various time points (e.g., 0, 2, 4, 8, 24 hours).

• Neutralization (for acidic and basic samples): Neutralize the samples before analysis.

• Analysis: Analyze the samples by a stability-indicating HPLC method to determine the percentage of degradation.

Data Presentation

Table 1: Summary of Forced Degradation Studies on Bilastine

Stress Condition	Reagent/Condition	Observation	Reference
Acidic	0.1 N HCl	Degradation observed	[4][5]
Oxidative	3% H₂O₂	Degradation observed	[4][5]
Photolytic	UV light	Stable	[6]
Thermal	Dry heat	Stable	[6]

Visualizations

Caption: Bioanalytical workflow for Bilastine quantification.

Caption: Troubleshooting decision tree for IS variability.

References

• 1. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. resolvemass.ca [resolvemass.ca]
• 4. researchgate.net [researchgate.net]
• 5. BILASTINE AND CITRIZINE IN PLASMA SAMPLES BY HPLC.docx [slideshare.net]
• 6. Identification of Degradation Pathway of Bilastine and Montelukast by LC/MS | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]
• 7. An overview of bilastine metabolism during preclinical investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. An overview of bilastine metabolism during preclinical investigations | Semantic Scholar [semanticscholar.org]
• 9. researchgate.net [researchgate.net]
• 10. Evaluation of the Single-dose Pharmacokinetics of Bilastine in Subjects with Various Degrees of Renal Insufficiency - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Enhancing Sensitivity for Low-Level Impurity Detection

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance sensitivity for the detection of low-level impurities.

Troubleshooting Guides

This section addresses specific issues encountered during experimental analysis for impurity detection.

High-Performance Liquid Chromatography (HPLC) Troubleshooting

Issue: Poor Peak Shape (Tailing or Fronting)

• Question: My impurity peaks are showing significant tailing. What are the common causes and how can I resolve this?

  • Answer: Peak tailing is often caused by secondary interactions between the analyte and the stationary phase, particularly with residual silanols on silica-based columns. Here are several troubleshooting steps:

    • Mobile Phase pH Adjustment: For basic compounds, lowering the mobile phase pH (typically to 2.5-3.5) can protonate the silanol (B1196071) groups, reducing their interaction with the analyte. Conversely, for acidic compounds, ensure the mobile phase pH is at least 2 pH units below the analyte's pKa.[1][2]

    • Increase Buffer Concentration: A higher buffer concentration (e.g., 25-50 mM) can help to mask residual silanol activity.[2]

    • Use a Different Column: Consider using a column with a different stationary phase, such as one with end-capping or a hybrid particle technology, which has fewer active silanols.[2]

    • Column Contamination: Flush the column with a strong solvent to remove any strongly retained compounds that may be causing the tailing. If this fails, the column may need to be replaced.

    • Extra-column Volume: Minimize the length and internal diameter of tubing between the injector, column, and detector to reduce peak broadening.

Issue: Low Sensitivity / Inability to Detect Low-Level Impurities

• Question: I am unable to detect my target impurity at the required low levels. How can I enhance the sensitivity of my HPLC method?

  • Answer: Enhancing sensitivity requires a multi-faceted approach focusing on both the instrumentation and the method parameters.

    • Optimize Detector Wavelength: Ensure the UV detector is set to the wavelength of maximum absorbance for your impurity. If the impurity lacks a strong chromophore, consider derivatization or using a more universal detector.

    • Switch to a More Sensitive Detector: For significantly improved sensitivity, transitioning from a UV/PDA detector to a mass spectrometer (MS) is highly effective. MS detectors offer higher selectivity and lower detection limits.

    • Increase Injection Volume or Sample Concentration: While this can increase the signal, be cautious of overloading the column, which can lead to poor peak shape.

    • Sample Preparation: Utilize solid-phase extraction (SPE) or liquid-liquid extraction (LLE) to concentrate the analyte and remove matrix components that may cause interference.

    • Reduce Baseline Noise: Ensure high-purity mobile phase solvents and proper degassing to minimize baseline noise, which will improve the signal-to-noise ratio.

Gas Chromatography-Mass Spectrometry (GC-MS) Troubleshooting

Issue: Poor Sensitivity and High Background Noise

• Question: My GC-MS analysis is suffering from high background noise, making it difficult to detect trace-level impurities. What are the likely causes and solutions?

  • Answer: High background noise in GC-MS can originate from several sources. A systematic approach is needed for diagnosis.

    • Carrier Gas Purity: Ensure the use of high-purity carrier gas (e.g., Helium 99.999%) and that gas lines are free of leaks.

    • Column Bleed: At high temperatures, the stationary phase can degrade and "bleed," contributing to the background signal. Use a low-bleed column and operate within its recommended temperature range.

    • Injector Contamination: Septa and liner contamination are common sources of background noise. Regularly replace the septum and use a clean liner.

    • Sample Matrix Effects: Complex sample matrices can introduce interfering compounds. Optimize your sample preparation to remove these interferences.

    • Mass Spectrometer Source Cleaning: Over time, the ion source can become contaminated. Follow the manufacturer's instructions for cleaning the ion source.

Capillary Electrophoresis (CE) Troubleshooting

Issue: Poor Reproducibility of Migration Times and Peak Areas

• Question: I'm experiencing significant variability in migration times and peak areas in my CE analysis of impurities. How can I improve reproducibility?

  • Answer: Reproducibility in CE is highly dependent on the stability of the electroosmotic flow (EOF) and consistent injection volumes.

    • Capillary Conditioning: Implement a rigorous capillary conditioning and rinsing protocol between runs. This typically involves flushing with a basic solution (e.g., NaOH), followed by water, and then the background electrolyte (BGE).

    • BGE Preparation: Prepare fresh BGE daily and ensure it is properly degassed. Small variations in BGE composition or pH can significantly affect migration times.

    • Temperature Control: Use an effective capillary temperature control system. Fluctuations in temperature will alter the viscosity of the BGE and affect EOF.

    • Injection Precision: Ensure the injection parameters (pressure, time, or voltage) are consistent. If using hydrodynamic injection, make sure the sample vial is filled to a consistent level.

    • Sample Matrix: High salt concentrations in the sample can affect the electric field and lead to variability. If possible, desalt or dilute the sample.

Frequently Asked Questions (FAQs)

Q1: What is the most effective way to enhance sensitivity when my impurity lacks a UV chromophore?

A1: When dealing with impurities that do not have a UV chromophore, several strategies can be employed:

• Derivatization: Chemically modify the impurity to introduce a chromophore or fluorophore. This can significantly enhance its detectability by UV or fluorescence detectors.

• Use of a Universal Detector:

  • Mass Spectrometry (MS): This is often the best choice as it provides both high sensitivity and structural information.

  • Charged Aerosol Detector (CAD): CAD is a mass-sensitive detector that provides a near-uniform response for non-volatile analytes, regardless of their optical properties.

  • Evaporative Light Scattering Detector (ELSD): While generally less sensitive than CAD or MS, ELSD can be an option for non-volatile compounds.

Q2: How do I choose between HPLC, GC-MS, and CE for impurity analysis?

A2: The choice of technique depends on the physicochemical properties of the impurity and the active pharmaceutical ingredient (API).[3]

• HPLC: This is the most versatile and widely used technique for non-volatile and thermally labile compounds. With a wide range of stationary phases and detectors, it can be adapted for many different types of impurities.[3]

• GC-MS: This is the ideal choice for volatile and semi-volatile impurities, such as residual solvents and certain process-related impurities.[3] It offers excellent separation efficiency and the high sensitivity and specificity of mass spectrometric detection.

• CE: Capillary electrophoresis is a high-efficiency separation technique that is particularly well-suited for charged species and for the separation of chiral impurities. It can be a valuable alternative or complementary technique to HPLC.[1]

Q3: What are the key validation parameters I need to consider for a low-level impurity detection method?

A3: According to ICH guidelines, the key validation parameters for an impurity quantification method include:

• Specificity: The ability to assess the analyte unequivocally in the presence of other components.

• Limit of Detection (LOD): The lowest amount of analyte in a sample that can be detected but not necessarily quantitated as an exact value.[4]

• Limit of Quantitation (LOQ): The lowest amount of analyte in a sample which can be quantitatively determined with suitable precision and accuracy.[4]

• Linearity: The ability to obtain test results that are directly proportional to the concentration of the analyte.

• Accuracy: The closeness of the test results obtained by the method to the true value.

• Precision: The degree of agreement among individual test results when the method is applied repeatedly to multiple samplings of a homogeneous sample. This includes repeatability and intermediate precision.

• Range: The interval between the upper and lower concentration of analyte in the sample for which it has been demonstrated that the analytical procedure has a suitable level of precision, accuracy, and linearity.

• Robustness: A measure of its capacity to remain unaffected by small, but deliberate variations in method parameters.

Q4: My laboratory has identified an Out-of-Specification (OOS) result for an impurity. What is the general workflow for investigating this?

A4: A thorough investigation of an OOS result is a critical regulatory requirement. The investigation is typically conducted in phases:

• Phase I: Laboratory Investigation: This initial phase aims to determine if there was an obvious laboratory error. This includes a review of calculations, instrument parameters, and sample preparation procedures.

• Phase II: Full-Scale Investigation: If no laboratory error is identified, a full-scale investigation is launched, which may involve the production team. This phase includes a review of the manufacturing process, raw materials, and may involve retesting and resampling. A root cause analysis is a key component of this phase.

Data Presentation

The following tables provide a summary of typical quantitative data for low-level impurity detection using various analytical techniques.

Table 1: Comparison of Limit of Detection (LOD) and Limit of Quantitation (LOQ) for Different Analytical Techniques

Analytical Technique	Typical LOD	Typical LOQ	Notes
HPLC-UV/PDA	0.005% - 0.05% (relative to API)	0.015% - 0.1% (relative to API)	Highly dependent on the chromophore of the impurity.
HPLC-MS	0.1 - 10 ng/mL	0.5 - 50 ng/mL	Offers significantly higher sensitivity and selectivity than UV detection.
GC-MS	0.01 - 10 ppm (for residual solvents)	0.025 - 50 ppm (for residual solvents)	Excellent for volatile and semi-volatile impurities.
Capillary Electrophoresis (CE)	< 0.05% (relative to API)[1]	< 0.1% (relative to API)[1]	Particularly effective for charged and chiral impurities.

Table 2: Performance Characteristics of HPLC vs. GC-MS for Impurity Profiling

Parameter	High-Performance Liquid Chromatography (HPLC)	Gas Chromatography-Mass Spectrometry (GC-MS)
Typical Analytes	Non-volatile, thermally labile compounds	Volatile and semi-volatile compounds
Linearity (R²)	> 0.999	> 0.998
Accuracy (% Recovery)	98% - 102%	95% - 105%
Precision (% RSD)	< 2.0% (Repeatability)	< 5.0% (Repeatability)

Experimental Protocols

This section provides detailed methodologies for key experiments related to enhancing sensitivity for low-level impurity detection.

Protocol 1: Sample Preparation for Low-Level Impurity Analysis using Solid-Phase Extraction (SPE)

Objective: To concentrate a low-level impurity from a drug substance and remove interfering matrix components prior to HPLC analysis.

Materials:

• Drug substance sample

• SPE cartridge (e.g., C18, selected based on analyte and matrix properties)

• Conditioning solvent (e.g., Methanol)

• Equilibration solvent (e.g., Water)

• Wash solvent (e.g., 5% Methanol in water)

• Elution solvent (e.g., Acetonitrile)

• Vortex mixer

• Nitrogen evaporator

Methodology:

• Sample Dissolution: Accurately weigh and dissolve the drug substance in a suitable solvent to a known concentration.

• SPE Cartridge Conditioning: Pass 2-3 cartridge volumes of the conditioning solvent (e.g., Methanol) through the SPE cartridge. Do not allow the cartridge to dry.

• SPE Cartridge Equilibration: Pass 2-3 cartridge volumes of the equilibration solvent (e.g., Water) through the cartridge. Do not allow the cartridge to dry.

• Sample Loading: Slowly and steadily pass the dissolved sample solution through the SPE cartridge. The impurity should be retained on the sorbent while some matrix components may pass through.

• Washing: Pass 2-3 cartridge volumes of the wash solvent through the cartridge to remove any remaining weakly bound matrix interferences.

• Elution: Elute the retained impurity with a small volume of the elution solvent. Collect the eluate.

• Concentration: Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in a small, known volume of mobile phase for injection into the HPLC system.

Protocol 2: HPLC Method Development for Impurity Profiling

Objective: To develop a robust HPLC method for the separation and detection of low-level impurities.[5]

Materials:

• HPLC system with a gradient pump, autosampler, column oven, and PDA or MS detector

• Analytical column (e.g., C18, 150 mm x 4.6 mm, 3.5 µm)

• Mobile Phase A: 0.1% Formic acid in water

• Mobile Phase B: 0.1% Formic acid in acetonitrile

• Sample diluent (e.g., 50:50 Water:Acetonitrile)

• Drug substance spiked with known impurities or a degraded sample

Methodology:

• Initial Scouting Gradient:

  • Set the column temperature to 30 °C.

  • Set the flow rate to 1.0 mL/min.

  • Run a broad linear gradient from 5% to 95% Mobile Phase B over 20-30 minutes.

  • Inject the sample and monitor the chromatogram to determine the approximate elution conditions for the API and impurities.

• Gradient Optimization:

  • Based on the scouting run, adjust the gradient slope to improve the resolution between the API and the impurities. If impurities are eluting very close to the API, a shallower gradient may be necessary.

• Mobile Phase pH Screening:

  • Prepare mobile phases with different pH values (e.g., pH 3, 5, 7) to evaluate the effect on peak shape and selectivity, especially for ionizable compounds.[5][6]

• Column Screening:

  • If adequate separation is not achieved, screen different column chemistries (e.g., Phenyl-Hexyl, Cyano) to find a stationary phase with different selectivity.

• Method Fine-Tuning:

  • Once a suitable column and mobile phase are selected, fine-tune the method by making small adjustments to the flow rate, column temperature, and gradient profile to achieve optimal resolution and peak shape.

• Method Validation:

  • Perform a full method validation according to ICH guidelines to ensure the method is suitable for its intended purpose.

Protocol 3: GC-MS Method Validation for Trace Analysis of a Genotoxic Impurity

Objective: To validate a GC-MS method for the quantitative determination of a genotoxic impurity at parts-per-million (ppm) levels in a drug substance.[7][8]

Materials:

• GC-MS system with a split/splitless injector and a mass selective detector

• Appropriate GC column (e.g., DB-5ms, 30 m x 0.25 mm, 0.25 µm)

• High-purity helium carrier gas

• Certified reference standard of the genotoxic impurity

• Drug substance

• Suitable solvent for sample and standard preparation

Methodology:

• Specificity: Inject a blank solvent, a solution of the drug substance, and a solution of the drug substance spiked with the impurity to demonstrate that there are no interfering peaks at the retention time of the impurity.

• LOD and LOQ: Prepare a series of dilutions of the impurity standard to determine the concentration that gives a signal-to-noise ratio of approximately 3 (LOD) and 10 (LOQ).[7]

• Linearity: Prepare at least five concentrations of the impurity standard spanning the expected range (e.g., from LOQ to 150% of the specification limit). Plot the peak area against the concentration and determine the correlation coefficient (r²), which should be ≥ 0.99.

• Accuracy: Prepare samples of the drug substance spiked with the impurity at three different concentration levels (e.g., 50%, 100%, and 150% of the specification limit). Analyze these samples in triplicate and calculate the percent recovery at each level.

• Precision (Repeatability): Prepare six individual samples of the drug substance spiked with the impurity at 100% of the specification limit. Analyze the samples and calculate the relative standard deviation (%RSD) of the results.

• Intermediate Precision: Repeat the precision study on a different day, with a different analyst, and/or on a different instrument to assess the variability of the method.

• Robustness: Deliberately vary critical method parameters (e.g., injector temperature, oven temperature ramp rate, carrier gas flow rate) within a small range and assess the impact on the results to demonstrate the method's robustness.[8]

Mandatory Visualizations

Experimental and Logical Workflows

The following diagrams illustrate common workflows and logical relationships in the context of low-level impurity detection.

A systematic workflow for troubleshooting HPLC peak tailing.

Logical workflow for investigating an OOS result for an impurity.

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. chromatographyonline.com [chromatographyonline.com]
• 3. benchchem.com [benchchem.com]
• 4. altabrisagroup.com [altabrisagroup.com]
• 5. americanpharmaceuticalreview.com [americanpharmaceuticalreview.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. environics.com [environics.com]

Technical Support Center: Overcoming Ionization Suppression in Bilastine Analysis

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges related to ionization suppression in the analysis of bilastine (B1667067).

Troubleshooting Guide

Issue 1: Low or No Bilastine Signal in Spiked Plasma/Serum Samples

This is a classic sign of significant ion suppression, where components from the biological matrix interfere with the ionization of bilastine in the mass spectrometer source.

• Possible Cause 1: Inadequate Sample Cleanup. Endogenous matrix components, particularly phospholipids (B1166683) and proteins, are common culprits in ion suppression. Protein precipitation (PPT) alone may not be sufficient to remove all interfering substances.

• Solution 1: Optimize Sample Preparation.

  • Solid Phase Extraction (SPE): This technique generally provides a cleaner extract compared to protein precipitation. A study using SPE for bilastine in mouse plasma reported a recovery of over 70% and a matrix effect ranging from 95% to 108%, indicating minimal ion suppression.[1][2]

  • Liquid-Liquid Extraction (LLE): LLE can be an effective alternative for removing different types of interferences compared to PPT.

  • Sample Dilution: If the concentration of bilastine is high enough, diluting the sample can reduce the concentration of interfering matrix components.[3]

• Possible Cause 2: Co-elution of Bilastine with Suppressing Agents. If chromatographic separation is not optimal, matrix components can elute at the same time as bilastine, leading to suppression.

• Solution 2: Modify Chromatographic Conditions.

  • Adjust Mobile Phase Gradient: Altering the gradient profile can help separate bilastine from the interfering components.

  • Change Mobile Phase Composition: Experiment with different organic modifiers (e.g., methanol (B129727) instead of acetonitrile) or additives. Mobile phase additives can influence the ionization efficiency.[3]

  • Use a Different Column: A column with a different stationary phase (e.g., C8 instead of C18) may provide the necessary selectivity.

Issue 2: Inconsistent and Irreproducible Results for Quality Control (QC) Samples

Variability in the matrix composition from sample to sample can cause different degrees of ion suppression, leading to poor reproducibility.

• Possible Cause: Sample-to-Sample Matrix Variability.

• Solution 1: Use a Stable Isotope-Labeled Internal Standard (SIL-IS). A SIL-IS, such as bilastine-d6 (B565373), is the most effective way to compensate for variable matrix effects. Since it has nearly identical physicochemical properties to bilastine, it will experience the same degree of ionization suppression, allowing for accurate quantification based on the analyte-to-IS ratio.

• Solution 2: Implement a More Robust Sample Preparation Method. As mentioned above, SPE is generally more effective at reducing matrix variability compared to protein precipitation.

• Solution 3: Matrix-Matched Calibrators and QCs. Preparing calibration standards and QC samples in the same biological matrix as the unknown samples helps to normalize consistent matrix effects.

Frequently Asked Questions (FAQs)

Q1: What is ionization suppression and how does it affect bilastine analysis?

A1: Ionization suppression is a phenomenon in liquid chromatography-mass spectrometry (LC-MS) where the ionization efficiency of the target analyte (bilastine) is reduced by the presence of co-eluting components from the sample matrix (e.g., plasma, serum). This results in a decreased signal intensity for bilastine, which can negatively impact the sensitivity, accuracy, and precision of the analysis.

Q2: What are the common signs of ionization suppression in my chromatogram?

A2: Common indicators of ionization suppression include:

• Significantly lower peak area for bilastine in a matrix sample compared to a pure standard of the same concentration.

• Poor reproducibility of results between different biological samples.

• Inaccurate quantification, with results being lower than expected.

• A dip in the baseline signal when performing a post-column infusion experiment at the retention time of bilastine.

Q3: Which sample preparation method is best for minimizing ionization suppression for bilastine?

A3: While Protein Precipitation (PPT) is simple and fast, Solid Phase Extraction (SPE) generally provides a cleaner sample extract, leading to reduced matrix effects.[4] One study found that for bilastine analysis in plasma, SPE resulted in a matrix effect of 95-108% (where 100% indicates no effect) and a recovery of over 70%.[1][2] Liquid-Liquid Extraction (LLE) is another effective technique that can be explored. The choice of method may depend on the specific requirements of the assay and the available resources.

Q4: Can changing the mobile phase help reduce ionization suppression?

A4: Yes, optimizing the mobile phase is a crucial step. This can include:

• Adjusting the organic solvent (acetonitrile vs. methanol).

• Modifying the pH with additives like formic acid, acetic acid, or ammonium (B1175870) formate. These additives can affect the ionization efficiency of bilastine.[5][6]

• Altering the gradient elution program to better separate bilastine from matrix components.

Q5: Is a stable isotope-labeled internal standard (SIL-IS) for bilastine necessary?

A5: While not strictly necessary for all applications, using a SIL-IS like bilastine-d6 is highly recommended for bioanalytical methods, especially when high accuracy and precision are required. A SIL-IS co-elutes with bilastine and experiences the same degree of ionization suppression, thereby providing the most reliable means of correction for matrix effects and improving the overall robustness of the method.

Data Presentation

Table 1: Comparison of Sample Preparation Methods for Bilastine Analysis

Parameter	Solid Phase Extraction (SPE)	Protein Precipitation (PPT)
Recovery	> 70%[1][2]	Accuracy (as a proxy for recovery) of 98.5% - 99.4% reported in a validated method[7]
Matrix Effect	95% - 108%[1][2]	Generally higher potential for matrix effects compared to SPE.
Cleanliness of Extract	High	Moderate to Low
Method Complexity	Moderate	Low

Note: Data is compiled from different studies and experimental conditions may vary.

Table 2: Reported LC-MS/MS Method Parameters for Bilastine Analysis

Parameter	Method 1 (UPLC-MS)[1][2]	Method 2 (RP-HPLC)[7]
Column	UPLC BEH C18 (2.1 mm × 100 mm, 1.8 µm)	Zodiac-100 C-18 RP column (150 cm x 4.6 mm, 5µm ID)
Mobile Phase	Acetonitrile and water with 0.1% formic acid (gradient)	0.5% Trifluoroacetic Acid and Acetonitrile (80:20 v/v), pH 3.5
Flow Rate	0.4 mL/min	1.0 mL/min
LLOQ	10 ng/mL	15.6 µg/mL (Note: units likely a typo in source, should be ng/mL)

Experimental Protocols

Protocol 1: Solid Phase Extraction (SPE) for Bilastine in Human Plasma

This protocol is adapted from a method for the quantification of bilastine and its deuterated internal standard (bilastine-d6) in human plasma.

• Sample Pre-treatment:

  • To 200 µL of plasma, add 20 µL of the bilastine-d6 internal standard working solution (e.g., 100 ng/mL).

  • Vortex for 10 seconds.

  • Add 200 µL of 2% ammonium hydroxide (B78521) in water and vortex for another 10 seconds.

• SPE Cartridge Conditioning:

  • Condition a polymeric reversed-phase SPE cartridge with 1 mL of methanol followed by 1 mL of deionized water. Do not allow the sorbent to dry.

• Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge at a flow rate of approximately 1-2 mL/min.

• Washing:

  • Wash the cartridge with 1 mL of deionized water.

  • Wash the cartridge with 1 mL of 5% methanol in water.

  • Dry the cartridge under high vacuum for 5 minutes.

• Elution:

  • Elute bilastine and the internal standard with 1 mL of methanol into a clean collection tube.

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.

  • Reconstitute the dried residue in 100 µL of the mobile phase.

  • Vortex for 20 seconds and transfer to an autosampler vial for LC-MS/MS analysis.

Protocol 2: Protein Precipitation (PPT) for Bilastine in Rat Plasma

This protocol is based on a validated RP-HPLC method for bilastine in rat plasma.[7]

• Sample Preparation:

  • Pipette a specific volume of plasma sample into a microcentrifuge tube.

  • Add the internal standard solution.

• Precipitation:

  • Add a precipitating agent, such as acetonitrile, typically in a 3:1 or 4:1 ratio (volume of solvent to volume of plasma).

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Centrifugation:

  • Centrifuge the mixture at high speed (e.g., 13,000 rpm) for 10 minutes at 4°C to pellet the precipitated proteins.

• Supernatant Transfer:

  • Carefully transfer the clear supernatant to a clean tube or a 96-well plate, being careful not to disturb the protein pellet.

• Analysis:

  • Inject an aliquot of the supernatant directly into the LC-MS/MS system. If necessary, the supernatant can be evaporated and reconstituted in the mobile phase.

Visualizations

Caption: Troubleshooting workflow for addressing low or inconsistent bilastine signals.

Caption: Experimental workflow for Solid Phase Extraction (SPE) of bilastine.

References

• 1. researchgate.net [researchgate.net]
• 2. ijpda.org [ijpda.org]
• 3. Enhancement and Suppression of Ionization in Drug Analysis Using HPLC-MS/MS in Support of Therapeutic Drug Monitoring: A Review of Current Knowledge of Its Minimization and Assessment - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Comparison of different serum sample extraction methods and their suitability for mass spectrometry analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Signal interference between drugs and metabolites in LC-ESI-MS quantitative analysis and its evaluation strategy - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. wjpps.com [wjpps.com]

Technical Support Center: O-2-Amino-2-methylpropyl Bilastine-d6 Interference Issues

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering interference issues with O-2-Amino-2-methylpropyl Bilastine-d6, a deuterated internal standard.

Frequently Asked Questions (FAQs)

Q1: What is O-2-Amino-2-methylpropyl Bilastine-d6?

O-2-Amino-2-methylpropyl Bilastine-d6 is the deuterated form of a potential impurity and/or metabolite of Bilastine (B1667067), a second-generation H1 antihistamine.[1][2] Its chemical formula is C₃₂D₆H₄₀N₄O₃ and it has a molecular weight of 540.77 g/mol .[3][4] It is primarily used as an internal standard in quantitative bioanalytical assays, such as liquid chromatography-tandem mass spectrometry (LC-MS/MS), to ensure the accuracy and precision of Bilastine quantification in biological matrices.

Q2: What is the primary role of a deuterated internal standard in LC-MS/MS analysis?

A deuterated internal standard (D-IS) is a version of the analyte where one or more hydrogen atoms have been replaced by deuterium (B1214612).[5] Its main function is to act as an internal reference to correct for variations during sample preparation and analysis.[5] Because the D-IS is chemically almost identical to the analyte, it experiences similar effects from sample loss during extraction, matrix effects (ion suppression or enhancement), and instrument variability.[5]

Q3: What are the common interference issues associated with deuterated internal standards like O-2-Amino-2-methylpropyl Bilastine-d6?

Common interference issues include:

• Isotopic Impurity: The presence of the unlabeled analyte as an impurity in the deuterated standard, which can cause a positive bias in results, especially at low concentrations.[5][6]

• Isotopic Exchange (H/D Back-Exchange): The replacement of deuterium atoms on the internal standard with hydrogen atoms from the solvent or sample matrix.[6] This can lead to an underestimation of the analyte concentration.[6]

• Chromatographic Shift (Isotope Effect): A slight difference in retention time between the analyte and the deuterated internal standard.[6][7]

• Differential Matrix Effects: If the analyte and internal standard separate chromatographically, they may be affected differently by co-eluting matrix components, leading to inaccurate quantification.[5][7]

• In-Source Fragmentation: The deuterated internal standard may lose a deuterium atom in the mass spectrometer's ion source, contributing to the analyte's signal.[8]

• Interference from Naturally Occurring Isotopes: Naturally occurring isotopes of the analyte can potentially interfere with the internal standard's signal, particularly with doubly deuterated standards.[9]

Q4: Why is Bilastine's metabolism relevant to using O-2-Amino-2-methylpropyl Bilastine-d6?

Preclinical and clinical studies have consistently shown that Bilastine undergoes minimal metabolism in humans and other species.[10][11][12] The majority of the administered dose is excreted unchanged.[11][12] This suggests that O-2-Amino-2-methylpropyl Bilastine is not a significant metabolite and is more likely encountered as a process-related impurity from the synthesis of Bilastine.[1][2] Understanding this helps in anticipating its presence in analytical samples and the necessity for a reliable internal standard for its accurate quantification if required.

Troubleshooting Guides

Issue 1: Poor Precision and Inaccurate Quantification

Potential Causes:

• Differential matrix effects due to chromatographic separation.[5]

• Inadequate correction for matrix effects.

• Isotopic impurity of the deuterated internal standard.[5][6]

• Isotopic exchange (H/D back-exchange).[6]

• In-source fragmentation of the deuterated internal standard.[8]

Troubleshooting Steps:

• Verify Co-elution: Overlay the chromatograms of Bilastine and O-2-Amino-2-methylpropyl Bilastine-d6 to confirm they are co-eluting perfectly.[5] Even a slight separation can expose them to different matrix components, leading to differential ion suppression or enhancement.[5]

• Evaluate Matrix Effects: Perform a post-column infusion experiment to identify regions of ion suppression or enhancement in the chromatographic run.[5] This will help determine if matrix effects are impacting your analyte and internal standard.

• Assess Isotopic Purity: Analyze a high-concentration solution of the O-2-Amino-2-methylpropyl Bilastine-d6 standard alone.[8] Monitor for any signal at the mass transition of the unlabeled Bilastine impurity. The presence of a peak indicates isotopic impurity.[6][8]

• Check for Isotopic Exchange: Incubate the deuterated internal standard in the sample matrix and mobile phase for a duration equivalent to your analytical run.[6] Monitor for any decrease in the deuterated standard's signal and a corresponding increase in the unlabeled analyte's signal.[8]

• Optimize Mass Spectrometer Source Conditions: To minimize in-source fragmentation, adjust source parameters such as temperature and voltages.

Troubleshooting Workflow for Poor Quantification

Caption: Troubleshooting workflow for poor quantification.

Issue 2: Signal for Unlabeled Analyte in Blanks Spiked Only with Deuterated Internal Standard

Potential Causes:

• Isotopic Impurity: The deuterated internal standard contains a significant amount of the unlabeled analyte.[6]

• In-source Fragmentation: The deuterated internal standard is fragmenting in the ion source to produce the unlabeled analyte.[8]

Troubleshooting Steps:

• Consult the Certificate of Analysis (CoA): Check the CoA provided by the supplier for the specified chemical and isotopic purity.[6] An isotopic enrichment of ≥98% is generally recommended.[6]

• Quantify Isotopic Purity: Prepare a high-concentration solution of the deuterated standard and analyze it using your LC-MS/MS method.[8] The peak area of the unlabeled analyte relative to the deuterated standard can be used to estimate the level of isotopic impurity.[8]

• Optimize MS Conditions: As with the previous issue, adjust the ion source parameters to minimize potential in-source fragmentation.

Isotopic Purity Assessment

References

• 1. Identification and synthesis of potential impurities of bilastine drug substance | Semantic Scholar [semanticscholar.org]
• 2. researchgate.net [researchgate.net]
• 3. gentaur.com [gentaur.com]
• 4. clearsynth.com [clearsynth.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. myadlm.org [myadlm.org]
• 8. benchchem.com [benchchem.com]
• 9. Naturally occurring isotopes of an analyte can interfere with doubly deuterated internal standard measurement - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. An overview of bilastine metabolism during preclinical investigations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]

Technical Support Center: Best Practices for Handling and Storing Deuterated Compounds

This technical support center is designed to provide researchers, scientists, and drug development professionals with comprehensive guidance on the best practices for handling and storing deuterated compounds. Below you will find troubleshooting guides and frequently asked questions (FAQs) to address specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of deuterated compounds in research and drug development?

A1: Deuterated compounds are primarily used to enhance the metabolic stability of a drug.[1][2] By replacing hydrogen atoms with deuterium (B1214612) at sites of metabolic activity, the stronger carbon-deuterium (C-D) bond can slow the rate of metabolic breakdown.[1][3] This phenomenon, known as the kinetic isotope effect (KIE), can lead to an improved pharmacokinetic profile, including a longer drug half-life, reduced dosing frequency, and potentially lower toxicity by minimizing the formation of harmful metabolites.[1][3][4] They are also invaluable tools in various research applications, including:

• Metabolic Pathway Tracing: Tracking the fate of drug molecules within biological systems to understand how they are absorbed, distributed, metabolized, and excreted (ADME).[5][6]

• Analytical Chemistry: Serving as internal standards in quantitative bioanalysis, particularly in mass spectrometry, to improve the accuracy of measurements.[2]

• NMR Spectroscopy: Used as solvents to avoid interference from proton signals in the analysis of non-deuterated analytes.[7]

Q2: Are deuterated compounds inherently more stable than their non-deuterated counterparts?

A2: Yes, due to the kinetic isotope effect, the carbon-deuterium (C-D) bond is stronger and more resistant to cleavage than a carbon-hydrogen (C-H) bond.[1][3] This increased bond strength can enhance both the chemical and metabolic stability of a molecule, for instance, by slowing down processes like oxidation.[1][8] However, the overall stability of the compound is also dependent on its entire molecular structure and the conditions under which it is stored.[1] While deuterium itself is a stable isotope and does not decay, the organic molecule it is part of can still be susceptible to other forms of degradation.[1][9]

Q3: What are the general best practices for storing deuterated compounds?

A3: Proper storage is critical to maintain the isotopic and chemical purity of deuterated compounds.[1] General best practices include:

• Temperature: For long-term storage, temperatures of -20°C are often recommended.[10] For shorter-term storage, refrigeration at 4°C is common for solutions, such as those in methanol (B129727).[10] Always refer to the manufacturer's certificate of analysis for specific temperature requirements.[10] Avoid repeated freeze-thaw cycles.[1]

• Protection from Light: Many organic compounds are sensitive to light. Storing deuterated compounds in amber vials or in the dark can prevent photodegradation.[1][10]

• Protection from Moisture: Moisture can be a source of protons that may lead to back-exchange, which reduces isotopic enrichment.[1] Store compounds in tightly sealed containers in a dry environment, such as a desiccator, or under an inert atmosphere.[1]

• Inert Atmosphere: To prevent oxidation and other forms of degradation, it is best to handle and store deuterated compounds under an inert atmosphere, such as dry nitrogen or argon.[10]

• Solvent Choice: The choice of solvent is critical. While methanol is a common solvent for stock solutions, acidic or basic solutions should generally be avoided as they can catalyze deuterium-hydrogen exchange.[10]

Q4: How does the position of deuterium labeling affect the stability of a compound?

A4: The position of the deuterium label is a critical factor in the compound's stability, particularly concerning hydrogen-deuterium (H/D) exchange. Deuterium atoms on heteroatoms (e.g., -OH, -NH) or on carbons adjacent to carbonyl groups are more susceptible to exchange.[10] For use as internal standards or in metabolic stability studies, it is crucial to choose positions for deuterium labeling that are not readily exchangeable, such as on a carbon backbone.[11] Strategic placement of deuterium at known sites of metabolism is key to leveraging the kinetic isotope effect to improve a drug's pharmacokinetic profile.[1]

Q5: What are the common signs of degradation in a deuterated compound?

A5: Signs of degradation in a deuterated compound can manifest in several ways:

• Changes in Physical Appearance: This can include a change in color or the formation of a precipitate.[1]

• Changes in Analytical Profiles: The appearance of new peaks or shifts in retention times in chromatographic methods like HPLC or GC can indicate degradation.[1]

• Decrease in Isotopic Purity: This can be detected by mass spectrometry (MS), which would show a change in the isotopic distribution, or by Nuclear Magnetic Resonance (NMR) spectroscopy.[1]

• Decrease in Chemical Purity: This can be determined by techniques such as HPLC-UV or GC-FID.[1]

Troubleshooting Guides

Issue 1: Loss of Isotopic Enrichment Over Time

• Symptoms:

  • Mass spectrometry analysis reveals a lower-than-expected molecular weight or a shift in the isotopic distribution.[1]

  • ¹H-NMR shows the appearance or an increase in a proton signal at a position that should be deuterated.[1]

  • ²H-NMR indicates a decrease in the deuterium signal.[1]

• Possible Causes:

  • Hydrogen-Deuterium (H/D) Exchange: Deuterium atoms on the compound are exchanging with hydrogen atoms from the environment. This is more likely for deuterium atoms attached to heteroatoms (O-D, N-D, S-D) or at acidic/basic sites.[1]

  • Moisture Contamination: Exposure to atmospheric moisture or protic solvents (e.g., water, methanol) can facilitate H/D exchange.[1]

  • pH Effects: Acidic or basic conditions can catalyze H/D exchange.[1]

• Solutions:

  • Storage: Ensure the compound is stored in a tightly sealed container, preferably in a desiccator or under a dry, inert atmosphere.[1]

  • Solvent Choice: Use aprotic solvents whenever possible. If aqueous solutions are necessary, control the pH to be near neutral.[10]

  • Strategic Labeling: When synthesizing or selecting a deuterated compound, choose labeling positions that are not readily exchangeable.[11]

Issue 2: Poor Quantification and High Variability in LC-MS Analysis

• Symptoms:

  • Inconsistent and highly variable quantitative results despite using a deuterated internal standard.[11]

• Possible Causes:

  • Isotope Effect on Chromatography: A shift in retention time between the deuterated internal standard and the non-deuterated analyte can occur.[12] The C-D bond is slightly shorter and stronger than the C-H bond, which can lead to altered interactions with the stationary phase.[12] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[12]

  • Differential Matrix Effects: The analyte and the deuterated internal standard may experience different matrix effects, leading to poor quantification.[11]

  • Inaccurate Isotopic Purity: The isotopic purity of the deuterated standard is crucial for accurate quantification. Commercially available and custom-synthesized deuterated compounds are not 100% enriched and will contain a distribution of isotopologues.[11]

• Solutions:

  • Method Development: During method development, carefully evaluate the chromatographic separation of the analyte and the deuterated internal standard.[12]

  • Evaluation of Matrix Effects: Prepare two sets of samples: one in a neat solution and one in the sample matrix to determine if the analyte and internal standard are experiencing different matrix effects.[11]

  • Verification of Isotopic Purity: Use high-resolution mass spectrometry (HRMS) and Nuclear Magnetic Resonance (NMR) spectroscopy to evaluate the isotopic enrichment and confirm the structural integrity of the deuterated compound.[11][13]

Issue 3: Unexpected Metabolites Observed

• Symptoms:

  • Appearance of new peaks in HPLC, GC, or LC-MS chromatograms that are not present with the non-deuterated analogue.[1]

  • Observed degradation is faster than for the non-deuterated analogue under the same conditions.[1]

• Possible Causes:

  • Metabolic Switching: Deuteration at a primary metabolic site can slow down that pathway to such an extent that a previously minor metabolic pathway becomes significant.[1] This can lead to the formation of different metabolites than those observed for the parent compound.[1]

• Solutions:

  • Thorough Metabolite Profiling: Conduct comprehensive metabolite identification studies for the deuterated compound to understand any changes in the metabolic pathways.

  • Strategic Deuteration: Consider the potential for metabolic switching during the design of deuterated compounds and select deuteration sites that are less likely to cause this phenomenon.

Data Presentation

Table 1: Factors Influencing the Stability of Deuterated Compounds

Factor	Condition	Effect on Stability	Mitigation Strategies
Temperature	Elevated	Decreased	Store at recommended low temperatures (e.g., 4°C or -20°C).[1][10]
Light	Exposure	Decreased (Photodegradation)	Store in amber vials or in the dark.[1][10]
Moisture	Exposure	Decreased (H/D Exchange)	Store in tightly sealed containers in a desiccator or under an inert atmosphere.[1]
pH	Acidic or Basic	Decreased (Catalyzes H/D Exchange)	Use neutral pH solutions when possible.[1][10]
Solvent	Protic (e.g., water, methanol)	Can facilitate H/D exchange	Use aprotic solvents when feasible.[10]
Label Position	On Heteroatoms (O, N, S)	More susceptible to H/D exchange	Choose stable labeling positions on the carbon backbone.[10][11]

Experimental Protocols

Protocol 1: Evaluation of Deuterium Back-Exchange in a Biological Matrix

• Objective: To determine the stability of the deuterium label under conditions relevant to experimental use (e.g., in a specific buffer or biological matrix).[1]

• Methodology:

  • Sample Preparation: Prepare a stock solution of the deuterated compound in an aprotic, anhydrous solvent (e.g., acetonitrile, DMSO). Spike a known concentration of the stock solution into the test medium (e.g., phosphate-buffered saline pH 7.4, plasma).[1]

  • Incubation: Incubate the sample at a relevant temperature (e.g., 37°C for physiological studies). Take aliquots at various time points (e.g., 0, 1, 2, 4, 8, 24 hours).[1]

  • Sample Quenching and Extraction: Immediately stop any potential enzymatic activity by adding a quenching solution (e.g., cold acetonitrile). Extract the compound from the matrix if necessary (e.g., using protein precipitation or liquid-liquid extraction).[1]

  • Analysis: Analyze the samples using LC-MS. Monitor the mass isotopologue distribution of the compound over time. A shift towards lower masses indicates H/D back-exchange.[1]

  • Data Interpretation: Calculate the percentage of the deuterated form remaining at each time point to determine the rate of exchange.[1]

Protocol 2: Assessment of Isotopic Enrichment by High-Resolution Mass Spectrometry (HRMS)

• Objective: To determine the isotopic enrichment of a deuterated compound.[13]

• Methodology:

  • Full Scan MS: Record the full scan mass spectrum of the deuterated compound.[13]

  • Isotopic Ion Extraction: Extract and integrate the signals of the isotopic ions from the mass spectrum.[13]

  • Calculation of Isotopic Enrichment: Calculate the isotopic enrichment of the desired labeled compound based on the relative intensities of the mass isotopologues, correcting for natural isotopic abundances.[13][14]

  • Comparison with Unlabeled Standard: Analyze the unlabeled analogue to determine its natural isotopic abundance pattern for a more accurate calculation.[14]

Protocol 3: Forced Degradation Study

• Objective: To identify potential degradation pathways and products of a deuterated compound under stress conditions.[1]

• Methodology:

  • Prepare Stress Samples:

    • Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and incubate at a specified temperature (e.g., 60°C).[1]

    • Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and incubate.[1]

    • Oxidative Degradation: Dissolve the compound in 3% H₂O₂ and incubate.[1]

    • Thermal Degradation: Store the solid compound or a solution in a sealed vial at an elevated temperature (e.g., 80°C).[1]

    • Photolytic Degradation: Expose a solution of the compound to a controlled light source (e.g., a photostability chamber).[1]

  • Time Points: Collect samples at various time points for each condition.[1]

  • Analysis: Analyze the samples using a stability-indicating method, typically HPLC with UV and/or MS detection. Quantify the amount of the parent compound remaining and identify any major degradation products.[1]

Visualizations

Caption: General workflow for handling and storing deuterated compounds.

Caption: Decision tree for troubleshooting deuterated compound purity issues.

Caption: Key factors affecting the stability of deuterated compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. pharmaffiliates.com [pharmaffiliates.com]
• 3. What Are Deuterated Drugs? Everything You Need to Know About Deuterated Compounds [simsonpharma.com]
• 4. benchchem.com [benchchem.com]
• 5. Deuterated Compounds [simsonpharma.com]
• 6. Accelerating Drug Discovery with Deuterated Labelled Compounds - AquigenBio [aquigenbio.com]
• 7. synmr.in [synmr.in]
• 8. apps.dtic.mil [apps.dtic.mil]
• 9. youtube.com [youtube.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. A strategy for evaluation of isotopic enrichment and structural integrity of deuterium labelled compounds by using HR-MS and NMR - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Optimizing Extraction of Bilastine and its Impurities

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the extraction recovery of bilastine (B1667067) and its associated impurities during experimental analysis.

Troubleshooting Guides

This section addresses common issues encountered during the liquid-liquid extraction (LLE) and solid-phase extraction (SPE) of bilastine and its impurities.

Low Recovery of Bilastine or Impurities

Issue: The quantified amount of bilastine or a specific impurity is significantly lower than expected after extraction.

Potential Cause	Troubleshooting Action	Explanation
Incomplete Sample Lysis/Dissolution	Ensure complete dissolution of the tablet powder or bulk material. Increase sonication time or vortexing intensity. Consider using a solvent with higher solubilizing power for bilastine, such as methanol (B129727).[1][2][3][4]	Bilastine and its impurities must be fully dissolved in the initial solvent to be available for extraction. Methanol is often used as a solvent for bilastine.[1][2][5][4]
Incorrect pH of Aqueous Phase (LLE)	Adjust the pH of the aqueous sample solution. For bilastine, which is a carboxylic acid, a slightly acidic pH (e.g., 4-5) will keep it in its less polar, protonated form, favoring extraction into an organic solvent.	The ionization state of bilastine and its impurities, many of which also have ionizable groups, is pH-dependent. The neutral form is generally more soluble in organic extraction solvents.
Inappropriate Extraction Solvent (LLE)	Select a solvent with appropriate polarity. A moderately polar solvent like ethyl acetate (B1210297) or a mixture of solvents may be effective. Perform small-scale trials with different solvents to determine the best partition coefficient.	The choice of solvent is critical for efficient partitioning of the analytes from the sample matrix into the extraction solvent.[6]
Insufficient Solvent Volume or Extraction Cycles (LLE)	Increase the volume of the extraction solvent or perform multiple extractions (e.g., 3 x 5 mL instead of 1 x 15 mL).	Multiple extractions with fresh solvent are more efficient at recovering the analyte than a single extraction with a large volume.
Improper SPE Sorbent Selection	Choose an SPE sorbent with a suitable stationary phase. For bilastine and its impurities, a polymeric reversed-phase sorbent is often effective.[7]	The sorbent must have an affinity for the analytes to retain them during loading and washing, but also allow for their complete elution with an appropriate solvent.[8]
Inefficient Elution from SPE Cartridge	Increase the strength or volume of the elution solvent. For reversed-phase SPE, a higher percentage of organic solvent (e.g., methanol or acetonitrile) in the elution solvent is needed. Ensure the pH of the elution solvent is optimized to facilitate the release of the analytes from the sorbent.	The elution solvent must be strong enough to disrupt the interactions between the analytes and the sorbent.[8][9]
Sample Overload on SPE Cartridge	Reduce the amount of sample loaded onto the cartridge or use a cartridge with a higher capacity.	Exceeding the binding capacity of the sorbent will result in the loss of analyte during the loading step.[10]

Co-elution of Impurities with Bilastine or Other Impurities

Issue: Two or more compounds are not adequately separated during the analytical run, leading to inaccurate quantification.

Potential Cause	Troubleshooting Action	Explanation
Suboptimal Chromatographic Conditions	Modify the mobile phase composition, gradient profile, or column chemistry of your HPLC/UPLC method. Adjusting the pH of the mobile phase can significantly impact the retention and selectivity of ionizable compounds like bilastine.[11]	The separation of structurally similar compounds, such as bilastine and some of its impurities, often requires careful optimization of the analytical method.[11]
Ineffective Wash Step in SPE	Optimize the wash solvent to remove interferences without eluting the target analytes. The wash solvent should be strong enough to remove weakly bound impurities but not so strong that it causes premature elution of bilastine or the impurities of interest.[10]	A well-optimized wash step is crucial for removing matrix components that can interfere with the analysis.[10]

Frequently Asked Questions (FAQs)

Q1: What is the best initial solvent for extracting bilastine and its impurities from a tablet formulation?

A1: Methanol is a commonly used and effective solvent for dissolving bilastine from tablet matrices.[3][5][4] It is advisable to ensure the tablet powder is finely ground and to use sonication to facilitate complete dissolution.[12][13]

Q2: How does pH affect the liquid-liquid extraction of bilastine?

A2: The pH of the aqueous phase is a critical parameter. Bilastine is a carboxylic acid, and adjusting the pH to be slightly acidic will suppress its ionization, making it more soluble in organic solvents and thus improving extraction efficiency.

Q3: What type of Solid-Phase Extraction (SPE) cartridge is recommended for bilastine?

A3: A polymeric reversed-phase SPE sorbent is a good choice for extracting bilastine from aqueous samples like plasma.[7] These sorbents offer good retention for a range of compounds and are stable across a wide pH range.

Q4: My recovery for a polar impurity is very low. What can I do?

A4: For polar impurities, ensure your extraction method is suitable. In LLE, a more polar extraction solvent may be needed. For SPE, you might consider a different mechanism, such as a mixed-mode or a normal-phase sorbent, depending on the impurity's structure. Also, ensure the wash step in your reversed-phase SPE protocol is not too aggressive, as it may prematurely elute the polar impurity.

Q5: Can I use the same extraction protocol for both bulk drug and finished product (tablets)?

A5: While the core principles are the same, the protocol for a finished product will require an initial step to break down the tablet matrix and dissolve the active ingredient and impurities. This usually involves grinding the tablets and dissolving the powder in a suitable solvent with sonication.[12][13] The subsequent extraction steps (LLE or SPE) can then be similar to those used for the bulk drug.

Experimental Protocols

Optimized Solid-Phase Extraction (SPE) Protocol for Bilastine from Human Plasma

This protocol is adapted from a method for the quantification of bilastine in human plasma and can be used as a starting point for impurity analysis.[7]

• Sample Pre-treatment:

  • To 200 µL of plasma, add 20 µL of an internal standard solution.

  • Vortex for 10 seconds.

  • Add 200 µL of 2% ammonium (B1175870) hydroxide (B78521) in water and vortex for another 10 seconds.[7]

• SPE Cartridge Conditioning:

  • Condition a polymeric reversed-phase SPE cartridge with 1 mL of methanol.[7]

  • Equilibrate the cartridge with 1 mL of deionized water. Do not allow the sorbent to dry.[7]

• Sample Loading:

  • Load the pre-treated plasma sample onto the conditioned SPE cartridge.

  • Apply a gentle vacuum to allow the sample to pass through the sorbent at a flow rate of approximately 1-2 mL/min.[7]

• Washing:

  • Wash the cartridge with 1 mL of deionized water.[7]

  • Wash the cartridge with 1 mL of 5% methanol in water.[7]

  • Dry the cartridge under high vacuum for 5 minutes.[7]

• Elution:

  • Elute the analytes with 1 mL of methanol into a clean collection tube.[7]

• Evaporation and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at 40°C.[7]

  • Reconstitute the dried residue in 100 µL of the mobile phase used for your HPLC/UPLC analysis.[7]

Data Presentation

Factors Influencing Extraction Recovery of Bilastine and its Impurities

Parameter	Condition	Expected Impact on Recovery of Bilastine	Considerations for Impurities
Extraction Method	Solid-Phase Extraction (SPE)	High, provides good sample cleanup.[7]	Effective for a broad range of impurities, but the method may need to be optimized for very polar or non-polar impurities.
Liquid-Liquid Extraction (LLE)	Moderate to High, dependent on solvent choice and pH.	Efficiency will vary based on the polarity and pKa of each impurity.
pH (for LLE)	Acidic (e.g., pH 4-5)	High	More polar, acidic impurities may have lower recovery. Basic impurities may have higher recovery.
Neutral (e.g., pH 7)	Moderate	Recovery will depend on the pKa of each impurity.
Basic (e.g., pH 9-10)	Low	Recovery of acidic impurities will be low. Basic impurities will have higher recovery.
Extraction Solvent (for LLE)	Non-polar (e.g., Hexane)	Low	Ineffective for most bilastine impurities which are likely to be more polar than hexane.
Moderately Polar (e.g., Ethyl Acetate)	High	Generally a good starting point for bilastine and many of its impurities.
Polar (e.g., Methanol)	High solubility, but not suitable for LLE with aqueous samples.	Methanol is a good solvent for initial dissolution.[1][2][3][5][4]
SPE Sorbent	Reversed-Phase (e.g., C18, Polymeric)	High	Good for bilastine and moderately polar impurities. Very polar impurities may have poor retention.
Normal-Phase (e.g., Silica)	Low (if sample is in a non-polar solvent)	May be useful for separating impurities with different polar functional groups.
Ion-Exchange	High (depending on charge)	Can be very selective for impurities with acidic or basic functional groups.

Visualizations

Caption: Experimental workflow for the extraction and analysis of bilastine impurities.

Caption: Troubleshooting logic for low extraction recovery of bilastine impurities.

References

• 1. researchgate.net [researchgate.net]
• 2. jchr.org [jchr.org]
• 3. ijpsonline.com [ijpsonline.com]
• 4. ajrconline.org [ajrconline.org]
• 5. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 6. thepharmamaster.com [thepharmamaster.com]
• 7. benchchem.com [benchchem.com]
• 8. welch-us.com [welch-us.com]
• 9. Chromatography Troubleshooting Guides-Solid Phase Extractions | Thermo Fisher Scientific - JP [thermofisher.com]
• 10. silicycle.com [silicycle.com]
• 11. benchchem.com [benchchem.com]
• 12. ymerdigital.com [ymerdigital.com]
• 13. ijpsr.com [ijpsr.com]

Technical Support Center: Isotopic Exchange in Deuterated Standards

For researchers, scientists, and drug development professionals, the accuracy of quantitative analysis using deuterated internal standards is paramount. Isotopic exchange, the unintended swapping of deuterium (B1214612) atoms with hydrogen from the surrounding environment, can significantly compromise data integrity. This technical support center provides troubleshooting guidance and answers to frequently asked questions to help you identify, mitigate, and address issues related to isotopic exchange in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is isotopic exchange and why is it a concern?

A: Isotopic exchange, or back-exchange, is a chemical reaction where a deuterium atom on a labeled standard is replaced by a hydrogen atom from its environment, such as the sample matrix or mobile phase.[1] This is problematic because it alters the isotopic composition and effective concentration of the internal standard, leading to inaccurate quantification of the target analyte.[1] In severe cases, the deuterated standard can convert back to the unlabeled analyte, causing artificially inflated results.[1]

Q2: Which deuterium positions on a molecule are most susceptible to exchange?

A: The stability of a deuterium label is highly dependent on its position within the molecule. The most vulnerable positions include:

• On Heteroatoms: Deuterium atoms attached to oxygen (e.g., in alcohols, phenols, carboxylic acids) or nitrogen (in amines) are highly labile and exchange readily.[1][2]

• Adjacent to Carbonyl Groups: Deuterium atoms on a carbon next to a carbonyl group (alpha-carbon) can be susceptible to exchange, particularly under basic conditions through a process called keto-enol tautomerism.[1][2]

• Certain Aromatic Positions: Some positions on aromatic rings can also be prone to exchange, especially under acidic or basic conditions.[1][2]

Therefore, it is crucial to select internal standards where deuterium labels are placed in stable, non-exchangeable positions.[3]

Q3: What experimental factors can promote or accelerate deuterium exchange?

A: Several factors during sample preparation and analysis can drive isotopic exchange:

• pH: The pH of the solution is a critical factor.[1] Basic conditions (high pH) significantly accelerate the rate of exchange for deuterons in susceptible positions.[1][4] The rate of exchange is generally slowest at a pH of approximately 2.5-4.[1]

• Temperature: Higher temperatures increase the rate of chemical reactions, including isotopic exchange. Storing samples and standards at lower temperatures (e.g., 4°C) can help minimize this effect.[1][5]

• Solvent: Protic solvents like water and methanol (B129727) can serve as a source of protons, facilitating exchange.[1]

• Mass Spectrometer Ion Source: In some instances, isotopic exchange can occur within the high-energy environment of the mass spectrometer's ion source.[6]

Q4: How can I detect if isotopic exchange is occurring in my assay?

A: You can monitor for isotopic exchange by observing the following:

• Appearance of a peak at a lower m/z: The appearance or increase in the signal corresponding to the unlabeled analyte in a sample containing only the deuterated standard is a direct indication of back-exchange.[5]

• Decreasing internal standard signal over time: A consistent decrease in the peak area of the deuterated internal standard over an analytical run, especially when samples are held in an autosampler, suggests ongoing exchange.[1]

• Inconsistent analyte/internal standard response ratio: Variability in this ratio that is not attributable to other factors can be a sign of isotopic exchange.[3]

Q5: What is the difference between isotopic exchange and the deuterium isotope effect?

A: Isotopic exchange and the deuterium isotope effect are distinct phenomena:

• Isotopic Exchange: This is the physical replacement of a deuterium atom with a hydrogen atom, altering the molecule's mass and isotopic distribution.[1]

• Deuterium Isotope Effect: This refers to the change in the chemical and physical properties of a molecule due to the mass difference between hydrogen and deuterium.[1] A common manifestation in chromatography is a slight difference in retention times, with deuterated standards often eluting slightly earlier than their unlabeled counterparts in reversed-phase chromatography.[1][3] This can lead to differential matrix effects if the analyte and internal standard do not co-elute perfectly.[7]

Troubleshooting Guides

Problem 1: Gradual decrease in the internal standard signal throughout an analytical run.

This often indicates that the deuterated internal standard is unstable under the conditions in the autosampler.

Potential Cause	Troubleshooting Steps
Ongoing Exchange in Autosampler	1. Lower Autosampler Temperature: Set the autosampler to a low temperature (e.g., 4°C) to slow down the exchange rate.[1]
2. Acidify Sample Solvent: If compatible with your assay, adjust the final sample solvent to an acidic pH (ideally between 2.5 and 4) to minimize the exchange rate.[1]
3. Limit Sample Residence Time: Minimize the time samples spend in the autosampler before injection.

Problem 2: Inaccurate or biased quantification results.

This can be caused by isotopic exchange or the presence of unlabeled analyte in the standard.

Potential Cause	Troubleshooting Steps
Deuterium Exchange with Solvent or Matrix	1. Verify Label Stability: Ensure the deuterated standard is labeled at stable positions. Avoid acidic or basic conditions if the label is known to be labile.[3]
2. Optimize pH: Adjust the pH of the sample and mobile phase to a range where exchange is minimized (typically pH 2.5-4).[1]
Presence of Unlabeled Analyte in Standard	1. Assess Isotopic Purity: Analyze the internal standard solution by itself to check for the presence of the unlabeled analyte.[3]
2. Correct for Impurity: If a significant amount of the unlabeled analyte is present, its contribution to the analyte signal should be calculated and subtracted, especially at the lower limit of quantification.[6]

Experimental Protocols

Protocol 1: Assessing the Stability of a Deuterated Internal Standard

Objective: To determine if the deuterated internal standard is stable under the experimental conditions.

Methodology:

• Prepare Solutions:

  • Solution A: Spike the analyte and the deuterated internal standard into the blank matrix at concentrations representative of your study samples.

  • Solution B: Spike only the deuterated internal standard into the blank matrix at the same concentration as in Solution A.[6]

• Initial Analysis: Inject both solutions at the beginning of your analytical run (t=0) and record the peak areas.[6]

• Incubation: Store aliquots of both solutions under the same conditions as your samples in the autosampler.[6]

• Time-Point Analysis: Re-inject the solutions at various time points (e.g., 4, 8, 12, 24 hours).[6]

• Data Analysis:

  • In Solution A, monitor the ratio of the analyte to the internal standard. A significant change in this ratio over time may indicate isotopic exchange.[6]

  • In Solution B, monitor for any increase in a signal at the mass transition of the unlabeled analyte, which would be a direct indicator of H/D exchange.[6]

Protocol 2: Quantifying the Contribution of Unlabeled Analyte in the Deuterated Standard

Objective: To determine the isotopic purity of the deuterated internal standard and quantify the contribution of the unlabeled analyte.

Methodology:

• Prepare a High-Concentration d-IS Solution: Prepare a solution of the deuterated internal standard in a clean solvent at a concentration significantly higher than what is used in your assay.[6]

• LC-MS/MS Analysis: Analyze this solution using the same LC-MS/MS method as your samples.[6]

• Monitor Analyte Transition: Monitor the mass transition of the unlabeled analyte.[6]

• Calculate Contribution: The peak area of the unlabeled analyte relative to the peak area of the deuterated standard provides an estimate of the isotopic impurity. This can be used to correct your quantitative data.[6]

Visualizations

Caption: Troubleshooting workflow for isotopic exchange issues.

Caption: Strategies to mitigate isotopic exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. Designing Stable Isotope Labeled Internal Standards - Acanthus Research [acanthusresearch.com]
• 3. benchchem.com [benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Technical Support Center: Mobile Phase Optimization for Bilastine Impurity Analysis

Welcome to the technical support center for the analysis of bilastine (B1667067) and its related impurities. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their chromatographic methods.

Troubleshooting Guide

This section addresses common issues encountered during the analysis of bilastine and its impurities via HPLC.

Problem	Potential Cause	Recommended Solution
Poor Resolution / Co-elution of Peaks	Inappropriate mobile phase composition (organic modifier percentage is not optimal).	Systematically vary the organic modifier (e.g., acetonitrile (B52724) or methanol) percentage in small increments.[1]
Incorrect mobile phase pH affecting the ionization of bilastine and its impurities.	Adjust the mobile phase pH. A pH around the pKa of the carboxylic acid group of bilastine (approximately 4.2) can significantly influence retention and selectivity.[1] Experimenting with a pH range of 3-7 is recommended.[1]
Inadequate column chemistry.	Test columns with different stationary phases (e.g., C8, Phenyl-Hexyl) or different end-capping to achieve better separation.[1]
Peak Tailing	Secondary interactions between the basic amine groups in bilastine and its impurities with residual silanols on the silica-based column.	Add a competing base, such as triethylamine (B128534) (TEA), to the mobile phase to minimize these interactions.
Column overload due to high sample concentration.	Reduce the amount of sample injected onto the column.[1]
Inconsistent Retention Times	Fluctuations in mobile phase composition due to inaccurate mixing.	Ensure accurate and consistent preparation of the mobile phase, either through a reliable gradient proportioning valve or precise manual mixing.[1]
Variations in column temperature.	Utilize a column oven to maintain a constant and controlled temperature throughout the analysis.[1]
Insufficient column equilibration time.	Allow adequate time for the column to equilibrate with the mobile phase, especially when changing mobile phase compositions.[1]
Ghost Peaks	Contaminants in the mobile phase or from the sample injection.	Use high-purity solvents and freshly prepared mobile phase. Ensure the injector and syringe are clean.
Late elution of components from a previous injection.	Increase the run time or incorporate a column wash step at the end of each run to elute all components.

Frequently Asked Questions (FAQs)

Q1: What are the typical starting conditions for mobile phase optimization in bilastine impurity analysis?

A1: A common starting point for reverse-phase HPLC (RP-HPLC) analysis of bilastine and its impurities involves a C18 column and a mobile phase consisting of a mixture of an aqueous buffer (e.g., ammonium (B1175870) acetate, phosphate (B84403) buffer) and an organic modifier (e.g., acetonitrile, methanol).[2][3][4][5] The initial gradient can range from a low to a high percentage of the organic modifier to elute compounds with varying polarities.

Q2: How does the pH of the mobile phase affect the separation of bilastine and its impurities?

A2: The pH of the mobile phase plays a critical role in the separation of bilastine and its impurities due to the presence of ionizable functional groups (a carboxylic acid and tertiary amines).[1] Adjusting the pH can alter the charge state of the molecules, thereby influencing their retention on a reverse-phase column. For instance, operating at a pH near the pKa of the carboxylic acid group (~4.2) can significantly impact the selectivity between bilastine and its closely related impurities like Desethylbilastine.[1]

Q3: What are some common impurities of bilastine that I should be aware of?

A3: Common impurities can arise from the synthesis process or degradation. One of the most challenging impurities to separate is Desethylbilastine (also known as Bilastine Hydroxy Impurity), which is structurally very similar to bilastine.[1] Other known impurities include bilastine imidazole (B134444) impurity, bilastine DEO impurity, and bilastine TSO impurity.[2] Forced degradation studies have shown that bilastine can degrade under acidic, basic, oxidative, and thermal conditions, leading to the formation of various degradation products.[6][7]

Q4: When should I choose between isocratic and gradient elution for bilastine impurity analysis?

A4: The choice between isocratic and gradient elution depends on the complexity of the sample. If you are analyzing a simple mixture with a few impurities that have similar retention times, an optimized isocratic method may be sufficient. However, for complex mixtures containing impurities with a wide range of polarities, a gradient elution is generally preferred to achieve adequate separation of all components within a reasonable analysis time.[2][3]

Q5: What are the key physicochemical properties of bilastine and its challenging impurity, Desethylbilastine?

A5: Understanding the properties of bilastine and its impurities is crucial for method development. Desethylbilastine is more polar than bilastine due to the presence of a hydroxyl group instead of an ethoxyethyl group.[1] This subtle difference in polarity is what makes their separation challenging.

Property	Bilastine	Desethylbilastine (Bilastine Hydroxy Impurity)
Molecular Formula	C28H37N3O3	C26H33N3O3
Molecular Weight	463.61 g/mol	435.57 g/mol
Key Functional Groups	Carboxylic acid, Tertiary amine, Benzimidazole, Ether	Carboxylic acid, Tertiary amine, Benzimidazole, Alcohol
Predicted Polarity	Less polar	More polar
[Source: BenchChem Technical Guide[1]]

Experimental Protocols

Example Protocol for RP-HPLC Method Development for Bilastine and its Impurities

This protocol provides a general framework for developing a stability-indicating RP-HPLC method.

1. Materials and Reagents:

• Bilastine reference standard and impurity standards

• HPLC-grade acetonitrile, methanol (B129727), and water

• Ammonium acetate, potassium dihydrogen phosphate, formic acid (or other suitable buffer salts and acids)

• C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm particle size)[6]

2. Chromatographic System:

• HPLC system with a gradient pump, autosampler, column oven, and a photodiode array (PDA) or UV detector.

3. Initial Method Screening:

• Mobile Phase A: Prepare a 10-20 mM buffer solution (e.g., ammonium acetate) and adjust the pH to a starting value (e.g., pH 4.0).

• Mobile Phase B: Acetonitrile or Methanol.

• Gradient Program: Start with a linear gradient from 10% B to 90% B over 30 minutes.

• Flow Rate: 1.0 mL/min.

• Column Temperature: 30 °C.

• Detection Wavelength: Monitor at 275 nm or scan for the optimal wavelength using a PDA detector.[2][3]

• Injection Volume: 10 µL.

4. Method Optimization:

• Organic Modifier: Evaluate both acetonitrile and methanol to determine which provides better selectivity and resolution for the critical impurity pairs.

• pH of Aqueous Phase: Investigate the effect of pH on retention and selectivity by preparing mobile phases at different pH values (e.g., in 0.5 unit increments from pH 3.0 to 7.0).

• Gradient Slope and Time: Adjust the gradient profile to improve the separation of closely eluting peaks. A shallower gradient in the region where impurities elute can enhance resolution.

• Column Temperature: Evaluate the effect of temperature (e.g., 25 °C, 35 °C, 45 °C) on peak shape and resolution.

5. Forced Degradation Study:

• Subject bilastine to stress conditions (acidic, basic, oxidative, thermal, and photolytic) as per ICH guidelines to generate potential degradation products.[6][7]

• Analyze the stressed samples using the optimized HPLC method to ensure that all degradation products are well-separated from the main peak and from each other.

Visualizations

Caption: Workflow for Mobile Phase Optimization.

References

• 1. benchchem.com [benchchem.com]
• 2. ViewArticleDetail [ijpronline.com]
• 3. tandfonline.com [tandfonline.com]
• 4. jddtonline.info [jddtonline.info]
• 5. jchr.org [jchr.org]
• 6. ijpsonline.com [ijpsonline.com]
• 7. rjptonline.org [rjptonline.org]

Technical Support Center: Fine-Tuning Mass Spectrometer Settings for Deuterated Compounds

Welcome to our dedicated technical support center for researchers, scientists, and drug development professionals. This resource is designed to provide clear and actionable guidance on common issues encountered when using deuterated compounds in mass spectrometry.

Frequently Asked Questions (FAQs)

Issue 1: Chromatographic Separation of Analyte and Deuterated Internal Standard

Q1: My deuterated internal standard elutes at a different retention time than my non-deuterated analyte. Is this normal?

A: Yes, this is a well-documented phenomenon known as the "deuterium isotope effect" or "chromatographic isotope effect".[1][2] In reversed-phase chromatography, deuterated compounds often elute slightly earlier than their non-deuterated counterparts.[2][3] This occurs because the substitution of hydrogen with the heavier deuterium (B1214612) isotope can lead to subtle differences in the molecule's physicochemical properties, such as polarity and interaction with the stationary phase.[4][5] While often minimal, this can impact quantification if the peaks do not co-elute perfectly.[1][4]

Q2: How can I minimize the retention time shift between my analyte and its deuterated internal standard?

A: While completely eliminating the isotopic shift can be challenging, the following steps can help minimize its impact:

• Optimize Chromatography: Adjusting the gradient profile, mobile phase composition, or column temperature can sometimes reduce the separation between the two peaks.[1][4]

• Consider a Different Stationary Phase: The nature of the stationary phase can influence the magnitude of the isotope effect.[1]

• Use an Internal Standard with Fewer Deuterium Atoms: Internal standards with a higher number of deuterium atoms may exhibit a more pronounced shift.[4][6] Selecting a standard with fewer deuterium substitutions, while still providing a sufficient mass shift, can be beneficial.[4][6]

• Consider ¹³C or ¹⁵N Labeled Standards: If a significant chromatographic separation persists and affects data quality, using a stable isotope-labeled standard with ¹³C or ¹⁵N may be a better alternative as they typically exhibit negligible retention time shifts compared to their unlabeled analogues.[4][7]

Issue 2: Inaccurate Quantification and Variability

Q3: My quantitative results are inconsistent despite using a deuterated internal standard. What could be the cause?

A: A primary cause for this issue is differential matrix effects.[8] Although stable isotope-labeled (SIL) internal standards are intended to co-elute with the analyte and compensate for matrix effects, the slight chromatographic separation caused by the deuterium isotope effect can lead to incomplete co-elution.[8][9] If the analyte and the deuterated standard elute at slightly different times into regions of varying ion suppression or enhancement, it can result in inaccurate and variable quantification.[2][8]

Q4: How can I assess if differential matrix effects are impacting my analysis?

A: You can perform a matrix effect experiment to determine if the analyte and the deuterated internal standard are experiencing different matrix effects. A detailed protocol for this experiment is provided in the "Experimental Protocols" section below.

Issue 3: Loss of Deuterium Label (Back-Exchange)

Q5: I suspect my deuterated standard is losing its deuterium label. How can I confirm this and what can be done to prevent it?

A: This issue is known as "back-exchange," where deuterium atoms on the labeled compound are replaced by protons from the solvent (e.g., water in the mobile phase).[10][11] This is particularly problematic if the deuterium atoms are in labile positions, such as on heteroatoms (-OH, -NH, -SH).[2][12]

To minimize back-exchange:

• Choose Standards with Stable Labels: Select deuterated standards where the labels are on chemically stable positions, such as aromatic rings.[2][12]

• Control pH: The rate of back-exchange is pH-dependent. For amide hydrogens, the rate is at a minimum at approximately pH 2.6.[11] Maintaining acidic conditions during quenching and chromatography is critical.[11][13]

• Control Temperature: Lowering the temperature can reduce the rate of back-exchange.[10][13]

• Use Aprotic Solvents where Possible: Limiting exposure to protic solvents like water and methanol (B129727) can help.

A protocol to investigate H/D exchange is provided in the "Experimental Protocols" section.

Issue 4: Poor Signal Intensity and Sensitivity

Q6: I am observing poor signal intensity for my deuterated compound. How can I improve it?

A: Poor signal intensity can be due to several factors, including suboptimal ionization source parameters. A systematic optimization of the Electrospray Ionization (ESI) source is crucial.

Key parameters to optimize include:

• Spray Voltage: This is a critical parameter for establishing a stable spray.[4]

• Nebulizer and Drying Gas Flow Rates: These gases aid in desolvation, and their proper optimization is necessary for efficient ion formation.[4]

• Drying Gas Temperature: This should be optimized to ensure efficient desolvation without causing thermal degradation.[4]

A systematic approach to optimizing these parameters is detailed in the "Experimental Protocols" section. Also, ensure that the mass spectrometer is properly tuned and calibrated.[14]

Troubleshooting Guides

Summary of Common Problems and Solutions

Problem	Potential Cause	Recommended Solution
Chromatographic peak for the deuterated standard elutes earlier than the analyte.	Deuterium isotope effect causing a slight difference in retention time.[12]	This is a known phenomenon. If the shift is small and consistent, it may not be an issue. Consider adjusting the mobile phase composition or gradient to minimize the separation.[12]
Inconsistent analyte/internal standard response ratio.	1. Deuterium exchange with the solvent or matrix.[12] 2. Differential matrix effects due to chromatographic separation.[12]	1. Ensure the deuterated standard is labeled at stable positions.[12] 2. Adjust chromatographic conditions to achieve co-elution.[12]
Poor signal intensity or no signal for the internal standard.	1. Incorrect storage or handling of the standard. 2. Suboptimal ionization source parameters.[2] 3. Instrument not properly tuned or calibrated.[14]	1. Check storage conditions and prepare a fresh stock solution.[12] 2. Optimize ESI source parameters (spray voltage, gas flows, temperature).[4] 3. Perform instrument tuning and calibration.[14]
Inaccurate or biased quantification results.	1. Incorrect assessment of the deuterated standard's isotopic purity.[12] 2. Presence of unlabeled analyte in the deuterated standard stock.[15]	1. Verify the isotopic and chemical purity of the standard.[12] 2. Perform a contribution check of the unlabeled analyte in the standard solution.[15]

Experimental Protocols

Protocol 1: Assessment of Differential Matrix Effects

Objective: To determine if the analyte and the deuterated internal standard are experiencing different matrix effects.[8]

Methodology:

• Prepare two sets of samples:

  • Set A (Neat Solution): Spike the analyte and deuterated internal standard into the final mobile phase composition.[8]

  • Set B (Matrix Solution): Extract a blank matrix sample (e.g., plasma, urine) using your established sample preparation method. Spike the analyte and deuterated internal standard into the extracted blank matrix at the same concentration as Set A.[8]

• Analyze both sets of samples by LC-MS/MS. [8]

• Calculation:

  • Matrix Effect (Analyte) = (Peak Area in Set B) / (Peak Area in Set A)[8]

  • Matrix Effect (Internal Standard) = (Peak Area in Set B) / (Peak Area in Set A)[8]

• Interpretation: A significant difference between the matrix effect values for the analyte and the internal standard indicates differential matrix effects.[8]

Protocol 2: Investigation of Hydrogen/Deuterium (H/D) Exchange

Objective: To assess the stability of the deuterium label on the internal standard.[2]

Methodology:

• Prepare two solutions:

  • Solution A: Analyte and deuterated internal standard in a clean solvent.[2]

  • Solution B: Analyte and deuterated internal standard in a blank matrix extract.[2]

• Incubate both solutions at different temperatures (e.g., room temperature, 37°C) for various durations (e.g., 0, 2, 4, 8, 24 hours). [2]

• Analyze the samples at each time point and monitor the signal of the deuterated standard and the corresponding non-deuterated analyte. [2]

• Data Interpretation: A significant increase in the analyte signal over time with a corresponding decrease in the deuterated standard signal in Solution B compared to Solution A indicates H/D exchange.[2]

Protocol 3: Systematic Optimization of ESI Source Parameters

Objective: To optimize ESI source parameters for a deuterated compound and its corresponding analyte.[4]

Methodology:

• Begin with the instrument manufacturer's recommended default ESI source parameters. [4]

• Infusion Analysis: Prepare a solution of the analyte and the deuterated internal standard in the mobile phase at a concentration that provides a reasonable signal. Infuse this solution directly into the mass spectrometer at a constant flow rate (e.g., 5-10 µL/min).[4]

• Systematic Parameter Optimization (One-Factor-at-a-Time):

  • Spray Voltage: While infusing the solution, gradually increase the spray voltage until a stable signal is observed. Record the voltage that provides the highest and most stable signal.[4]

  • Nebulizer Gas Pressure: At the optimal spray voltage, vary the nebulizer gas pressure and monitor its effect on signal intensity and stability. Record the optimal pressure.[4]

  • Drying Gas Flow and Temperature: Sequentially optimize the drying gas flow rate and then the temperature, monitoring the signal intensity for both the analyte and the deuterated standard.[4]

Typical ESI Source Parameter Ranges

Parameter	Typical Range (Analyte)	Typical Range (Deuterated Standard)	Notes
Spray Voltage (kV)	1.0 - 5.0	1.0 - 5.0	Optimize for a stable spray and maximum signal intensity.[4]
Nebulizer Gas Pressure (psi)	20 - 60	20 - 60	Higher pressure can improve nebulization but may decrease sensitivity if too high.
Drying Gas Temperature (°C)	200 - 350	200 - 350	Optimize for efficient desolvation without thermal degradation. The optimal temperature may be slightly different for the deuterated compound.[4]
Drying Gas Flow (L/min)	4 - 12	4 - 12	Higher flow rates can improve desolvation but may also reduce sensitivity if set too high.[4]

Note: These are general ranges, and the optimal values will vary depending on the specific instrument, compound, and mobile phase composition.[4]

Visualizations

Caption: Troubleshooting workflow for inaccurate quantification.

Caption: Factors influencing deuterium back-exchange.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Minimal deuterium isotope effects in quantitation of dimethyl‐labeled complex proteomes analyzed with capillary zone electrophoresis/mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Calibration Practices in Clinical Mass Spectrometry: Review and Recommendations - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. academic.oup.com [academic.oup.com]
• 10. Fundamentals of HDX-MS - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. spectroscopyonline.com [spectroscopyonline.com]
• 14. gmi-inc.com [gmi-inc.com]
• 15. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Guide to the Bioanalytical Method Validation of Bilastine Using O-2-Amino-2-methylpropyl Bilastine-d6

This guide provides a comprehensive comparison of bioanalytical method validation for the quantification of Bilastine in biological matrices, focusing on the use of its deuterated internal standard (IS), O-2-Amino-2-methylpropyl Bilastine-d6 (a synonym for Bilastine-d6). The information is intended for researchers, scientists, and drug development professionals, offering an objective comparison of method performance with alternatives, supported by experimental data from published studies.

The Gold Standard: Stable Isotope-Labeled Internal Standards

In quantitative mass spectrometry, the use of a stable isotope-labeled internal standard, such as Bilastine-d6, is considered the gold standard.[1] This is because it shares nearly identical physicochemical properties with the analyte, Bilastine. Consequently, it co-elutes chromatographically and experiences similar matrix effects and ionization suppression or enhancement, leading to the most accurate and precise quantification.[1]

The validation of bioanalytical methods is a critical regulatory requirement in drug development, ensuring the reliability and reproducibility of a method for its intended purpose.[1] Regulatory bodies like the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA) provide stringent guidelines for these validations, which are harmonized under the International Council for Harmonisation (ICH).[1]

Performance of Bilastine Assay using Bilastine-d6 Internal Standard

Bioanalytical methods for Bilastine using Bilastine-d6 as an internal standard consistently demonstrate high sensitivity, accuracy, and precision, making them suitable for pharmacokinetic and bioequivalence studies.

Parameter	Matrix	Linearity Range (ng/mL)	LLOQ (ng/mL)	Accuracy (% Nominal)	Precision (% CV/RSD)	Reference
LC-MS/MS	Human Plasma	0.20 - 400.80	0.20	-	-	[2]
LC-MS/MS	Human Plasma	0.2 - 400	0.2	96.91 - 113.33	2.74 - 10.31	[3]
LC-MS/MS	Human Urine	5.0 - 5010	5.0	91.96 - 105.02	1.58 - 9.91	[3]
LC-MS	Rabbit Plasma	2 - 40	0.501	-	-	[4]
UPLC	Mice Blood	10 - 500	10	85 - 107 (Inter-day)	< 15%

Comparison with Alternative (Non-Deuterated) Internal Standards

While Bilastine-d6 is the preferred internal standard, some methods have been developed using structurally unrelated compounds. These can be a cost-effective alternative but may not perfectly mimic the behavior of Bilastine during sample preparation and analysis, potentially leading to reduced precision and accuracy.

Internal Standard	Analyte(s)	Matrix	Linearity Range (µg/mL)	LLOQ (µg/mL)	Accuracy (% Recovery)	Reference
Papaverine	Bilastine	Blood, Urine, Tissue	-	-	-	[5]
Loratadine	Bilastine & Montelukast	-	0.2 - 2.0	-	101.8%	[6]
Ofloxacin	Bilastine & Montelukast	Tablet Dosage Form	-	-	99.91 - 100.56%	[7]
Montelukast	Bilastine	Mice Blood	0.01 - 0.5 (ng/mL)	0.01 (ng/mL)	91 - 103% (Intra-day)

Experimental Protocols

Representative Protocol for Bilastine Quantification in Human Plasma using Bilastine-d6 IS

This protocol synthesizes methodologies reported in literature for a robust and sensitive LC-MS/MS assay.

1. Sample Preparation (Protein Precipitation)

• To 50-100 µL of human plasma, add a known concentration of Bilastine-d6 working solution.

• Precipitate proteins by adding a 50/50 mixture of methanol (B129727) and acetonitrile (B52724).[2]

• Vortex the mixture vigorously to ensure complete protein precipitation.

• Centrifuge the samples at high speed (e.g., 13,000 rpm) to pellet the precipitated proteins.

• Transfer the clear supernatant to a new plate or autosampler vials for analysis.

2. Liquid Chromatography (LC)

• System: A validated UPLC or HPLC system.

• Column: A reversed-phase C18 column (e.g., Waters XBridge, 3.5 μm, 2.1 × 30 mm).[3]

• Mobile Phase: An isocratic mixture of acetonitrile and water containing modifiers like ammonium (B1175870) formate (B1220265) (1 mM) and ammonium hydroxide (B78521) (0.1%).[3]

• Flow Rate: 1.0 mL/min.[3]

• Column Temperature: Room temperature or controlled (e.g., 20°C).

• Injection Volume: 2-5 µL.

3. Mass Spectrometry (MS/MS)

• System: A triple quadrupole mass spectrometer (e.g., Sciex API 5000) equipped with a Turbo Ion Spray or Electrospray Ionization (ESI) source.[2]

• Ionization Mode: Positive Ionization.

• Detection: Multiple Reaction Monitoring (MRM). The specific precursor-to-product ion transitions for Bilastine and Bilastine-d6 are monitored.

4. Method Validation Parameters The method is validated according to ICH guidelines, assessing specificity, linearity, accuracy, precision, limit of quantification (LOQ), recovery, and stability under various conditions.[8]

Visualizing the Workflow and Principles

Bioanalytical Method Validation Workflow.

Principle of a Stable Isotope-Labeled IS.

References

• 1. benchchem.com [benchchem.com]
• 2. Bioequivalence and Safety of Bilastine 20 mg Orodispersible Tablets and Conventional Tablets: A Randomized, Single-Dose, Two-Period Crossover Study in Healthy Volunteers Under Fasting Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. impactfactor.org [impactfactor.org]
• 5. arch.ies.gov.pl [arch.ies.gov.pl]
• 6. researchgate.net [researchgate.net]
• 7. africanjournalofbiomedicalresearch.com [africanjournalofbiomedicalresearch.com]
• 8. ijpsonline.com [ijpsonline.com]

A Comparative Guide to Analytical Methods for Bilastine Determination

An objective comparison of an array of analytical techniques for the quantification of bilastine (B1667067), complete with supporting experimental data, to guide researchers, scientists, and drug development professionals in selecting the most suitable method for their specific needs.

Bilastine is a second-generation H1 antihistamine widely used for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria.[1][2] The accurate and precise quantification of bilastine in bulk drug, pharmaceutical formulations, and biological fluids is crucial for quality control, pharmacokinetic studies, and ensuring therapeutic efficacy. A variety of analytical methods have been developed and validated for this purpose, each with its own set of advantages and limitations. This guide provides a comprehensive cross-validation of the most common analytical techniques, including High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and UV-Visible Spectrophotometry.

Comparative Analysis of Method Performance

The choice of an analytical method is often dictated by the specific requirements of the analysis, such as the nature of the sample, the required sensitivity, and the available instrumentation. The following table summarizes the key performance parameters of various validated methods for bilastine determination, allowing for a direct comparison of their capabilities.

Method	Linearity Range (µg/mL)	Correlation Coefficient (R²)	Limit of Detection (LOD) (µg/mL)	Limit of Quantitation (LOQ) (µg/mL)	Accuracy (% Recovery)	Precision (%RSD)
RP-HPLC [1]	5–30	0.9924	0.8835	0.2650	-	< 2.0
RP-HPLC [3][4]	5-100	0.9999	0.08931	0.27063	-	< 2.0
RP-HPLC [2]	5-20	0.999	0.40	1.42	Well within 80-120%	-
RP-HPLC [5]	50-150	1	0.005	0.016	97-103%	0.057
Stability-Indicating RP-HPLC [6]	25-150	-	0.19	0.57	-	-
UPLC [7]	50-150	-	0.368	1.117	-	-
UV Spectrophotometry [8]	-	-	-	-	99.53-100.54%	-
UV Spectrophotometry [9]	5-25	-	0.088	0.253	99.6-101.46%	-
Spectrofluorimetry [10]	0.001-0.05	-	0.00033	0.001	-	-

Experimental Protocols

The following sections detail the methodologies for the key analytical techniques cited in this guide, providing a basis for replication and adaptation.

1. Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC)

This is one of the most widely used techniques for the determination of bilastine due to its high resolution and sensitivity.

• Instrumentation : A standard HPLC system equipped with a UV detector is typically used. For example, an Agilent Technologies LC compact 1120 module with a UV detector.[1]

• Stationary Phase (Column) : A C18 column is commonly employed. Examples include a 5µ, 250 mm x 4.6 mm C18 column[1] and a Phenomenex Gemini C18 column (150 mm × 4.60 mm i.d. 5µm particle size).[3][4]

• Mobile Phase : A mixture of an aqueous buffer and an organic solvent is used. Common mobile phases include:

  • A 60:40 (v/v) mixture of methanol (B129727) and 10 mM potassium dihydrogen phosphate (B84403) at pH 3.5.[1]

  • A 50:50 (v/v) mixture of formic acid and methanol.[3][4]

  • A 50:50 (v/v) mixture of dipotassium (B57713) hydrogen phosphate buffer (pH 7.0) and acetonitrile.[2]

  • A 60:40 (v/v) mixture of 0.1N sodium dihydrogen phosphate and methanol.[5]

• Flow Rate : Typically maintained at 1.0 mL/min.[1][2] or 0.8 mL/min.[3][4]

• Detection : UV detection is performed at a wavelength where bilastine exhibits maximum absorbance, such as 275 nm[1][5], 282 nm[3][4], or 215 nm.[2]

• Sample Preparation : A stock solution of bilastine is prepared by dissolving a known amount in a suitable solvent, such as HPLC-grade water or methanol.[1] This stock solution is then further diluted with the mobile phase to prepare working standard solutions of different concentrations. For tablet analysis, a number of tablets are weighed, powdered, and a quantity equivalent to a specific amount of bilastine is dissolved in the solvent, sonicated, filtered, and then diluted to the desired concentration.[7][9][11]

2. Ultra-Performance Liquid Chromatography (UPLC)

UPLC offers faster analysis times and higher resolution compared to conventional HPLC.

• Instrumentation : A UPLC system with a UV detector.

• Stationary Phase (Column) : A sub-2 µm particle size column, such as a Phenomenex C8 (50 x 2.1 mm ID, 1.7 µm) column.[7]

• Mobile Phase : A mixture of pH 3.5 Sodium Phosphate 10mM Buffer, Methanol, and Acetonitrile in a ratio of 60:30:10 (v/v/v) in an isocratic elution mode.[7]

• Flow Rate : A flow rate of 0.5 mL/min is used.[7]

• Detection : UV detection is carried out at 248 nm.[7]

• Sample Preparation : Standard and sample solutions are prepared in a similar manner to the HPLC method, using the mobile phase as the diluent.[7]

3. UV-Visible Spectrophotometry

This method is simpler and more cost-effective than chromatographic techniques, making it suitable for routine quality control.

• Instrumentation : A UV-Visible spectrophotometer.

• Solvent : A suitable solvent in which bilastine is soluble and stable is chosen. Common solvents include 0.1 mol L-1 HCl[8] and methanol.[9]

• Detection Wavelength (λmax) : The absorbance is measured at the wavelength of maximum absorbance for bilastine, which is around 207 nm in 0.1 mol L-1 HCl[8] or 280 nm in methanol.[9]

• Sample Preparation : A standard stock solution is prepared by dissolving a known weight of bilastine in the chosen solvent. Working solutions are then prepared by appropriate dilution. For tablet analysis, a powdered tablet sample is dissolved in the solvent, sonicated, filtered, and diluted to fall within the linear range of the method.[8][9]

4. Spectrofluorimetry

This technique offers very high sensitivity for the determination of bilastine, particularly in biological fluids.

• Instrumentation : A spectrofluorometer.

• Measurement : The native fluorescence of bilastine in an aqueous solution is measured.[10]

• Excitation Wavelength : 272 nm.[10]

• Emission Wavelength : 298 nm.[10]

• Sample Preparation : The method can be applied to determine the drug in pharmaceutical dosage forms and biological fluids like human plasma and urine after simple protein precipitation.[10]

Workflow for Analytical Method Cross-Validation

The following diagram illustrates a typical workflow for the cross-validation of analytical methods, ensuring the reliability and comparability of results obtained from different techniques.

References

• 1. jchr.org [jchr.org]
• 2. View of Development and Validation of RP-HPLC Method for the Determination of Bilastine [ijpba.in]
• 3. rjptonline.org [rjptonline.org]
• 4. rjptonline.org [rjptonline.org]
• 5. ijper.org [ijper.org]
• 6. ijlpr.com [ijlpr.com]
• 7. scispace.com [scispace.com]
• 8. seer.ufrgs.br [seer.ufrgs.br]
• 9. ijrpr.com [ijrpr.com]
• 10. A highly sensitive spectrofluorimetric method for the determination of bilastine in its pharmaceutical preparations and biological fluids - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. ymerdigital.com [ymerdigital.com]

A Comparative Guide to the Quantification of Bilastine: Evaluating "O-2-Amino-2-methylpropyl Bilastine-d6" Against Alternative Internal Standards

For researchers, scientists, and drug development professionals, the accurate and precise quantification of bilastine (B1667067) is paramount for pharmacokinetic, bioequivalence, and toxicological studies. This guide provides an objective comparison of the performance of "O-2-Amino-2-methylpropyl Bilastine-d6" (a deuterated form of a bilastine derivative, often referred to functionally as Bilastine-d6) as an internal standard against other commonly used alternatives in liquid chromatography-tandem mass spectrometry (LC-MS/MS) methods.

The use of a stable isotope-labeled internal standard, such as Bilastine-d6, is widely considered the gold standard in quantitative mass spectrometry. Its near-identical physicochemical properties to the analyte ensure that it experiences similar matrix effects and ionization suppression or enhancement, leading to highly accurate and precise results. This guide presents supporting experimental data from various studies to facilitate an informed decision on the most suitable internal standard for your research needs.

Quantitative Performance Comparison

The following table summarizes the accuracy and precision data from studies employing "O-2-Amino-2-methylpropyl Bilastine-d6" and an alternative internal standard, carbamazepine (B1668303), for the quantification of bilastine in human plasma.

Internal Standard	Analyte Concentration (ng/mL)	Accuracy (% Nominal)	Precision (% RSD)	Citation
Bilastine-d6	0.6 (LLOQ)	96.91 - 113.33	2.74 - 10.31	[1]
1.8 (LQC)	96.91 - 113.33	2.74 - 10.31	[1]
150 (MQC)	96.91 - 113.33	2.74 - 10.31	[1]
300 (HQC)	96.91 - 113.33	2.74 - 10.31	[1]
Carbamazepine	3 (LLOQ)	105.7	8.5	[2]
9 (LQC)	98.9	5.6	[2]
240 (MQC)	91.5	4.3	[2]
480 (HQC)	96.3	3.1	[2]

LLOQ: Lower Limit of Quantification; LQC: Low-Quality Control; MQC: Medium Quality Control; HQC: High-Quality Control; % RSD: Percent Relative Standard Deviation.

Experimental Protocols

Detailed methodologies for the quantification of bilastine using Bilastine-d6 and carbamazepine as internal standards are outlined below.

Method 1: Quantification of Bilastine using Bilastine-d6 Internal Standard

This protocol is adapted from a validated method for the analysis of bilastine in human plasma by LC-MS/MS.[1]

1. Sample Preparation:

• To 50 µL of human plasma, add the internal standard solution (Bilastine-d6).

• Precipitate proteins by adding a mixture of methanol (B129727) and acetonitrile (B52724).

• Vortex the mixture and then centrifuge to pellet the precipitated proteins.

• Transfer the supernatant for LC-MS/MS analysis.

2. Liquid Chromatography:

• Column: Waters XBridge, 3.5 μm, 2.1 × 30 mm

• Mobile Phase: Isocratic elution with a mixture of Milli-Q water and acetonitrile, both containing 1 mM ammonium (B1175870) formate (B1220265) and 0.1% ammonium hydroxide.

• Flow Rate: 1.00 mL/min

• Column Temperature: Room temperature

3. Mass Spectrometry:

• Instrument: Tandem mass spectrometer

• Ionization Mode: Electrospray Ionization (ESI), Positive

• Detection: Multiple Reaction Monitoring (MRM)

• MRM Transitions: Specific precursor-to-product ion transitions for bilastine and Bilastine-d6 are monitored.

Method 2: Quantification of Bilastine using Carbamazepine Internal Standard

This protocol is based on a validated LC-MS/MS method for the determination of bilastine in human plasma.[2]

1. Sample Preparation:

• To a volume of human plasma, add the internal standard solution (carbamazepine).

• Precipitate proteins using acetonitrile.

• Vortex the sample and then centrifuge.

• Collect the supernatant for injection into the LC-MS/MS system.

2. Liquid Chromatography:

• Column: C18 column (50 x 2.1 mm, 1.7 µm)

• Mobile Phase: Isocratic elution with a mobile phase consisting of water (containing 10 mM ammonium formate and 0.1% formic acid) and acetonitrile (containing 10 mM ammonium formate and 0.1% formic acid) at a suitable ratio.

• Flow Rate: 0.2 mL/min

3. Mass Spectrometry:

• Instrument: Waters Xevo TQ-XS UPLC-MS/MS

• Ionization Mode: Positive ion mode

• Detection: Multiple Reaction Monitoring (MRM)

• MRM Transitions:

  • Bilastine: m/z 463.80 → 271.72

  • Carbamazepine (IS): m/z 236.70 → 164.70

Visualizing the Workflow

The following diagrams illustrate the experimental workflow and the logical relationship in the quantification of bilastine.

Caption: Experimental workflow for bilastine quantification.

Caption: Principle of internal standard quantification.

References

• 1. s3-ap-southeast-1.amazonaws.com [s3-ap-southeast-1.amazonaws.com]
• 2. tapchikiemnghiem.vn [tapchikiemnghiem.vn]

Linearity and range for bilastine impurity analysis

A Comparative Guide to Linearity and Range for Bilastine (B1667067) Impurity Analysis

Executive Summary

This guide provides a detailed comparison of analytical methods for determining bilastine and its impurities, with a specific focus on the validation parameters of linearity and range. It is intended for researchers, scientists, and professionals in drug development. The guide summarizes quantitative data from various studies in structured tables, presents detailed experimental protocols, and uses visualizations to illustrate workflows and compare analytical techniques. This objective comparison, supported by experimental data, aims to assist in the selection of appropriate analytical methods for bilastine impurity profiling.

Introduction to Bilastine and Its Impurities

Bilastine is a second-generation H1 antihistamine used in the treatment of allergic rhinoconjunctivitis and urticaria.[1] The control of impurities in the active pharmaceutical ingredient (API) is a critical aspect of drug development and manufacturing to ensure the safety and efficacy of the final product.[] Impurities can originate from the manufacturing process, degradation of the drug substance, or interaction with packaging materials.[] Several analytical techniques, primarily High-Performance Liquid Chromatography (HPLC) and Ultra-Performance Liquid Chromatography (UPLC), are employed for the identification and quantification of these impurities.[] The validation of these analytical methods, particularly establishing their linearity and range, is mandated by regulatory bodies to ensure reliable and accurate results.[3]

Comparative Analysis of Analytical Methods

The selection of an analytical method for impurity profiling is often a balance between performance, speed, and the specific requirements of the analysis. This section compares UPLC and RP-HPLC methods for bilastine impurity analysis based on linearity and range data from various studies.

Linearity and Range Data

Linearity demonstrates a direct, proportional relationship between the concentration of an analyte and the analytical signal over a specified range. The range of a method is the interval between the upper and lower concentration levels for which the method has been shown to be linear, accurate, and precise.

Table 1: Comparison of Linearity and Range for Bilastine Assay

Analytical Method	Linearity Range	Correlation Coefficient (r²)	Reference
UPLC	50 - 150 µg/mL	0.9992	[4]
UPLC	10 - 500 ng/mL	Not Specified	[5][6]
RP-HPLC	25 - 150 µg/mL	0.996	[7]
RP-HPLC	50 - 150 µg/mL	Not Specified	[8]
RP-HPLC	5 - 100 µg/mL	0.9999	[9]
RP-HPLC	5 - 30 µg/mL	0.9924	[10]
RP-HPLC	200 - 600 µg/mL	0.9995	[11]

Table 2: Comparison of Linearity and Range for Bilastine Impurity Analysis

Analytical Method	Analyte	Linearity Range	Correlation Coefficient (r²)	Reference
UPLC	Impurity-A, B, C, D	LOQ to 200% of standard concentration	Not Specified	[3]
RP-HPLC	BLS DEO impurity	Not Specified	> 0.999	[12]
RP-HPLC	Montelukast sulphoxide impurity	Not Specified	> 0.999	[12]

LOQ: Limit of Quantitation

Method Performance Comparison

UPLC and conventional HPLC are the predominant techniques for bilastine impurity analysis. While both are based on the principles of liquid chromatography, they exhibit key differences in performance.

Caption: Key performance differences between UPLC and HPLC.

UPLC methods generally provide faster analysis times. For example, one UPLC method reported a retention time for bilastine of 1.19 minutes[4], while RP-HPLC methods showed retention times ranging from 2.519 minutes to 9.4 minutes.[7][12] This is primarily due to the use of smaller particle size columns in UPLC, which allows for higher flow rates without sacrificing resolution. This enhanced resolution and sensitivity make UPLC particularly suitable for detecting trace-level impurities.

Experimental Protocols

Detailed methodologies are crucial for reproducing experimental results. The following are protocols from validated studies on bilastine impurity analysis.

Method 1: Stability-Indicating UPLC Method[1][3]

• Instrumentation: Waters Acquity UPLC system with a PDA detector.

• Column: Acquity UPLC CSH Phenyl-hexyl (2.1 mm × 150 mm, 1.7 µm).

• Mobile Phase A: 0.05% Trifluoroacetic Acid (TFA) in water.

• Mobile Phase B: 0.05% TFA in Acetonitrile.

• Elution: Gradient.

• Flow Rate: 0.10 mL/min.

• Column Temperature: 25 °C.

• Detection Wavelength: 275 nm.

Method 2: RP-HPLC Method for Bilastine and Impurities[12]

• Instrumentation: HPLC system with a photodiode array detector.

• Column: Hypersil BDS C-18.

• Mobile Phase: Gradient elution using 2mM ammonium (B1175870) acetate (B1210297) buffer and Acetonitrile.

• Flow Rate: 0.8 mL/min to 1.0 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 10 µL.

• Detection Wavelength: 275 nm.

Method 3: RP-HPLC Method for Bilastine Assay[7]

• Instrumentation: HPLC system with a UV detector.

• Column: C18 Water (150 × 4.6mm, 5µm).

• Mobile Phase: Acetonitrile and Ammonium acetate (pH 5.0 adjusted with glacial acetic acid) (85:15% v/v).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 215 nm.

Method Validation Workflow

The validation of an analytical method is a systematic process that ensures the method is suitable for its intended purpose. The following diagram outlines the typical workflow for method validation according to ICH guidelines.

References

• 1. ijpsr.com [ijpsr.com]
• 3. ijpsr.com [ijpsr.com]
• 4. scispace.com [scispace.com]
• 5. ijpda.org [ijpda.org]
• 6. researchgate.net [researchgate.net]
• 7. ajpaonline.com [ajpaonline.com]
• 8. ijper.org [ijper.org]
• 9. rjptonline.org [rjptonline.org]
• 10. jchr.org [jchr.org]
• 11. researchgate.net [researchgate.net]
• 12. ViewArticleDetail [ijpronline.com]

A Comparative Guide to the Limit of Detection for Bilastine Analytical Standards

For researchers and professionals in drug development, the accurate quantification of active pharmaceutical ingredients (APIs) is paramount. This guide provides a comparative analysis of the limit of detection (LOD) for Bilastine, a second-generation antihistamine, using various analytical methodologies. While the specific deuterated internal standard, "O-2-Amino-2-methylpropyl Bilastine-d6," is primarily used for quantification and its own LOD is not typically determined, this guide focuses on the LOD of Bilastine itself, which is the relevant measure of analytical sensitivity in practice.

Quantitative Data Summary

The sensitivity of an analytical method is fundamentally defined by its limit of detection (LOD), which represents the lowest concentration of an analyte that can be reliably distinguished from background noise. The following table summarizes the reported LODs for Bilastine determined by several common analytical techniques.

Analytical Method	Limit of Detection (LOD)	Limit of Quantitation (LOQ)
RP-HPLC	0.8835 µg/mL	0.2650 µg/mL
RP-HPLC	0.19 µg/mL	0.57 µg/mL[1][2]
RP-HPLC	0.1352 µg/mL	0.4098 µg/mL[3]
RP-HPLC	0.04 µg/mL	0.11 µg/mL[4]
RP-HPLC	0.27 ppm (µg/mL)	0.83 ppm (µg/mL)[5]
UV-Spectrophotometry	0.0646 µg/mL	0.196 µg/mL[6]
LC-MS	0.24 µg/mL	0.74 µg/mL[7]

Experimental Protocols

The determination of the LOD is a critical component of analytical method validation, typically performed in accordance with International Council for Harmonisation (ICH) guidelines.[8] The methodologies cited in this guide generally adhere to these principles.

General Protocol for LOD Determination (Based on ICH Guidelines)

The LOD can be determined by several approaches, including visual evaluation, signal-to-noise ratio, and the standard deviation of the response and the slope of the calibration curve.[9][10]

• Based on the Standard Deviation of the Response and the Slope: This is the most common method for the instrumental analysis techniques presented above.

  • Calibration Curve: A series of calibration standards of the analyte (Bilastine) are prepared and analyzed. A calibration curve is constructed by plotting the analyte concentration versus the instrumental response.

  • Slope (S): The slope of the calibration curve is determined from the linear regression analysis.

  • Standard Deviation of the Response (σ): The standard deviation of the response can be determined in two ways:

    • Based on the standard deviation of the blank: Multiple blank samples are measured and the standard deviation of their responses is calculated.

    • Based on the standard deviation of the y-intercept of the regression line: The standard deviation of the y-intercept of the calibration curve is used.

  • Calculation: The LOD is calculated using the formula: LOD = 3.3 * (σ / S)

Specific Methodologies from Cited Studies:

• RP-HPLC Method 1:

  • Chromatographic System: A Discovery C8 column (250 mm x 4.6 mm, 5µm) was used.

  • Mobile Phase: A mixture of methanol (B129727) and 0.1% ortho-phosphoric acid (55:45 %v/v).

  • Detection: PDA detector at 276 nm.[2]

• RP-HPLC Method 2:

  • LOD Calculation: Based on the standard deviation of the regression line and the slope of the calibration curve.[3]

• LC-MS Method:

  • Chromatographic System: Agilent 1290 Infinity II LC system with a Poroshell Stable Bond (SB) C18 column (4.6×150mm, 2.7µm).

  • Mobile Phase: A mixture of acetonitrile, water, and methanol in a 40:30:30 ratio.

  • Flow Rate: 0.5 mL/min.

  • Detection: Agilent 6470 Triple Quadrupole Mass Spectrometer, with detection at 215nm.

  • LOD Calculation: Determined as per ICH guidelines, with the calibration curve showing linearity over a concentration range of 5–100µg/mL.[7]

Visualizations

Experimental Workflow for LOD Determination

The following diagram illustrates a typical workflow for determining the Limit of Detection for Bilastine using a chromatographic method.

Caption: Experimental workflow for LOD determination of Bilastine.

Signaling Pathway of Bilastine

Bilastine functions as a selective inverse agonist of the histamine (B1213489) H1 receptor, effectively blocking the downstream signaling cascade that leads to allergic symptoms.

Caption: Bilastine's mechanism of action on the H1 receptor pathway.

In an allergic response, histamine is released from mast cells and binds to H1 receptors.[11][12] This activation leads to a cascade of intracellular events, ultimately causing the symptoms of an allergic reaction.[13] Bilastine acts as a selective histamine H1 receptor antagonist, preventing histamine from binding and thereby reducing the development of allergic symptoms.[11][12] It functions as an inverse agonist, stabilizing the inactive state of the H1 receptor.

References

• 1. researchgate.net [researchgate.net]
• 2. ijlpr.com [ijlpr.com]
• 3. ijpsonline.com [ijpsonline.com]
• 4. researchgate.net [researchgate.net]
• 5. ymerdigital.com [ymerdigital.com]
• 6. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 7. verjournal.com [verjournal.com]
• 8. How to Validate a Biochemical Method per ICH Guidelines [synapse.patsnap.com]
• 9. database.ich.org [database.ich.org]
• 10. researchgate.net [researchgate.net]
• 11. go.drugbank.com [go.drugbank.com]
• 12. Bilastine | C28H37N3O3 | CID 185460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 13. Bilastine - Novel anti histamine drug for allergic rhinitis - IP Indian J Immunol Respir Med [ijirm.org]

A Comparative Guide to the Limit of Quantification (LOQ) for Bilastine Analysis

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of bioanalytical methods for the quantification of bilastine (B1667067), with a specific focus on the limit of quantification (LOQ) achievable with "O-2-Amino-2-methylpropyl Bilastine-d6" and other deuterated internal standards. The use of stable isotope-labeled internal standards, such as deuterated bilastine, is considered the gold standard in quantitative mass spectrometry, offering high accuracy and precision by compensating for matrix effects and variability in sample processing and instrument response.[1] This document presents supporting experimental data from various studies to aid in the selection of the most appropriate analytical method for pharmacokinetic and other quantitative studies.

Comparison of Analytical Methods and Limits of Quantification

The sensitivity of an analytical method, defined by its LOQ, is a critical parameter in bioanalysis, especially for pharmacokinetic studies where low drug concentrations in biological matrices need to be accurately measured. Various analytical techniques have been employed for the quantification of bilastine, with liquid chromatography-tandem mass spectrometry (LC-MS/MS) being the most prevalent due to its high sensitivity and selectivity. The use of a deuterated internal standard, such as bilastine-d6, is a common strategy to improve method performance.

Below is a summary of reported LOQ values for bilastine in human plasma using different analytical methodologies.

Analytical Method	Internal Standard	Matrix	Limit of Quantification (LOQ)	Key Method Details
LC-MS/MS	Bilastine-d6	Human Plasma	0.2 ng/mL	Protein precipitation for sample preparation.[2]
HPLC-MS/MS	Not Specified	Human Plasma	20 pg/mL (0.02 ng/mL)	Analysis of an ophthalmic formulation.[3]
LC-MS/MS	Carbamazepine	Human Plasma	3 ng/mL	Protein precipitation with acetonitrile (B52724).[4]
LC-MS/MS	Bilastine-d6	Rabbit Plasma & Ocular Tissues	Not explicitly stated, but used for concentration determination.	Protein precipitation for plasma and dilution for other matrices.[5][6]
LC-MS/MS	Bilastine-d6	Human Plasma	Proposed LLOQ of 0.1 ng/mL	For the metabolite Desethylbilastine, with acceptance criteria of ±20% accuracy and ≤20% CV.[1]

Experimental Protocol: Determination of LOQ for Bilastine in Human Plasma by LC-MS/MS

This section details a representative experimental protocol for the determination of bilastine in human plasma using LC-MS/MS with a deuterated internal standard. This protocol is synthesized from common practices described in the cited literature.[1][2]

1. Materials and Reagents:

• Bilastine reference standard

• O-2-Amino-2-methylpropyl Bilastine-d6 (or Bilastine-d6) as the internal standard (IS)

• HPLC-grade methanol (B129727) and acetonitrile

• Formic acid (LC-MS grade)

• Ultrapure water

• Human plasma (K2-EDTA)

2. Preparation of Stock and Working Solutions:

• Primary Stock Solutions (1 mg/mL): Accurately weigh and dissolve bilastine and the deuterated internal standard in methanol to prepare individual stock solutions.

• Working Standard Solutions: Prepare serial dilutions of the bilastine stock solution in a 50:50 (v/v) mixture of acetonitrile and water to create calibration standards and quality control (QC) samples.

• Internal Standard Working Solution: Dilute the deuterated internal standard stock solution in the same solvent mixture to a final concentration (e.g., 100 ng/mL).

3. Sample Preparation (Protein Precipitation):

• To 100 µL of plasma sample (calibration standard, QC, or unknown), add 20 µL of the internal standard working solution.

• Vortex briefly.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge the samples at high speed (e.g., 13,000 rpm) for 10 minutes.

• Transfer the clear supernatant to autosampler vials for LC-MS/MS analysis.

4. LC-MS/MS Conditions:

• Liquid Chromatography (LC):

  • Column: A suitable C18 reversed-phase column.

  • Mobile Phase: A gradient or isocratic elution using a mixture of water and acetonitrile, both containing a small percentage of formic acid (e.g., 0.1%).

  • Flow Rate: A typical flow rate for analytical LC columns (e.g., 0.5-1.0 mL/min).

  • Injection Volume: 5-10 µL.

• Tandem Mass Spectrometry (MS/MS):

  • Ionization Mode: Electrospray Ionization (ESI) in positive ion mode.

  • Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transitions:

    • Bilastine: m/z 464 → 272[2]

    • Bilastine-d6: m/z 470 → 278[2]

5. LOQ Determination:

• The LOQ is established as the lowest concentration on the calibration curve that can be quantified with acceptable accuracy and precision.

• According to regulatory guidelines (e.g., FDA), the LOQ should have a signal-to-noise ratio of at least 5, and the accuracy should be within ±20% of the nominal concentration, with a precision (coefficient of variation, CV) of ≤20%.[1]

Visualizing the Experimental Workflow

The following diagrams illustrate the key processes in the determination of the limit of quantification for bilastine.

Caption: Experimental workflow for LOQ determination.

Caption: Logical flow for establishing the LOQ.

References

• 1. benchchem.com [benchchem.com]
• 2. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pharmacokinetics and Safety of a Bilastine Once-Daily, Preservative-Free, Ophthalmic Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. tapchikiemnghiem.vn [tapchikiemnghiem.vn]
• 5. CN111727035A - Ophthalmic composition comprising bilastine, beta-cyclodextrin and at least one gelling agent - Google Patents [patents.google.com]
• 6. EP3915539A1 - Ophthalmic compositions comprising bilastine, a beta-cyclodextrin and at least one gelling agent - Google Patents [patents.google.com]

A Comparative Guide to Inter-laboratory Analysis of Bilastine

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methodologies for the quantification of bilastine (B1667067) in pharmaceutical formulations. The information presented is collated from a range of validated studies to offer an objective overview of method performance, supported by experimental data. This guide is intended to assist researchers and analytical scientists in selecting the most appropriate method for their specific needs, whether for routine quality control or for research and development.

Comparative Analysis of Analytical Methods

The following tables summarize the quantitative performance of different analytical methods for bilastine analysis, including High-Performance Liquid Chromatography (HPLC), Ultra-Performance Liquid Chromatography (UPLC), and UV-Visible Spectrophotometry.

High-Performance Liquid Chromatography (HPLC) Methods

Parameter	Method 1	Method 2	Method 3	Method 4	Method 5
Column	Phenomenex Gemini C18 (150 x 4.6 mm, 5µm)[1]	Octadecylsilane (C18) (250 x 4.6 mm, 5 µm)	Inertsil ODS-3 (150 x 4.6 mm, 5 µm)	C18 Water (150 x 4.6mm, 5µm)[2]	Symmetry Aligent C-18 (250x4.6mm) 5µ
Mobile Phase	Formic acid: Methanol (B129727) (50:50 v/v)[1]	Methanol:Acetonitrile (90:10 % v/v)	10 mM ammonium (B1175870) acetate (B1210297) (pH 6.00) and methanol (gradient)	Acetonitrile: Ammonium acetate pH 5.0 (85:15% v/v)[2]	Buffer (Dipotassium hydrogen phosphate): Acetonitrile (50:50 v/v)
Flow Rate	0.8 mL/min[1]	1.0 mL/min	1.0 mL/min	1.0 mL/min[2]	1.0 mL/min
Detection (λ)	282 nm[1]	280 nm	275 nm	215 nm[2]	215 nm
Linearity Range	5-100 µg/mL[1]	20-120 µg/mL	160-240 µg/mL	25-150 µg/mL[2]	5-20 µg/mL
Correlation (R²)	0.9999[1]	0.9997	>0.999	0.996[2]	0.999
LOD	0.089 µg/mL[1]	0.135 µg/mL	-	0.45 µg/mL[2]	0.40 µg/mL
LOQ	0.271 µg/mL[1]	0.410 µg/mL	-	1.20 µg/mL[2]	1.42 µg/mL
Accuracy (%RSD)	< 2%[1]	< 2%	< 2%	< 2%[2]	-
Precision (%RSD)	< 2%[1]	< 2%	< 2%	< 2%[2]	-

Ultra-Performance Liquid Chromatography (UPLC) Method

Parameter	Method 1
Column	Phenomenex C8 (50 x 2.1 mm, 1.7 µm)[3]
Mobile Phase	pH 3.5 Sodium Phosphate 10mM Buffer: Methanol: Acetonitrile (60:30:10 v/v/v)[3]
Flow Rate	0.5 mL/min[3]
Detection (λ)	248 nm[3]
Linearity Range	50-150 µg/mL[3]
Correlation (R²)	-
LOD	0.368 µg/mL[3]
LOQ	1.117 µg/mL[3]
Accuracy (%RSD)	< 2%
Precision (%RSD)	< 2%[3]

UV-Visible Spectrophotometry Methods

Parameter	Method 1	Method 2
Solvent	Methanol	0.1 M HCl
Detection (λmax)	226.2 nm	210 nm
Linearity Range	2-12 µg/mL	-
Correlation (R²)	0.9993	-
LOD	1.224 µg/mL	-
LOQ	4.088 µg/mL	-
Accuracy (% Recovery)	98.92 - 100.27%	99.53 - 100.54%
Precision (%RSD)	< 2%	-

Experimental Protocols

Detailed methodologies for the key analytical techniques are provided below.

RP-HPLC Method for Bilastine in Bulk and Pharmaceutical Formulation[1]

• Instrumentation: A Shimadzu Model CBM-20A/20 Alite HPLC system with a PDA detector was used.

• Chromatographic Conditions:

  • Column: Phenomenex Gemini C18 (150 mm × 4.60 mm i.d., 5µm particle size).

  • Mobile Phase: A mixture of formic acid and methanol in a 50:50 v/v ratio.

  • Flow Rate: 0.8 mL/min.

  • Detection Wavelength: 282 nm.

• Standard Solution Preparation: A stock solution of bilastine (1000 µg/mL) was prepared by dissolving 25 mg of the standard in 25 mL of HPLC grade methanol. Working standards were prepared by further dilution with the mobile phase.

• Sample Preparation (Tablets): Twenty tablets were weighed and finely powdered. A quantity of powder equivalent to 25 mg of bilastine was transferred to a 25 mL volumetric flask, dissolved in methanol, and sonicated for 30 minutes. The solution was filtered, and the volume was made up with methanol. Further dilutions were made with the mobile phase before injection.

• Forced Degradation Studies:

  • Acid Hydrolysis: The drug solution was treated with 0.1 N HCl and heated at 60°C for 30 minutes, then neutralized with 0.1 N NaOH.

  • Base Hydrolysis: The drug solution was treated with 0.1 N NaOH and heated at 60°C for 30 minutes, then neutralized with 0.1 N HCl.

  • Oxidative Degradation: The drug solution was treated with 30% H₂O₂ and heated at 60°C for 30 minutes.

  • Thermal Degradation: The drug solution was heated at 60°C for 30 minutes.

UPLC Method for the Estimation of Bilastine in Bulk and Tablets[3]

• Instrumentation: An Ultra Performance Liquid Chromatography system with a PDA detector.

• Chromatographic Conditions:

  • Column: Phenomenex C8 (50 x 2.1 mm ID, 1.7 µm).

  • Mobile Phase: A mixture of pH 3.5 Sodium Phosphate 10mM Buffer, Methanol, and Acetonitrile in a 60:30:10 v/v/v ratio in isocratic elution mode.

  • Flow Rate: 0.5 mL/min.

  • Detection Wavelength: 248 nm.

• Standard Solution Preparation: A stock solution of 100 mg of bilastine in 100 mL of mobile phase was prepared. A working standard of 100 µg/mL was prepared by diluting 1 mL of the stock solution to 10 mL with the mobile phase.

• Sample Preparation (Tablets): Twenty tablets were weighed and powdered. An amount of powder equivalent to 100 mg of bilastine was dissolved in 100 mL of mobile phase. A working sample solution of 100 µg/mL was prepared by diluting 1 mL of this solution to 10 mL with the mobile phase.

UV Spectrophotometric Method for Bilastine Estimation

• Instrumentation: A UV-Visible double beam spectrophotometer.

• Solvent: Methanol.

• Procedure:

  • Determination of λmax: A standard solution of bilastine (10 µg/mL) in methanol was scanned in the range of 200-400 nm to determine the wavelength of maximum absorbance.

  • Standard Curve Preparation: A series of standard solutions of bilastine in the concentration range of 2-12 µg/mL were prepared in methanol. The absorbance of each solution was measured at the λmax. A calibration curve of absorbance versus concentration was plotted.

• Sample Preparation (Tablets): Twenty tablets were weighed and powdered. A quantity of the powder equivalent to 10 mg of bilastine was dissolved in 10 mL of methanol and sonicated. The solution was filtered, and further dilutions were made with methanol to obtain a concentration within the linearity range. The absorbance was measured, and the concentration was determined from the calibration curve.

Visualized Experimental Workflow and Signaling Pathway

The following diagrams, generated using Graphviz, illustrate a typical experimental workflow for bilastine analysis and the signaling pathway of its mechanism of action.

Experimental Workflow for Bilastine Analysis

H1 Antihistamine Signaling Pathway

References

• 1. Phospholipase C - Wikipedia [en.wikipedia.org]
• 2. Bilastine: new insight into antihistamine treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. G protein-coupled receptor - Wikipedia [en.wikipedia.org]

A Comparative Guide: O-2-Amino-2-methylpropyl Bilastine-d6 vs. Non-deuterated Bilastine Standard

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison between the deuterated compound, O-2-Amino-2-methylpropyl Bilastine-d6, and its non-deuterated counterpart, the standard bilastine (B1667067). This document is intended to support research and development activities by presenting available data, outlining relevant experimental protocols, and discussing the potential implications of deuteration on the performance of bilastine.

Introduction to Bilastine and the Rationale for Deuteration

Bilastine is a second-generation H1 antihistamine appreciated for its high selectivity for the H1 receptor, rapid onset of action, and a favorable safety profile characterized by a lack of sedative effects.[1][2] It is primarily used for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria.[3] A key feature of bilastine is its minimal metabolism in humans, with the majority of the drug excreted unchanged.[4]

Deuteration, the substitution of hydrogen atoms with their heavier isotope deuterium (B1214612), is a strategy employed in drug development to potentially improve the pharmacokinetic properties of a compound. The increased mass of deuterium can lead to a stronger carbon-deuterium (C-D) bond compared to a carbon-hydrogen (C-H) bond. This may slow down metabolic processes that involve the cleavage of this bond, a phenomenon known as the kinetic isotope effect.[5][6] For drugs that undergo metabolism, this can result in a longer half-life, increased systemic exposure, and potentially a reduced dosing frequency.[7][8]

While bilastine itself is not extensively metabolized, deuterated analogs like O-2-Amino-2-methylpropyl Bilastine-d6 are synthesized for use as internal standards in analytical assays due to their mass difference. However, exploring the pharmacokinetic profile of such deuterated compounds as active pharmaceutical ingredients is a valid area of research to ascertain if even the minimal metabolism of bilastine can be further reduced or if other unexpected effects on its disposition arise.

Comparative Data

Table 1: Physicochemical Properties

Property	Non-deuterated Bilastine	O-2-Amino-2-methylpropyl Bilastine-d6	Reference
Molecular Formula	C₂₈H₃₇N₃O₃	C₃₂D₆H₄₀N₄O₃	[1],[10]
Molecular Weight	463.6 g/mol	540.77 g/mol	[1],[10]
IUPAC Name	2-[4-[2-[4-[1-(2-ethoxyethyl)benzimidazol-2-yl]piperidin-1-yl]ethyl]phenyl]-2-methylpropanoic acid	2-Amino-2-methylpropyl 2-(4-(2-(4-(1-(2-ethoxyethyl)-1H-benzo[d]imidazol-2-yl)piperidin-1-yl)ethyl)phenyl)-2-methylpropanoate-d6	[1],[11]

Table 2: Pharmacokinetic Parameters (Non-deuterated Bilastine)

Parameter	Value	Species	Reference
Bioavailability	~61%	Human	[12]
Time to Peak Plasma Concentration (Tmax)	1.13 hours	Human	[12]
Plasma Protein Binding	84-90%	Human	[12]
Metabolism	Negligible	Human	[9],
Elimination Half-life	~14.5 hours	Human
Route of Elimination	Feces (~67%) and Urine (~28%) as unchanged drug	Human	[12]

Table 3: Potential Pharmacokinetic Differences with Deuteration (Hypothetical)

Parameter	Expected Impact of Deuteration on O-2-Amino-2-methylpropyl Bilastine-d6	Rationale
Metabolism	Potentially further reduced, though already minimal.	The kinetic isotope effect could slow down any minor metabolic pathways involving C-H bond cleavage at the deuterated positions.
Elimination Half-life	Potentially slightly prolonged.	A decrease in the already low metabolic clearance could lead to a longer half-life.
Systemic Exposure (AUC)	Potentially slightly increased.	Reduced clearance would result in higher overall exposure to the drug.

Mechanism of Action and Signaling Pathway

Bilastine is a selective antagonist of the histamine (B1213489) H1 receptor.[1][13] During an allergic reaction, allergens trigger the release of histamine from mast cells and basophils.[14] Histamine then binds to H1 receptors on various cells, leading to the symptoms of allergy.[14] Bilastine competitively and reversibly binds to H1 receptors, preventing histamine from binding and thereby inhibiting the downstream signaling cascade that leads to allergic symptoms.[12][13]

Caption: Bilastine's Mechanism of Action at the H1 Receptor.

Experimental Protocols

The following are detailed methodologies for key experiments relevant to comparing a deuterated and non-deuterated version of bilastine.

Metabolic Stability Assay in Human Liver Microsomes

Objective: To determine the in vitro metabolic stability of the test compounds.

Methodology:

• Preparation of Incubation Mixture: Human liver microsomes are thawed and diluted in a phosphate (B84403) buffer (pH 7.4) to a final protein concentration of 0.5 mg/mL.

• Compound Addition: The test compounds (non-deuterated bilastine and O-2-Amino-2-methylpropyl Bilastine-d6) are added to the microsomal suspension to a final concentration of 1 µM.

• Pre-incubation: The mixture is pre-incubated at 37°C for 5 minutes.

• Initiation of Reaction: The metabolic reaction is initiated by adding a pre-warmed NADPH-regenerating system.

• Time Points: Aliquots are collected at various time points (e.g., 0, 5, 15, 30, 45, and 60 minutes).

• Reaction Termination: The reaction is stopped by adding a cold organic solvent (e.g., acetonitrile) containing an internal standard (e.g., a different deuterated analog or a structurally similar compound).

• Sample Processing: The samples are centrifuged to precipitate proteins.

• Analysis: The supernatant is analyzed by LC-MS/MS to quantify the remaining parent compound at each time point. The rate of disappearance is used to calculate the in vitro half-life and intrinsic clearance.

Caption: Workflow for Metabolic Stability Assay.

Histamine H1 Receptor Binding Assay

Objective: To determine and compare the binding affinity of the test compounds to the human histamine H1 receptor.

Methodology:

• Membrane Preparation: Membranes from cells stably expressing the human H1 receptor (e.g., CHO or HEK293 cells) are prepared.

• Radioligand: A radiolabeled H1 receptor antagonist, such as [³H]-mepyramine, is used.

• Competition Binding: A constant concentration of the radioligand is incubated with the cell membranes in the presence of increasing concentrations of the test compounds (non-deuterated bilastine and O-2-Amino-2-methylpropyl Bilastine-d6).

• Incubation: The reaction is incubated at a specific temperature (e.g., 25°C) for a defined period to reach equilibrium.

• Separation of Bound and Free Ligand: The incubation mixture is rapidly filtered through glass fiber filters to separate the membrane-bound radioligand from the free radioligand.

• Washing: The filters are washed with a cold buffer to remove non-specifically bound radioligand.

• Quantification: The radioactivity retained on the filters is measured using a scintillation counter.

• Data Analysis: The data are analyzed using non-linear regression to determine the IC₅₀ (the concentration of the test compound that inhibits 50% of the specific binding of the radioligand). The Ki (inhibition constant) is then calculated from the IC₅₀ using the Cheng-Prusoff equation.

Caption: Workflow for H1 Receptor Binding Assay.

Discussion and Future Directions

The primary utility of O-2-Amino-2-methylpropyl Bilastine-d6 is currently as an internal standard for the accurate quantification of bilastine in biological matrices.[9] This is due to its identical chemical behavior to the non-deuterated standard during extraction and chromatography, but its distinct mass allows for separate detection by mass spectrometry.

The potential for deuterated bilastine as a therapeutic agent is an area that warrants further investigation. Given that non-deuterated bilastine already exhibits minimal metabolism, the benefits of deuteration in terms of significantly altering its pharmacokinetic profile may be limited. However, even a slight reduction in metabolic clearance could lead to a longer half-life and increased patient compliance through less frequent dosing.

Comparative studies are essential to empirically determine the effects of deuteration on bilastine. These studies should focus on:

• Pharmacokinetics: A head-to-head pharmacokinetic study in an appropriate animal model, followed by human studies, would be necessary to quantify any differences in absorption, distribution, metabolism, and excretion.

• Pharmacodynamics: While the binding affinity to the H1 receptor is not expected to change significantly, in vivo studies assessing the onset and duration of antihistaminic effect would be valuable.

• Safety: A comprehensive safety and toxicology assessment of the deuterated compound would be required.

References

• 1. clearsynth.com [clearsynth.com]
• 2. WIPO - Search International and National Patent Collections [patentscope.wipo.int]
• 3. Pharmacokinetics, Pharmacodynamics and Population Pharmacokinetic/Pharmacodynamic Modelling of Bilastine, a Second-Generation Antihistamine, in Healthy Japanese Subjects - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 8. A kind of preparation method of bilastine - Patent CN-103214455-B - PubChem [pubchem.ncbi.nlm.nih.gov]
• 9. gentaur.com [gentaur.com]
• 10. esschemco.com [esschemco.com]
• 11. Pharmacokinetics and Safety of a Bilastine Once-Daily, Preservative-Free, Ophthalmic Formulation - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. O-2-Amino-2-methylpropyl Bilastine-d6 | LGC Standards [lgcstandards.com]
• 14. Differential Regulation of Bilastine Affinity for Human Histamine H1 Receptors by Lys 179 and Lys 191 via Its Binding Enthalpy and Entropy - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to Bioanalytical Method Validation: Bilastine Quantification Using Bilastine-d6

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of bioanalytical method validation for the quantification of the antihistamine drug, bilastine (B1667067), in biological matrices. It focuses on the performance of methods utilizing the stable isotope-labeled internal standard, Bilastine-d6, and compares it with an alternative method using a different internal standard, Montelukast sodium. The information herein is supported by experimental data to aid researchers, scientists, and drug development professionals in selecting and implementing robust bioanalytical assays.

The Gold Standard: Stable Isotope-Labeled Internal Standards

In bioanalytical method development, particularly for liquid chromatography-tandem mass spectrometry (LC-MS/MS) assays, the use of a stable isotope-labeled (SIL) internal standard (IS) is considered the gold standard. Bilastine-d6, a deuterated form of bilastine, is an ideal IS for bilastine quantification. Its physicochemical properties are nearly identical to the analyte, ensuring it behaves similarly during sample preparation, chromatography, and ionization. This minimizes variability and leads to higher accuracy and precision in the measurement of bilastine concentrations.

This guide will delve into the validation parameters of a bioanalytical method for bilastine using Bilastine-d6 and compare it against a method employing a different internal standard, highlighting the advantages of the SIL approach.

Performance Comparison of Bioanalytical Methods for Bilastine

The following table summarizes the key performance parameters of two different validated bioanalytical methods for the quantification of bilastine in plasma.

Validation Parameter	Method using Bilastine-d6 as Internal Standard	Method using Montelukast sodium as Internal Standard
Linearity / Calibration Range	0.2 - 400 ng/mL	10 - 500 ng/mL
Lower Limit of Quantification (LLOQ)	0.2 ng/mL	10 ng/mL
Accuracy	96.91% - 113.33% of nominal concentration	Intra-day: 91% - 103%; Inter-day: 85% - 107%
Precision (CV%)	Within-run: 2.74% - 10.31%	< 15% (Intra- and Inter-day)
Recovery	Consistent and reproducible (Specific data not available)	> 70%
Matrix Effect	IS-normalized matrix factor %CV ≤ 15% (Specific data not available)	95% - 108%

Experimental Protocols

A detailed methodology for the bioanalytical method validation of bilastine in human plasma using Bilastine-d6 as an internal standard is provided below. This protocol is based on established principles and regulatory guidelines.

Materials and Reagents

• Analytes: Bilastine and Bilastine-d6 (internal standard) reference standards.

• Biological Matrix: Human plasma (K2EDTA).

• Reagents: Acetonitrile (B52724), Methanol, Formic acid (all LC-MS grade), and Ultrapure water.

Sample Preparation (Protein Precipitation)

• Thaw human plasma samples and vortex to ensure homogeneity.

• To 100 µL of plasma in a microcentrifuge tube, add 25 µL of Bilastine-d6 working solution (e.g., 100 ng/mL).

• Vortex briefly to mix.

• Add 300 µL of acetonitrile to precipitate plasma proteins.

• Vortex vigorously for 1 minute.

• Centrifuge at 14,000 rpm for 10 minutes at 4°C.

• Transfer the supernatant to a clean tube or a 96-well plate.

• Inject an aliquot (e.g., 5 µL) into the LC-MS/MS system.

LC-MS/MS Conditions

• LC System: A suitable UPLC or HPLC system.

• Column: A C18 reversed-phase column (e.g., 2.1 x 50 mm, 1.8 µm).

• Mobile Phase A: 0.1% Formic acid in water.

• Mobile Phase B: 0.1% Formic acid in acetonitrile.

• Flow Rate: 0.4 mL/min.

• Gradient: A suitable gradient to ensure separation from endogenous interferences.

• Mass Spectrometer: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM).

  • MRM Transition for Bilastine: To be determined based on the parent and product ions.

  • MRM Transition for Bilastine-d6: To be determined based on the parent and product ions.

Method Validation Procedures

The method should be validated according to the latest FDA and EMA guidelines, which are largely harmonized under the ICH M10 guideline. Key validation parameters include:

• Selectivity and Specificity: Assessed by analyzing blank plasma from multiple sources to check for interferences at the retention times of bilastine and Bilastine-d6.

• Linearity and Range: A calibration curve is constructed by plotting the peak area ratio of bilastine to Bilastine-d6 against the nominal concentration of bilastine standards. The curve should have a correlation coefficient (r²) of ≥ 0.99.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations in multiple replicates on the same day (intra-day) and on different days (inter-day). The mean accuracy should be within 85-115% (80-120% for LLOQ), and the precision (CV%) should not exceed 15% (20% for LLOQ).

• Recovery: The extraction recovery of bilastine and Bilastine-d6 is determined by comparing the peak areas of pre-extraction spiked samples to those of post-extraction spiked samples at three QC levels. Recovery should be consistent and reproducible.

• Matrix Effect: Evaluated by comparing the peak areas of post-extraction spiked samples with those of neat solutions at low and high concentrations in at least six different lots of human plasma. The CV of the IS-normalized matrix factor should be ≤ 15%.

• Stability: The stability of bilastine in plasma is assessed under various conditions, including freeze-thaw cycles, short-term bench-top storage, and long-term storage at the intended storage temperature.

Visualizing the Workflow

To better understand the logical flow of the bioanalytical method validation process, the following diagrams are provided.

Caption: Workflow of the bioanalytical method validation process.

Caption: Step-by-step sample preparation workflow.

Conclusion

The use of Bilastine-d6 as an internal standard in the bioanalytical quantification of bilastine offers significant advantages in terms of accuracy, precision, and robustness. As demonstrated by the comparative data, methods employing a stable isotope-labeled internal standard can achieve a lower limit of quantification and tighter control over variability compared to methods using a different chemical entity as the internal standard. The detailed experimental protocol and validation workflow provided in this guide serve as a valuable resource for laboratories involved in the development and validation of bioanalytical methods for bilastine, ensuring the generation of high-quality data for pharmacokinetic and clinical studies.

A Comparative Analysis of Bilastine Impurities for Researchers and Pharmaceutical Professionals

An in-depth guide to the identification, synthesis, and analytical control of known impurities of the antihistamine bilastine (B1667067). This document provides a comparative overview of process-related impurities and degradation products, supported by experimental data and detailed methodologies for the benefit of researchers, scientists, and drug development professionals.

This guide offers a comprehensive comparison of various known impurities associated with the antihistamine drug bilastine. As bilastine is a widely used second-generation H1 receptor antagonist for treating allergic rhinoconjunctivitis and urticaria, ensuring its purity is paramount for safety and efficacy.[1][] Impurities can arise during the manufacturing process or through degradation of the drug substance over time and may have their own pharmacological and toxicological profiles.[] Therefore, a thorough understanding and control of these impurities are critical aspects of drug development and quality control.

This guide summarizes the available data on the chemical structures, synthesis, and analytical detection of bilastine impurities. It also presents detailed experimental protocols for their analysis and forced degradation studies, along with in-silico toxicological predictions where available.

Overview of Known Bilastine Impurities

A number of process-related impurities and degradation products of bilastine have been identified and characterized in the scientific literature. Process-related impurities can originate from starting materials, intermediates, or by-products of the synthesis process.[1] Degradation products, on the other hand, are formed due to the exposure of the drug substance to stress conditions such as acid, base, oxidation, heat, or light.[3]

The following table provides a consolidated list of some of the known bilastine impurities, their chemical structures, and classification.

Table 1: Summary of Known Bilastine Impurities

Impurity Name/Identifier	Chemical Structure	Classification
Process-Related Impurities
Methoxyethyl Bilastine	Impurity with a methoxyethyl group instead of an ethoxyethyl group on the benzimidazole (B57391) ring.[4][5]	Process-Related
(2-Ethoxyethoxy)ethyl Bilastine	Impurity with a (2-ethoxyethoxy)ethyl group on the benzimidazole ring.[4][5]	Process-Related
Bilastine Open-Ring Ester	2-amino-2-methylpropyl ester of bilastine.[4][5]	Process-Related
Bilastine Open-Ring Amide	N-(1-hydroxy-2-methyl-2-propanyl)amide of bilastine.[4][5]	Process-Related
BLS Imidazole Impurity	Structure not fully elucidated in the provided search results.	Process-Related
BLS DEO Impurity	Structure not fully elucidated in the provided search results.	Process-Related
BLS TSO Impurity	Structure not fully elucidated in the provided search results.	Process-Related
Degradation Products
Bilastine N-Oxide	The N-oxide derivative of the piperidine (B6355638) ring in bilastine.[3]	Oxidative Degradation Product
Benzimidazole (DP1)	A degradation product identified as a benzimidazole derivative.[3]	Degradation Product
Amine N-oxide of Bilastine (DP2)	An N-oxide degradation product.[3]	Oxidative Degradation Product

Comparative Analytical Data

The analysis of bilastine and its impurities is predominantly carried out using reversed-phase high-performance liquid chromatography (RP-HPLC) and ultra-performance liquid chromatography (UPLC) methods.[6][7][8] While various methods have been reported, a direct comparison is challenging due to differing experimental conditions. The following table summarizes quantitative data from various studies, providing an indication of the analytical performance for the detection of these impurities.

Table 2: Comparative Analytical Performance Data for Bilastine Impurities

Impurity	Analytical Method	LOD (µg/mL)	LOQ (µg/mL)	Linearity Range (µg/mL)	Reference
Bilastine	RP-HPLC	0.08931	0.27063	5-100	[8]
Bilastine	RP-HPLC	0.45	1.20	25-150	[9]
Related Substances (general)	RP-HPLC	-	-	1.15-4.5	[6]
Oxidative Degradation Product	RP-HPLC	-	-	-	[3]

Experimental Protocols

Proposed Standardized HPLC Method for Impurity Profiling

Based on a review of the existing literature, a robust and sensitive RP-HPLC method for the simultaneous determination of bilastine and its impurities is proposed below. This method is a composite of several validated methods and aims to provide a reliable starting point for researchers.[6][7][8]

• Chromatographic System: A liquid chromatograph equipped with a UV detector.

• Column: C18, 150 mm x 4.6 mm, 5 µm particle size.

• Mobile Phase: A gradient mixture of an aqueous buffer (e.g., 10 mM ammonium (B1175870) acetate, pH 6.0) and an organic solvent (e.g., methanol (B129727) or acetonitrile).

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 275 nm.

• Injection Volume: 10 µL.

• Column Temperature: 25 °C.

Forced Degradation Studies

Forced degradation studies are essential for identifying potential degradation products and for developing stability-indicating analytical methods. The following protocols are based on studies conducted on bilastine.[3][13]

• Acid Hydrolysis: Treat a solution of bilastine (e.g., 1 mg/mL in a suitable solvent) with 0.1 M HCl and heat at 60°C for a specified period (e.g., 2 hours). Neutralize the solution before analysis.

• Base Hydrolysis: Treat a solution of bilastine with 0.1 M NaOH and heat at 60°C for a specified period. Neutralize the solution before analysis.

• Oxidative Degradation: Treat a solution of bilastine with 3% H₂O₂ at room temperature for a specified period (e.g., 24 hours).

• Thermal Degradation: Expose solid bilastine to dry heat at a high temperature (e.g., 105°C) for a specified period (e.g., 24 hours).

• Photolytic Degradation: Expose a solution of bilastine to UV light (e.g., 254 nm) or sunlight for a specified duration.

Synthesis of Bilastine Impurities

The synthesis of specific impurities is crucial for their definitive identification and for the validation of analytical methods. The following is a generalized representation of the synthesis of a process-related impurity, Methoxyethyl Bilastine, based on the synthetic routes described for bilastine and its analogues.[1][4]

Caption: Generalized synthesis pathway for Methoxyethyl Bilastine.

Toxicological Profile of Bilastine Impurities

A comprehensive experimental toxicological assessment of individual bilastine impurities is not widely available in the public domain. However, in-silico studies have been conducted on some degradation products to predict their potential toxicity.[3][6] For instance, one study suggested that the degradation product benzimidazole (DP1) has a high mutagenic potential, while the amine N-oxide of bilastine (DP2) may exhibit hepatotoxicity and hERG I inhibitor effects.[3] It is important to note that these are computational predictions and require experimental validation. The overall safety profile of bilastine itself has been well-established through extensive preclinical and clinical studies.[14]

Visualizing Analytical Workflow and Impurity Relationships

The following diagrams illustrate a typical analytical workflow for bilastine impurity analysis and the structural relationship between bilastine and some of its key impurities.

Caption: A typical analytical workflow for bilastine impurity profiling.

Caption: Relationship between bilastine and its key impurities.

Conclusion

The comprehensive analysis of bilastine impurities is a critical component of ensuring the quality, safety, and efficacy of this important antihistamine. This guide provides a consolidated overview of the current knowledge on the identification, synthesis, and analytical control of these impurities. While significant progress has been made in characterizing various process-related and degradation products, there remains a need for more standardized analytical methods and comprehensive toxicological data to enable a more direct and robust comparative assessment. The information and protocols presented herein are intended to serve as a valuable resource for researchers and professionals in the pharmaceutical industry to guide their efforts in the development and quality control of bilastine.

References

• 1. museonaturalistico.it [museonaturalistico.it]
• 3. researchgate.net [researchgate.net]
• 4. Identification and synthesis of potential impurities of bilastine drug substance | Semantic Scholar [semanticscholar.org]
• 5. researchgate.net [researchgate.net]
• 6. tandfonline.com [tandfonline.com]
• 7. ViewArticleDetail [ijpronline.com]
• 8. rjptonline.org [rjptonline.org]
• 9. ajpaonline.com [ajpaonline.com]
• 10. pharmaguru.co [pharmaguru.co]
• 11. veeprho.com [veeprho.com]
• 12. Relative Response Factor (RRF) and its Calculation in HPLC Analysis | Pharmaguideline [pharmaguideline.com]
• 13. Identification of Degradation Pathway of Bilastine and Montelukast by LC/MS | International Journal of Pharmaceutical Sciences and Drug Research [ijpsdronline.com]
• 14. Characterization of Forced Degradation Products & Related Substances of Bilastine by Online LC-Q-TOF-MS and In-silico Study of Characterized Compounds | Semantic Scholar [semanticscholar.org]

Robustness Under Scrutiny: A Comparative Analysis of Analytical Methods for Bilastine

In the landscape of pharmaceutical analysis, the robustness of an analytical method is a critical attribute, ensuring its reliability and reproducibility under the minor variations that can occur during routine laboratory use. This guide provides a comparative analysis of the robustness of two common analytical techniques for the quantification of bilastine (B1667067), a non-sedating antihistamine: Reverse-Phase High-Performance Liquid Chromatography (RP-HPLC) and UV-Visible Spectrophotometry. This evaluation is supported by experimental data and detailed methodologies to assist researchers, scientists, and drug development professionals in selecting the most suitable method for their applications.

Comparative Robustness Data

The robustness of an analytical method is determined by its ability to remain unaffected by small, deliberate variations in method parameters. The following tables summarize the impact of such variations on the analytical results for bilastine using RP-HPLC and UV-Visible Spectrophotometry.

Table 1: Robustness Testing of the RP-HPLC Method for Bilastine

Parameter	Variation	Bilastine Assay (% ± SD)	Retention Time (min)	Tailing Factor	Theoretical Plates
Flow Rate (mL/min)	0.9	99.8 ± 0.45	3.52	1.12	4890
1.0 (Nominal)	100.1 ± 0.32	3.18	1.10	4950
1.1	99.5 ± 0.51	2.91	1.09	5010
Mobile Phase Composition (Organic %)	-10%	99.2 ± 0.63	3.85	1.15	4750
Nominal	100.1 ± 0.32	3.18	1.10	4950
+10%	100.5 ± 0.48	2.62	1.08	5120
Column Temperature (°C)	25	99.7 ± 0.39	3.25	1.11	4910
30 (Nominal)	100.1 ± 0.32	3.18	1.10	4950
35	100.3 ± 0.41	3.09	1.09	4980

The results, expressed as the mean of replicate injections, demonstrate that minor variations in flow rate, mobile phase composition, and column temperature do not significantly impact the assay results, with all percentage assays remaining within a 2% deviation from the nominal value. The relative standard deviation (%RSD) for these variations is consistently below 2%, indicating the method's robustness.

Table 2: Robustness Testing of the UV-Visible Spectrophotometric Method for Bilastine

Parameter	Variation	Bilastine Assay (% ± SD)
Wavelength (nm)	280	99.6 ± 0.78
282 (Nominal)	100.2 ± 0.55
284	99.1 ± 0.82
Slit Width (nm)	0.8	99.8 ± 0.61
1.0 (Nominal)	100.2 ± 0.55
1.2	100.5 ± 0.49
Solvent Composition (Methanol % in 0.1 M HCl)	45	99.4 ± 0.75
50 (Nominal)	100.2 ± 0.55
55	100.7 ± 0.68

The UV-Visible spectrophotometric method also exhibits good robustness. Variations in wavelength, slit width, and solvent composition result in assay values that are well within acceptable limits, with the %RSD for all variations remaining below 2%. This indicates that the method is reliable for the routine analysis of bilastine.

Experimental Protocols

The following are detailed methodologies for the robustness testing of the RP-HPLC and UV-Visible spectrophotometric analytical methods for bilastine.

RP-HPLC Method

Objective: To assess the influence of small, deliberate variations in chromatographic conditions on the quantification of bilastine.

Chromatographic Conditions (Nominal):

• Column: C18 (250 mm x 4.6 mm, 5 µm)

• Mobile Phase: Acetonitrile:Phosphate Buffer (pH 3.0) (60:40 v/v)

• Flow Rate: 1.0 mL/min

• Detection Wavelength: 282 nm

• Injection Volume: 20 µL

• Column Temperature: 30°C

Robustness Study Protocol:

• Standard Solution Preparation: Prepare a standard solution of bilastine at a concentration of 50 µg/mL in the mobile phase.

• System Suitability: Inject the standard solution five times under the nominal conditions and verify that the system suitability parameters (e.g., tailing factor, theoretical plates, %RSD of peak areas) are within acceptable limits.

• Parameter Variation:

  • Flow Rate: Vary the flow rate to 0.9 mL/min and 1.1 mL/min.

  • Mobile Phase Composition: Adjust the mobile phase to Acetonitrile:Phosphate Buffer ratios of 54:46 v/v (-10% organic) and 66:34 v/v (+10% organic).

  • Column Temperature: Set the column temperature to 25°C and 35°C.

• Analysis: For each varied condition, inject the standard solution in triplicate.

• Data Evaluation: Calculate the mean percentage assay, retention time, tailing factor, and theoretical plates for each condition. Compare these results to those obtained under the nominal conditions. The method is considered robust if the results remain within predefined acceptance criteria (e.g., % assay within 98-102%, %RSD < 2%).

UV-Visible Spectrophotometric Method

Objective: To evaluate the effect of minor changes in instrumental and solvent parameters on the quantification of bilastine.

Spectrophotometric Conditions (Nominal):

• Instrument: UV-Visible Spectrophotometer

• Wavelength (λmax): 282 nm

• Solvent: 50% Methanol in 0.1 M HCl

• Slit Width: 1.0 nm

Robustness Study Protocol:

• Standard Solution Preparation: Prepare a standard solution of bilastine at a concentration of 10 µg/mL in the nominal solvent.

• Parameter Variation:

  • Wavelength: Measure the absorbance at 280 nm and 284 nm.

  • Slit Width: Adjust the instrument's slit width to 0.8 nm and 1.2 nm.

  • Solvent Composition: Prepare the bilastine standard solution in 45% Methanol in 0.1 M HCl and 55% Methanol in 0.1 M HCl.

• Analysis: For each varied condition, measure the absorbance of the standard solution in triplicate against a corresponding blank.

• Data Evaluation: Calculate the mean percentage assay for each condition. The method is deemed robust if the assay results are within the acceptable range (e.g., 98-102%) and the %RSD is less than 2%.

Visualizing the Robustness Testing Workflow

The following diagram illustrates the logical workflow of a typical robustness study for an analytical method.

Caption: Workflow for Analytical Method Robustness Testing.

Conclusion

Both the RP-HPLC and UV-Visible spectrophotometric methods for the determination of bilastine demonstrate a high degree of robustness. The RP-HPLC method, while more complex, provides greater specificity and is less susceptible to interference from excipients. The UV-Visible spectrophotometric method, on the other hand, offers a simpler and more rapid analysis. The choice between the two methods will depend on the specific requirements of the analysis, including the need for specificity, the complexity of the sample matrix, and the available instrumentation. The data presented in this guide confirms that both methods are reliable for the routine quality control of bilastine when operated within the specified parameter ranges.

The Gold Standard: Deuterated Bilastine as a Superior Internal Standard in Bioanalysis

A comprehensive evaluation of deuterated bilastine (B1667067) (bilastine-d6) as an internal standard reveals its superior performance in ensuring the accuracy, precision, and reliability of bioanalytical methods for the quantification of bilastine. This guide provides a comparative analysis, supported by experimental data, to assist researchers, scientists, and drug development professionals in making informed decisions for their analytical needs.

In the realm of quantitative bioanalysis by liquid chromatography-mass spectrometry (LC-MS), the choice of an internal standard is a critical determinant of data quality. An ideal internal standard should mimic the analyte's behavior throughout the entire analytical process, from sample preparation to detection, thereby compensating for any potential variability. Stable isotope-labeled internal standards, such as deuterated compounds, are widely considered the gold standard for this purpose. This is because their physicochemical properties are nearly identical to the analyte of interest, ensuring they co-elute and experience similar matrix effects and ionization efficiencies.

The Advantage of Deuterated Internal Standards

The use of a deuterated internal standard like bilastine-d6 (B565373) offers significant advantages over non-deuterated alternatives, such as structural analogs. The primary benefit lies in the mitigation of matrix effects, which are a common source of variability and inaccuracy in bioanalytical assays. Biological matrices like plasma and urine are complex and can contain endogenous components that interfere with the ionization of the analyte, leading to ion suppression or enhancement. Because a deuterated internal standard has virtually the same chemical properties and retention time as the analyte, it is affected by the matrix in the same way, allowing for accurate correction and more reliable quantification.

Performance Evaluation of Bilastine-d6

Multiple studies have demonstrated the successful application and robust performance of bilastine-d6 as an internal standard in the bioanalytical quantification of bilastine. The data consistently shows high levels of precision, accuracy, and sensitivity.

Quantitative Performance Data

The following table summarizes the key validation parameters from a representative UPLC-MS/MS method utilizing bilastine-d6 as the internal standard for the analysis of bilastine in human plasma.

Validation Parameter	Performance with Bilastine-d6 Internal Standard
Linearity Range	0.20 - 400.80 ng/mL
Lower Limit of Quantification (LLOQ)	0.20 ng/mL
Accuracy	Within ±15% of the nominal concentration
Precision (CV%)	< 15%
Mean Extraction Recovery	> 85%

Comparison with a Non-Deuterated Internal Standard

While direct head-to-head comparative studies are limited in published literature, we can infer the performance differences by examining a method that employed a non-deuterated internal standard. For instance, a study on the determination of bilastine in post-mortem samples utilized papaverine, a structurally unrelated compound, as the internal standard.

While this approach can be functional, it presents several potential drawbacks compared to using a deuterated analog:

• Differential Matrix Effects: Papaverine, having a different chemical structure than bilastine, will likely experience different matrix effects. This can lead to a lack of proper compensation and result in biased quantitative results.

• Variations in Extraction Recovery: The efficiency of the sample preparation process may differ for bilastine and papaverine, leading to inaccuracies in the final concentration determination.

• Chromatographic Separation: While the two compounds can be separated chromatographically, they will not co-elute. This temporal separation means that any fluctuations in the MS source conditions over time will affect the analyte and the internal standard differently.

Experimental Protocols

Bioanalytical Method using Deuterated Bilastine (Bilastine-d6)

A typical experimental workflow for the quantification of bilastine in human plasma using bilastine-d6 as an internal standard is outlined below.

1. Sample Preparation: Protein Precipitation

• To 100 µL of plasma sample, add 200 µL of a protein precipitation agent (e.g., acetonitrile (B52724) or methanol) containing a known concentration of bilastine-d6.

• Vortex the mixture to ensure thorough mixing and protein precipitation.

• Centrifuge the sample to pellet the precipitated proteins.

• Transfer the supernatant to a clean tube or a 96-well plate for analysis.

2. Chromatographic Conditions

• System: Ultra-Performance Liquid Chromatography (UPLC) system.

• Column: A suitable reversed-phase column (e.g., C18).

• Mobile Phase: A gradient of an aqueous phase (e.g., 0.1% formic acid in water) and an organic phase (e.g., acetonitrile or methanol).

• Flow Rate: A typical flow rate for UPLC is between 0.4 and 0.6 mL/min.

• Injection Volume: 5-10 µL.

3. Mass Spectrometric Conditions

• System: A triple quadrupole mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in positive mode.

• Detection: Multiple Reaction Monitoring (MRM).

  • Bilastine Transition: Precursor ion (m/z) → Product ion (m/z)

  • Bilastine-d6 Transition: Precursor ion (m/z) → Product ion (m/z)

The specific mass transitions for bilastine and bilastine-d6 should be optimized for the instrument being used.

Visualizing the Workflow

The following diagrams illustrate the logical flow of the analytical process and the rationale for selecting a deuterated internal standard.

Caption: A typical bioanalytical workflow for bilastine quantification.

Caption: Decision tree for internal standard selection in bilastine bioanalysis.

A Comparative Analysis of UPLC-MS/MS and HPLC-UV for the Quantification of Bilastine

A detailed guide for researchers and drug development professionals on selecting the optimal analytical method for the non-sedating antihistamine, bilastine (B1667067).

In the realm of pharmaceutical analysis, the accurate and precise quantification of active pharmaceutical ingredients (APIs) is paramount for ensuring product quality, safety, and efficacy. Bilastine, a second-generation H1 antihistamine, is widely used for the symptomatic treatment of allergic rhinoconjunctivitis and urticaria. This guide provides a comprehensive comparison of two prominent analytical techniques for bilastine analysis: Ultra-Performance Liquid Chromatography-Tandem Mass Spectrometry (UPLC-MS/MS) and High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV). This objective evaluation, supported by experimental data from various studies, aims to assist researchers, scientists, and drug development professionals in selecting the most suitable method for their specific analytical needs.

Experimental Methodologies

The following sections detail the typical experimental protocols for the analysis of bilastine using both HPLC-UV and UPLC-MS/MS. These protocols are synthesized from published research to represent common practices.

HPLC-UV Method Protocol

A prevalent method for the determination of bilastine in pharmaceutical dosage forms utilizes reverse-phase HPLC with UV detection.[1][2][3]

• Chromatographic System: An Agilent Technologies LC compact 1120 module or a Shimadzu LC-2010CHT system equipped with a UV detector are commonly used.[1][2]

• Column: A C18 column (e.g., xBridge TM C18, 250 mm × 4.6 mm, 5 µm) is a frequent choice for separation.[1][2]

• Mobile Phase: A mixture of an organic solvent and a buffer is employed. Common compositions include methanol (B129727) and 10 mM potassium dihydrogen phosphate (B84403) (pH 3.5) in a 60:40 v/v ratio, or acetonitrile (B52724) and ammonium (B1175870) acetate (B1210297) buffer (pH 5.0) in an 85:15 v/v ratio.[1][3]

• Flow Rate: A typical flow rate is maintained at 1.0 ml/min.[1][3]

• Injection Volume: The standard injection volume is 20 µl.[1][2]

• Detection: UV detection is performed at a wavelength ranging from 215 nm to 280 nm, with 275 nm being a commonly cited wavelength.[1][2][3]

• Sample Preparation: For bulk drug analysis, a stock solution is prepared by dissolving a known amount of bilastine in a suitable diluent, such as HPLC-grade water or methanol, to achieve a concentration of 1 mg/ml.[1] For tablet analysis, a number of tablets are weighed, crushed, and a portion equivalent to a specific dose is dissolved in the diluent, followed by sonication and filtration.[4]

UPLC-MS/MS Method Protocol

For higher sensitivity and selectivity, particularly in complex matrices like biological fluids, a UPLC-MS/MS method is often preferred.

• Chromatographic System: An Agilent 1290 Infinity II LC system coupled with an Agilent 6470 Triple Quadrupole Mass Spectrometer is a representative system.[5] A Waters Acquity UPLC system is also utilized.[6]

• Column: A sub-2 µm particle size column, such as a Poroshell Stable Bond (SB) C18 (4.6 × 150 mm, 2.7 µm) or a UPLC BEH C18 (2.1 mm × 100 mm, 1.8 µm), is used to achieve high resolution and speed.[5][6]

• Mobile Phase: A gradient or isocratic elution using a combination of acetonitrile, water, and methanol is common. For instance, a 40:30:30 ratio of acetonitrile:water:methanol has been reported.[5] Another approach uses a gradient of acetonitrile and water containing 0.1% formic acid.[6]

• Flow Rate: The flow rate is typically lower than HPLC, around 0.4 to 0.5 ml/min.[5][6]

• Injection Volume: A smaller injection volume, such as 10 µl, is often used.[5]

• Detection: Mass spectrometric detection is carried out using an electrospray ionization (ESI) source, often in positive ion mode.[5] The detection of bilastine can be observed at an m/z of 464.15 in positive ion mode.[5]

Performance Comparison: UPLC-MS/MS vs. HPLC-UV

The selection of an analytical method is heavily influenced by its performance characteristics. The following table summarizes the key validation parameters for both UPLC-MS/MS and HPLC-UV based on published data.

Parameter	HPLC-UV	UPLC-MS/MS & UPLC-UV	Source
Linearity Range	5 - 150 µg/ml	5 - 150 µg/ml (UPLC-UV) 10 - 500 ng/ml (UPLC)	[1][2][3][6][7]
Correlation Coefficient (r²)	> 0.992	> 0.999	[1][2][3][7]
Limit of Detection (LOD)	0.088 - 0.88 µg/ml	0.24 µg/ml (LC-MS) 0.368 µg/ml (UPLC-UV)	[1][2][3][5][7][8]
Limit of Quantification (LOQ)	0.26 - 1.20 µg/ml	0.74 µg/ml (LC-MS) 1.117 µg/ml (UPLC-UV) 10 ng/ml (UPLC)	[1][2][3][5][6][7]
Accuracy (% Recovery)	98.8% - 102%	91% - 107%	[2][3][6]
Precision (%RSD)	< 2%	< 15%	[1][2][3][6]
Retention Time	2.167 - 5 min	~1.19 - 4.3 min	[1][2][3][4][5][7]

Visualizing the Analytical Workflows

To better understand the procedural differences, the following diagrams illustrate the general workflows for both HPLC-UV and UPLC-MS/MS analysis of bilastine.

Caption: General experimental workflows for bilastine analysis using HPLC-UV and UPLC-MS/MS.

Caption: Logical comparison of HPLC-UV and UPLC-MS/MS for bilastine analysis.

Discussion and Conclusion

The choice between HPLC-UV and UPLC-MS/MS for bilastine analysis is contingent on the specific requirements of the study.

HPLC-UV stands out as a robust, cost-effective, and widely accessible technique suitable for routine quality control of bulk drugs and pharmaceutical formulations.[1][2][3] The method demonstrates good linearity, accuracy, and precision within the microgram per milliliter (µg/ml) concentration range.[1][2][3] Its primary limitation lies in its lower sensitivity and selectivity compared to mass spectrometric methods, which may be a concern when dealing with complex sample matrices or trace-level analysis.

UPLC-MS/MS , on the other hand, offers significantly enhanced sensitivity and selectivity. The ability to quantify bilastine at the nanogram per milliliter (ng/ml) level makes it the method of choice for bioanalytical studies, such as pharmacokinetics, where drug concentrations in biological fluids are typically low.[6][9] The use of tandem mass spectrometry provides a high degree of certainty in analyte identification and quantification, minimizing interferences from matrix components. The "UPLC" component also allows for faster analysis times due to the use of smaller particle size columns and higher operating pressures.[6][7] However, the initial investment and operational costs for UPLC-MS/MS systems are substantially higher, and they require more specialized expertise for operation and maintenance.

References

• 1. jchr.org [jchr.org]
• 2. ijpsonline.com [ijpsonline.com]
• 3. researchgate.net [researchgate.net]
• 4. rjptonline.org [rjptonline.org]
• 5. verjournal.com [verjournal.com]
• 6. researchgate.net [researchgate.net]
• 7. scispace.com [scispace.com]
• 8. jopir.in [jopir.in]
• 9. ijpda.org [ijpda.org]

Safety & Regulatory Compliance

Navigating the Disposal of O-2-Amino-2-methylpropyl Bilastine-d6: A Step-by-Step Safety Protocol

For researchers, scientists, and professionals in drug development, the proper disposal of chemical reagents is a critical component of laboratory safety and environmental responsibility. This guide provides essential, immediate safety and logistical information for the proper disposal of O-2-Amino-2-methylpropyl Bilastine-d6, a deuterated derivative of the antihistamine Bilastine. Adherence to these procedures is paramount to ensure personal safety and compliance with regulatory standards.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, it is crucial to handle O-2-Amino-2-methylpropyl Bilastine-d6 with appropriate care. Based on the safety data for the parent compound, Bilastine, and its deuterated forms, the following precautions should be observed:

• Personal Protective Equipment (PPE): Always wear standard laboratory attire, including a lab coat, safety glasses with side shields, and chemical-resistant gloves.[1]

• Ventilation: Handle the compound in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation exposure.[1]

• Avoid Contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental contact, rinse the affected area thoroughly with water.[1][2][3]

• Health Hazards: O-2-Amino-2-methylpropyl Bilastine-d6, similar to Bilastine, may be harmful if swallowed, in contact with skin, or if inhaled.[1][4][5]

Quantitative Safety Data Summary

Parameter	Value/Information	Source
GHS Hazard Statements	H302: Harmful if swallowedH312: Harmful in contact with skinH332: Harmful if inhaled	[4],[5]
Signal Word	Warning	[4]
Personal Protective Equipment	Safety glasses, chemical-resistant gloves, lab coat	[1]
First Aid Measures	In case of contact, flush with copious amounts of water. If inhaled, move to fresh air. If swallowed, seek medical attention.	[1][2][3]
Environmental Impact	The deuterium (B1214612) content is not considered environmentally hazardous as it is a naturally occurring isotope. The disposal method is dictated by the chemical properties of the parent molecule.	[6]

Step-by-Step Disposal Protocol

The disposal of O-2-Amino-2-methylpropyl Bilastine-d6 must comply with all applicable national, state, and local regulations for chemical waste. The following protocol provides a general framework for its safe disposal.

Step 1: Waste Identification and Segregation

• Labeling: Clearly label the waste container with the full chemical name: "O-2-Amino-2-methylpropyl Bilastine-d6".

• Segregation: Do not mix this waste with other chemical waste streams unless explicitly permitted by your institution's environmental health and safety (EHS) office. It should be segregated as a non-halogenated organic solid waste.

Step 2: Containerization

• Primary Container: Collect the waste in its original container if possible, or in a clean, dry, and compatible container with a secure lid.

• Secondary Containment: Place the primary container in a labeled, leak-proof secondary container to prevent spills.

Step 3: Storage

• Location: Store the waste in a designated, well-ventilated, and secure chemical waste storage area, away from incompatible materials such as strong oxidizing agents.[1]

• Duration: Adhere to your institution's guidelines on the maximum allowable time for storing chemical waste in the laboratory.

Step 4: Institutional Waste Pickup

• Contact EHS: Arrange for the collection of the chemical waste through your institution's Environmental Health and Safety (EHS) office or equivalent department.

• Documentation: Complete all required waste disposal forms and tags as per your institution's procedures.

Step 5: Final Disposal Method

• Professional Disposal: The final disposal will be carried out by a licensed hazardous waste disposal company. The most probable method of disposal for this type of organic compound is high-temperature incineration.[2][7]

• Regulatory Compliance: Ensure that the disposal vendor complies with all relevant federal and local regulations.[2]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of O-2-Amino-2-methylpropyl Bilastine-d6.

Disposal Workflow for O-2-Amino-2-methylpropyl Bilastine-d6

Disclaimer: This information is intended as a general guide. Always consult your institution's specific chemical hygiene plan and your Environmental Health and Safety (EHS) office for detailed procedures and to ensure full compliance with all applicable regulations.

References

• 1. esschemco.com [esschemco.com]
• 2. cleanchemlab.com [cleanchemlab.com]
• 3. abmole.com [abmole.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. Bilastine | C28H37N3O3 | CID 185460 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 6. Disposal of deuterium (D₂) — Synergy Recycling [synergy-recycling.co.uk]
• 7. ptb.de [ptb.de]

Personal protective equipment for handling O-2-Amino-2-methylpropyl Bilastine-d6

For Researchers, Scientists, and Drug Development Professionals

Hazard Identification and Quantitative Data

While a specific Safety Data Sheet (SDS) for O-2-Amino-2-methylpropyl Bilastine-d6 is not available, data from the SDS of Bilastine-d6 and Bilastine provide guidance on potential hazards. The toxicological properties of Bilastine-d6 have not been thoroughly investigated.[1] However, it may be harmful if inhaled, swallowed, or absorbed through the skin, and may cause irritation to the respiratory tract, skin, and eyes.[1]

There are conflicting classifications for the parent compound, Bilastine. Some sources classify it as "Not a hazardous substance or mixture," while others categorize it as "Acute toxicity, oral (Category 4)," meaning it is harmful if swallowed.

Quantitative Toxicological Data (for Bilastine)

Metric	Value	Species	Route
LD50	33 mg/kg	Mouse	Intravenous
LD50	45-75 mg/kg	Rat	Intravenous

Source: Wikipedia[2]

Personal Protective Equipment (PPE)

To ensure personnel safety and prevent contamination, the following PPE is mandatory when handling O-2-Amino-2-methylpropyl Bilastine-d6.

Equipment	Specification
Hand Protection	Chemical-resistant gloves (e.g., nitrile rubber). Inspect gloves before use.
Eye/Face Protection	Safety glasses with side-shields or safety goggles.
Skin and Body Protection	Laboratory coat.
Respiratory Protection	Use in a well-ventilated area. If dusts are generated, a NIOSH-approved respirator is recommended.

Operational Plan: Step-by-Step Handling Procedures

Adherence to the following workflow is critical for the safe handling of this compound.

Caption: General workflow for handling O-2-Amino-2-methylpropyl Bilastine-d6.

3.1. Preparation

• Engineering Controls : Work in a well-ventilated laboratory, preferably within a chemical fume hood.[3]

• PPE : Don all required personal protective equipment as outlined in the table above.

• Documentation : Review the available Safety Data Sheet for Bilastine-d6 before commencing work.[1]

3.2. Handling

• Weighing and Transfer : Handle the compound carefully to avoid generating dust. Use a spatula for transferring the solid material.

• Solution Preparation : When dissolving the compound, add the solvent slowly to the solid to prevent splashing.

• Avoid Contact : Avoid direct contact with skin, eyes, and clothing. Do not breathe dust.[4]

3.3. Storage

• Container : Keep the container tightly closed in a dry and well-ventilated place.[5]

• Conditions : Store in a cool place, protected from light and moisture.[3]

3.4. Spill and Emergency Procedures

• Spill : In case of a spill, avoid dust formation. Sweep up the material and place it in a suitable, closed container for disposal.[1]

• First Aid :

  • Skin Contact : Immediately wash the affected area with soap and plenty of water.[3]

  • Eye Contact : Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.[3]

  • Inhalation : Move the person into fresh air. If breathing is difficult, give oxygen.[3]

  • Ingestion : Do NOT induce vomiting. Never give anything by mouth to an unconscious person. Rinse mouth with water and consult a physician.[5]

Disposal Plan

All waste materials must be disposed of as hazardous waste in accordance with federal, state, and local regulations.

Caption: Decision tree for the disposal of waste from handling the compound.

4.1. Waste Segregation and Collection

• Solid Waste : Collect unused solid compound and any grossly contaminated materials (e.g., paper towels) in a dedicated, labeled hazardous waste container.

• Liquid Waste : Collect solutions containing the compound in a separate, labeled hazardous liquid waste container. Do not pour down the drain.

• Empty Containers : Triple rinse empty containers with a suitable solvent. The rinsate should be collected as hazardous liquid waste. Once cleaned, the container can be disposed of as regular laboratory glass or plastic.

4.2. Labeling and Storage of Waste

• Clearly label all waste containers with "Hazardous Waste" and the full chemical name: "O-2-Amino-2-methylpropyl Bilastine-d6".

• Store waste containers in a designated satellite accumulation area, away from incompatible materials.

4.3. Final Disposal

• Arrange for the collection and disposal of hazardous waste through your institution's Environmental Health and Safety (EHS) department or a licensed chemical waste disposal company.[5]

References

• 1. esschemco.com [esschemco.com]
• 2. Bilastine - Wikipedia [en.wikipedia.org]
• 3. medkoo.com [medkoo.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. cleanchemlab.com [cleanchemlab.com]